Procaterol (hydrochloride) (hemihydrate)

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of Procaterol Hydrochloride Hemihydrate

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Procaterol (B1663013) hydrochloride hemihydrate is a potent, second-generation short-acting β2-adrenergic receptor (β2-AR) agonist renowned for its rapid onset and sustained bronchodilatory effects in the management of respiratory conditions such as asthma and chronic obstructive pulmonary disease (COPD).[1] Beyond its primary role in relaxing airway smooth muscle, emerging evidence highlights its significant anti-inflammatory properties. This technical guide provides a comprehensive overview of the core mechanism of action of procaterol, detailing its molecular interactions, downstream signaling cascades, and physiological effects. The content herein is supported by quantitative data, detailed experimental methodologies, and visual representations of key pathways to facilitate a deeper understanding for research and drug development professionals.

Core Mechanism of Action: Selective β2-Adrenergic Receptor Agonism

Procaterol exerts its therapeutic effects primarily through its selective binding to and activation of the β2-adrenergic receptor, a member of the G-protein coupled receptor (GPCR) superfamily.[2][3] These receptors are predominantly located on the surface of bronchial smooth muscle cells.[2]

Receptor Binding Profile

Procaterol exhibits a high degree of selectivity for the β2-AR over the β1-AR subtype, which is crucial for minimizing off-target cardiovascular effects.[2] The binding affinity of procaterol for human β-adrenergic receptor subtypes is summarized in the table below.

Receptor Subtype	Ligand	pKi	Reference
β1	Procaterol	4.81 ± 0.02	[4]
β2	Procaterol	7.11 ± 0.04	[4]
β3	Procaterol	3.99 ± 0.11	[4]
Table 1: Binding Affinity of Procaterol for Human β-Adrenergic Receptor Subtypes. pKi is the negative logarithm of the inhibitory constant (Ki).

The dissociation constants (Kp) further illustrate this selectivity, with a reported Kp of 4.9 µM for β1-adrenoceptors and 0.008 µM for β2-adrenoceptors, yielding a β2:β1 selectivity ratio of approximately 612.[5]

Downstream Signaling: The Gs-cAMP-PKA Pathway

The activation of the β2-AR by procaterol initiates a well-defined intracellular signaling cascade mediated by the stimulatory G-protein (Gs).[1][2]

• G-Protein Activation: Upon agonist binding, the β2-AR undergoes a conformational change, facilitating the exchange of guanosine (B1672433) diphosphate (B83284) (GDP) for guanosine triphosphate (GTP) on the α-subunit of the associated Gs protein.[2]

• Adenylyl Cyclase Activation: The activated Gsα-GTP subunit dissociates and stimulates adenylyl cyclase, a membrane-bound enzyme.[2]

• cAMP Production: Adenylyl cyclase catalyzes the conversion of adenosine (B11128) triphosphate (ATP) to cyclic adenosine monophosphate (cAMP).[1][2]

• Protein Kinase A (PKA) Activation: The elevation in intracellular cAMP levels leads to the activation of Protein Kinase A (PKA).[1]

• Smooth Muscle Relaxation: PKA then phosphorylates various downstream targets, ultimately resulting in a decrease in intracellular calcium concentrations and the relaxation of bronchial smooth muscle, leading to bronchodilation.[1]

References

• 1. library.opentrons.com [library.opentrons.com]
• 2. NF-κB-dependent Luciferase Activation and Quantification of Gene Expression in Salmonella Infected Tissue Culture Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biocompare.com [biocompare.com]
• 4. Cytokine Elisa [bdbiosciences.com]
• 5. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Procaterol Beta-2 Adrenergic Receptor Signaling Pathway

For Researchers, Scientists, and Drug Development Professionals

Abstract

Procaterol (B1663013) is a potent and selective beta-2 adrenergic receptor (β2-AR) agonist utilized clinically as a bronchodilator for the management of respiratory conditions such as asthma and chronic obstructive pulmonary disease (COPD). Its therapeutic efficacy is primarily attributed to its high affinity and selectivity for the β2-AR, which is densely expressed in the smooth muscle of the airways. Activation of the β2-AR by procaterol initiates a cascade of intracellular signaling events, the most prominent of which is the canonical Gs-protein coupled pathway. This pathway leads to the production of cyclic adenosine (B11128) monophosphate (cAMP) and subsequent activation of Protein Kinase A (PKA), culminating in smooth muscle relaxation and bronchodilation. Beyond this primary mechanism, evidence suggests that procaterol's therapeutic effects may also be mediated through the modulation of inflammatory cell function, including the inhibition of eosinophil and basophil migration. This technical guide provides a comprehensive overview of the procaterol β2-AR signaling pathway, presenting key quantitative data, detailed experimental protocols for studying its effects, and visual diagrams to elucidate the core molecular interactions and experimental workflows.

Introduction to Procaterol and the Beta-2 Adrenergic Receptor

Procaterol is a second-generation short-acting β2-AR agonist. The β2-AR is a member of the G-protein coupled receptor (GPCR) superfamily, characterized by seven transmembrane domains. Upon agonist binding, the receptor undergoes a conformational change that facilitates the activation of intracellular signaling pathways. The primary signaling mechanism for the β2-AR is through the stimulatory G-protein, Gs.

The Canonical Procaterol Signaling Pathway

The classical and most well-understood signaling pathway activated by procaterol is the Gs-cAMP-PKA cascade. This pathway is central to its bronchodilatory effects.

• Agonist Binding: Procaterol binds to the extracellular domain of the β2-AR.

• Gs Protein Activation: This binding induces a conformational change in the receptor, leading to the activation of the associated heterotrimeric Gs protein. The α-subunit of the Gs protein (Gαs) releases GDP and binds GTP.

• Adenylyl Cyclase Activation: The activated Gαs-GTP complex dissociates from the βγ subunits and activates adenylyl cyclase, a membrane-bound enzyme.

• cAMP Production: Adenylyl cyclase catalyzes the conversion of ATP to cyclic adenosine monophosphate (cAMP).

• Protein Kinase A (PKA) Activation: cAMP acts as a second messenger and binds to the regulatory subunits of PKA, causing the release and activation of the catalytic subunits.

• Downstream Phosphorylation: Activated PKA phosphorylates various downstream targets in airway smooth muscle cells. This leads to a decrease in intracellular calcium concentrations and the phosphorylation of myosin light chain kinase, ultimately resulting in smooth muscle relaxation and bronchodilation.

Canonical Procaterol Signaling Pathway

Quantitative Data

The following tables summarize key quantitative data related to the interaction of procaterol with the β2-AR and its functional consequences.

Parameter	Receptor	Value	Species	Tissue/System	Reference
Kp	β1-Adrenoceptor	4.9 µM	Dog	Coronary Artery	[1](--INVALID-LINK--)
Kp	β2-Adrenoceptor	0.008 µM (8 nM)	Rabbit	Pulmonary Artery	[1](--INVALID-LINK--)
Selectivity (β2/β1)	-	612-fold	-	-	[1](--INVALID-LINK--)

Assay	Parameter	Value	Species	Tissue/System	Reference
Airway Smooth Muscle Relaxation	ID50 (vs. 30 nM Acetylcholine)	0.3 nM	Dog	Tracheal Smooth Muscle	[2](--INVALID-LINK--)
Airway Smooth Muscle Relaxation	ID50 (vs. 10 µM Histamine - phasic)	0.15 nM	Dog	Tracheal Smooth Muscle	[2](--INVALID-LINK--)
Airway Smooth Muscle Relaxation	ID50 (vs. 10 µM Histamine - tonic)	0.01 nM	Dog	Tracheal Smooth Muscle	[2](--INVALID-LINK--)
Basophil Migration Inhibition	Concentration for 30% inhibition	10⁻⁷ M	Human	Basophils (IL-8 and C5a induced)	[3](--INVALID-LINK--)

Clinical Outcome	Dosage	Effect	Patient Population	Reference
Bronchodilation	0.02 mg (inhaled)	More potent and longer activity than 0.2 mg salbutamol	Asthmatic patients	[4](--INVALID-LINK--)
Bronchodilation (FEV1)	0.10 mg (oral, twice daily)	Significant improvement vs. placebo	Patients with reversible airway disease	[5](--INVALID-LINK--)

Experimental Protocols

Radioligand Binding Assay for β2-Adrenergic Receptor

This protocol describes a competitive radioligand binding assay to determine the affinity of procaterol for the β2-AR.

Materials:

• Cell membranes expressing the human β2-AR (e.g., from CHO-K1 or HEK293 cells)

• Radioligand: [³H]-Dihydroalprenolol (DHA) or [¹²⁵I]-Cyanopindolol (CYP)

• Procaterol hydrochloride

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4

• GF/B glass fiber filters

• Scintillation cocktail

• 96-well plates

• Filter manifold and vacuum pump

• Scintillation counter

Procedure:

• Prepare serial dilutions of procaterol in assay buffer.

• In a 96-well plate, add in the following order:

  • 50 µL of assay buffer (for total binding) or a high concentration of a non-labeled antagonist like propranolol (B1214883) (for non-specific binding) or procaterol dilution.

  • 50 µL of the radioligand at a concentration near its Kd.

  • 150 µL of the cell membrane preparation.

• Incubate the plate for 60-90 minutes at room temperature with gentle agitation.

• Terminate the assay by rapid filtration through GF/B filters using a filter manifold.

• Wash the filters three times with 3 mL of ice-cold wash buffer.

• Allow the filters to dry.

• Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Calculate specific binding by subtracting non-specific binding from total binding.

• Plot the percentage of specific binding against the log concentration of procaterol and fit the data to a one-site competition model to determine the Ki value.

cAMP Accumulation Assay (HTRF-based)

This protocol describes a method to quantify the production of cAMP in response to procaterol stimulation using a Homogeneous Time-Resolved Fluorescence (HTRF) assay.

Materials:

• CHO-K1 or HEK293 cells stably expressing the human β2-AR

• Procaterol hydrochloride

• Stimulation Buffer: Hank's Balanced Salt Solution (HBSS) with 5 mM HEPES, 0.1% BSA, and 0.5 mM IBMX (a phosphodiesterase inhibitor)

• HTRF cAMP detection kit (containing cAMP-d2 and anti-cAMP cryptate)

• 384-well white, opaque plates

• HTRF-compatible plate reader

Procedure:

• Culture the cells to 80-90% confluency.

• Harvest the cells and resuspend them in stimulation buffer at an optimized density.

• Prepare serial dilutions of procaterol in stimulation buffer.

• Dispense 10 µL of the cell suspension into each well of the 384-well plate.

• Add 10 µL of the procaterol dilutions or vehicle control to the respective wells.

• Incubate the plate at room temperature for 30 minutes.

• Add 10 µL of the cAMP-d2 solution followed by 10 µL of the anti-cAMP cryptate solution to each well.

• Incubate for 60 minutes at room temperature in the dark.

• Read the plate on an HTRF-compatible reader at 620 nm and 665 nm.

• Calculate the HTRF ratio (665 nm / 620 nm) and convert it to cAMP concentration using a standard curve.

• Plot the cAMP concentration against the log concentration of procaterol and fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Eosinophil Migration Assay (Boyden Chamber)

This protocol describes an in vitro assay to assess the effect of procaterol on eosinophil migration.

Materials:

• Human eosinophils isolated from peripheral blood

• Procaterol hydrochloride

• Chemoattractant (e.g., eotaxin-1/CCL11)

• Assay Medium: RPMI 1640 with 10% FBS

• Boyden chamber with polycarbonate filters (5 µm pore size)

• Staining solution (e.g., Diff-Quik)

• Microscope

Procedure:

• Isolate eosinophils from human peripheral blood using a negative selection kit.

• Resuspend the purified eosinophils in assay medium at a concentration of 2 x 10⁶ cells/mL.

• Pre-incubate the eosinophils with various concentrations of procaterol or vehicle for 30-60 minutes at 37°C.

• Add the chemoattractant solution to the lower wells of the Boyden chamber. Add assay medium alone for the negative control.

• Place the polycarbonate filter over the lower wells.

• Add the pre-incubated eosinophil suspension to the upper wells of the chamber.

• Incubate the chamber for 1-2 hours at 37°C in a humidified incubator with 5% CO₂.

• After incubation, remove the filter and wipe the non-migrated cells from the upper surface.

• Fix and stain the filter.

• Mount the filter on a glass slide and count the number of migrated cells in several high-power fields for each well using a light microscope.

• Calculate the percentage of migration inhibition by procaterol compared to the vehicle control.

General Experimental Workflow

Conclusion

Procaterol's therapeutic efficacy as a bronchodilator is firmly rooted in its selective activation of the β2-adrenergic receptor and the subsequent canonical Gs-cAMP-PKA signaling pathway. The quantitative data presented in this guide highlight its high affinity and selectivity for the β2-AR. Furthermore, the detailed experimental protocols provide a framework for researchers to investigate the molecular pharmacology of procaterol and similar compounds. The inhibitory effects of procaterol on inflammatory cell migration suggest a broader anti-inflammatory role that warrants further investigation. This technical guide serves as a valuable resource for professionals in the fields of respiratory research and drug development, providing a comprehensive overview of the procaterol β2-AR signaling pathway and the methodologies to study it.

References

• 1. Effect of procaterol on the isolated airway smooth muscle and the release of anaphylactic chemical mediators from the isolated lung fragments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Relaxing actions of procaterol, a beta 2-adrenoceptor stimulant, on smooth muscle cells of the dog trachea - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A beta 2-agonist, procaterol, inhibits basophil migration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Chemical Properties of Procaterol Hydrochloride Hemihydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Procaterol (B1663013) hydrochloride hemihydrate is a potent, selective β2-adrenergic receptor agonist utilized as a bronchodilator in the management of respiratory conditions such as asthma and chronic obstructive pulmonary disease (COPD).[1] Its therapeutic efficacy is intrinsically linked to its chemical and physical properties, which dictate its formulation, stability, and pharmacokinetic profile. This technical guide provides a comprehensive overview of the core chemical properties of procaterol hydrochloride hemihydrate, detailed experimental protocols for their determination, and a visualization of its mechanism of action.

Chemical and Physical Properties

Procaterol hydrochloride hemihydrate is a white to pale yellowish-white crystalline powder.[2] Key chemical and physical data are summarized in the table below.

Data Summary

Property	Value	References
Chemical Name	8-hydroxy-5-[(1S,2R)-1-hydroxy-2-(propan-2-ylamino)butyl]-1H-quinolin-2-one hydrochloride hemihydrate	[3]
Molecular Formula	C₁₆H₂₂N₂O₃・HCl・½H₂O	[4]
Molecular Weight	335.83 g/mol	[4]
Appearance	White to pale yellowish-white crystalline powder	[2][5]
Melting Point	Approximately 195°C (with decomposition)	[2]
Solubility	Soluble in water, formic acid, and methanol; Slightly soluble in ethanol; Practically insoluble in diethyl ether.	[2]
pH of 1% Aqueous Solution	4.0 - 5.0	[2]
pKa	Not explicitly found in the public domain. A general method for determination is provided in the experimental protocols section.
Stability	Sensitive to light, moisture, and air. Susceptible to oxidation. More stable in acidic conditions (pH 4-6).	[1][2][6]

Mechanism of Action: β2-Adrenergic Receptor Signaling

Procaterol exerts its bronchodilatory effects by selectively activating β2-adrenergic receptors, which are G-protein coupled receptors (GPCRs) located on the smooth muscle cells of the airways.[7] This activation initiates a signaling cascade that leads to the relaxation of these muscles.

The binding of procaterol to the β2-adrenergic receptor stimulates the associated Gs alpha subunit of the G-protein. This, in turn, activates adenylyl cyclase, an enzyme that catalyzes the conversion of adenosine (B11128) triphosphate (ATP) to cyclic adenosine monophosphate (cAMP). The subsequent increase in intracellular cAMP levels activates Protein Kinase A (PKA). PKA then phosphorylates various downstream protein targets, ultimately resulting in a decrease in intracellular calcium concentrations and the relaxation of airway smooth muscle, leading to bronchodilation.

Procaterol's β2-Adrenergic Receptor Signaling Pathway.

Experimental Protocols

Detailed methodologies for determining the key chemical properties of procaterol hydrochloride hemihydrate are outlined below. These protocols are based on general pharmacopeial methods and best practices in pharmaceutical analysis.

Determination of Melting Point

This protocol describes the capillary method for determining the melting point of procaterol hydrochloride hemihydrate.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or equivalent)

• Capillary tubes (sealed at one end)

• Mortar and pestle

• Spatula

Procedure:

• Sample Preparation: A small amount of procaterol hydrochloride hemihydrate is finely powdered using a mortar and pestle.

• Capillary Loading: The open end of a capillary tube is pressed into the powdered sample. The tube is then inverted and tapped gently to pack the sample into the sealed end, aiming for a column height of 2-4 mm.[8]

• Apparatus Setup: The melting point apparatus is turned on and the heating rate is adjusted. For a preliminary determination, a rapid heating rate can be used to find an approximate melting range.

• Measurement:

  • For an accurate measurement, the apparatus is heated to a temperature about 10-15°C below the expected melting point.

  • The loaded capillary tube is inserted into the sample holder.

  • The heating rate is then adjusted to 1-2°C per minute.

  • The temperature at which the substance first begins to melt (the point of collapse or first appearance of liquid) and the temperature at which the last solid particle disappears are recorded as the melting range.

• Decomposition: Note any signs of decomposition, such as charring or gas evolution, during the melting process.[5]

References

• 1. Procaterol - Wikipedia [en.wikipedia.org]
• 2. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 3. Procaterol Hydrochloride | C16H23ClN2O3 | CID 16219912 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. verification.fda.gov.ph [verification.fda.gov.ph]
• 5. chembk.com [chembk.com]
• 6. benchchem.com [benchchem.com]
• 7. mims.com [mims.com]
• 8. thinksrs.com [thinksrs.com]

The Synthesis and Manufacturing of Procaterol Hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Procaterol (B1663013) hydrochloride, a potent and selective β2-adrenergic receptor agonist, is a crucial therapeutic agent for managing bronchospastic diseases such as asthma and chronic obstructive pulmonary disease (COPD). Its synthesis and manufacturing entail a multi-step chemical process, culminating in a highly pure and stable active pharmaceutical ingredient (API). This technical guide provides an in-depth overview of the core synthetic pathways, manufacturing processes, and quality control measures for procaterol hydrochloride. Detailed experimental protocols, quantitative data, and process visualizations are presented to offer a comprehensive resource for researchers and professionals in the field of drug development and manufacturing.

Introduction

Procaterol, chemically known as (±)-erythro-8-hydroxy-5-[1-hydroxy-2-(isopropylamino)butyl]carbostyril hydrochloride, is a direct-acting sympathomimetic agent with high selectivity for β2-adrenergic receptors. This selectivity leads to potent bronchodilation with minimal cardiac side effects. The manufacturing of procaterol hydrochloride involves precise control over chemical reactions and purification steps to ensure the final product meets stringent purity and quality standards. This guide will explore the prevalent synthetic routes and the subsequent manufacturing processes to produce the final drug substance.

Chemical Synthesis of Procaterol Hydrochloride

Several synthetic routes for procaterol hydrochloride have been developed. The following sections detail two prominent methods, outlining the key chemical transformations and intermediates.

Synthesis Route 1: Acylation of 8-Hydroxycarbostyril

A common and effective method for the synthesis of procaterol involves the initial acylation of 8-hydroxycarbostyril. This pathway is characterized by a straightforward sequence of reactions.

The synthesis proceeds as follows:

• Acylation: 8-Hydroxycarbostyril (1) is acylated at the 5-position with 2-bromobutyric acid chloride (2) to yield the intermediate compound (3).

• Amination: The resulting compound (3) undergoes a reaction with isopropylamine (B41738), which displaces the bromine atom to form an aminoketone.

• Reduction: The carbonyl group of the aminoketone is then reduced using a reducing agent such as sodium borohydride (B1222165) to produce procaterol (4).

• Salt Formation: Finally, the procaterol base is treated with hydrochloric acid to form the stable procaterol hydrochloride salt.

Synthesis Workflow: Acylation of 8-Hydroxycarbostyril

Caption: Synthetic pathway of Procaterol via acylation.

Synthesis Route 2: Multi-Step Synthesis from 8-Butyryloxy Quinolone

A more complex, alternative synthesis process has been patented, which involves a Fries rearrangement as a key step. This method provides a different approach to constructing the core structure of procaterol.

The detailed steps are as follows:

• Fries Rearrangement: The synthesis begins with a Fries rearrangement of 8-butyryloxy quinolone with butyryl chloride to yield a mixture of acylated products.

• Benzylation: The resulting mixture is then reacted with a benzyl (B1604629) compound in the presence of a base.

• Bromination: The product from the previous step is treated with pyridinium (B92312) tribromide in tetrahydrofuran (B95107) to produce 5-(2-bromobutyryl)-8-benzyloxy quinolone.

• Ammonolysis: This intermediate undergoes an ammonolysis reaction with isopropylamine in tetrahydrofuran.

• Reduction: The subsequent product is subjected to a reduction reaction in an alcohol solvent to yield 5-(2-isopropylamine-1-hydroxybutyl)-8-benzyloxy quinolone.

• Hydrogenation and Salt Formation: The final steps involve a hydrogenation reduction reaction to remove the benzyl protecting group, followed by salt formation with hydrochloric acid to yield procaterol hydrochloride.

Synthesis Workflow: Multi-Step Synthesis from 8-Butyryloxy Quinolone

Caption: Multi-step synthesis of Procaterol Hydrochloride.

Experimental Protocols

This section provides a generalized experimental protocol for the synthesis of procaterol hydrochloride based on the multi-step synthesis route.

Step 1: Fries Rearrangement

• Materials: 8-butyryloxyquinolone, chloroform (B151607), anhydrous aluminum chloride, butyryl chloride, hydrochloric acid, deionized water.

• Procedure: To a reaction flask, add 8-butyryloxyquinolone (0.26 mol), chloroform (350.0 mL), and anhydrous aluminum chloride (0.78 mol). Stir the mixture at room temperature and then add butyryl chloride (0.32 mol) dropwise. Heat the reaction mixture to 80°C and maintain for 8 hours. After the reaction is complete, slowly add the reactant to frozen hydrochloric acid (300.0 mL, 5 mol/L). Filter the resulting solid, wash with deionized water (300 mL), and dry to obtain the product.

• Yield: 96.0%.

Step 2: Benzylation

• Materials: Product from Step 1, acetonitrile (B52724), water, potassium carbonate, benzyl bromide.

• Procedure: To a reaction flask, add water (215.0 mL) and potassium carbonate (0.46 mol). Under stirring, add acetonitrile (325.0 mL) and the mixture from Step 1 (0.23 mol). Heat the mixture to 80°C and add benzyl bromide (0.30 mol) dropwise. Continue the reaction for 5 hours. After completion, add water (100.0 mL) to the reactant.

Step 3: Bromination

• Materials: Product from Step 2, tetrahydrofuran, pyridinium tribromide.

• Procedure: The mixture obtained in Step 2 is reacted with pyridinium

The Genesis of a Potent Bronchodilator: A Technical Guide to the Discovery and Development of Procaterol

For Immediate Release

This technical guide provides an in-depth overview of the discovery, development, and pharmacological characterization of procaterol (B1663013), a potent and selective β2-adrenergic receptor agonist. Developed for researchers, scientists, and professionals in drug development, this document details the scientific journey from chemical synthesis to clinical application, highlighting the key experiments and quantitative data that established procaterol as an effective treatment for obstructive airway diseases.

Introduction: The Quest for a Selective Bronchodilator

The development of procaterol emerged from the ongoing need for effective and selective bronchodilators to manage respiratory conditions such as asthma and chronic obstructive pulmonary disease (COPD). The therapeutic goal was to design a molecule that could potently relax bronchial smooth muscle with minimal cardiovascular side effects, a common drawback of earlier, less selective β-agonist medications. Procaterol, a derivative of 8-hydroxycarbostyril, was identified as a promising candidate with a unique chemical structure and favorable pharmacological profile. Patented in 1974 and introduced for medical use in 1980, procaterol offered a new option for patients requiring bronchodilation.

Synthesis and Structure-Activity Relationship

The chemical synthesis of procaterol is a multi-step process. It begins with the acylation of 8-hydroxycarbostyril at the fifth position of the quinoline (B57606) system using 2-bromobutyric acid chloride. The resulting compound then reacts with isopropylamine (B41738) to form an aminoketone. The final step involves the reduction of the carbonyl group using sodium borohydride (B1222165) to yield procaterol.

The development of procaterol was guided by extensive structure-activity relationship (SAR) studies to optimize its potency and selectivity for the β2-adrenergic receptor. These studies involved the synthesis and evaluation of numerous derivatives with modifications at various positions of the procaterol molecule.

Key Findings from SAR Studies:

• The Amino Group: A secondary amine in the side chain is crucial for β-adrenoceptor stimulation. Increasing the size of the substituent on the amine, such as an isopropyl group, generally enhances β-adrenergic agonist activity.

• Substituents on the Carbostyril Moiety: Modifications at the 7-position of the carbostyril nucleus, including halogenation and nitration, were found to result in compounds with weaker β-adrenoceptor stimulant activities.

• Tertiary Amino Group Derivatives: A series of procaterol derivatives with a tertiary amino group were synthesized. Among these, a morpholino derivative demonstrated β-selective and potent adrenoceptor stimulant activities in in vivo models. This suggests that while a secondary amine is generally preferred, specific tertiary amine-containing structures can retain significant activity.

The logical progression of these SAR studies, focusing on modifications to optimize receptor interaction and pharmacological effect, is depicted in the diagram below.

SAR Logic for Procaterol Derivatives

Mechanism of Action and Signaling Pathway

Procaterol exerts its bronchodilator effects by selectively stimulating β2-adrenergic receptors located on the smooth muscle cells of the bronchi. This interaction initiates a well-defined intracellular signaling cascade. As a G-protein coupled receptor (GPCR) agonist, procaterol binding leads to the activation of the associated Gs protein. This, in turn, stimulates adenylyl cyclase to increase the production of cyclic adenosine (B11128) monophosphate (cAMP) from ATP. The elevated levels of cAMP, a second messenger, activate Protein Kinase A (PKA). PKA then phosphorylates downstream targets, which ultimately results in the relaxation of the bronchial smooth muscle and bronchodilation. Beyond its bronchodilator effects, procaterol has also been shown to have anti-inflammatory properties, inhibiting the release of inflammatory mediators.

The signaling pathway initiated by procaterol is illustrated in the following diagram.

In-Depth Technical Guide: Pharmacokinetics and Metabolism of Oral Procaterol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Procaterol (B1663013), a selective β2-adrenergic receptor agonist, is an orally active bronchodilator used in the management of asthma and other respiratory conditions. A thorough understanding of its pharmacokinetic and metabolic profile is crucial for optimal therapeutic use and further drug development. This technical guide provides a comprehensive overview of the absorption, distribution, metabolism, and excretion (ADME) of orally administered procaterol. Quantitative pharmacokinetic data from multiple human studies are summarized, and detailed experimental methodologies are described. The primary metabolic pathway, glucuronidation, is discussed in detail, including the major metabolites and urinary excretion profiles. This guide aims to be a core resource for researchers and professionals in the field of pharmacology and drug development.

Pharmacokinetics

Oral procaterol is rapidly absorbed, with its pharmacokinetic profile demonstrating dose proportionality.[1] Hepatic metabolism is the principal mechanism for the elimination of procaterol from the body, and first-pass metabolism may play a role in its systemic bioavailability.[2]

Pharmacokinetic Parameters of Oral Procaterol in Healthy Adults

The following table summarizes the key pharmacokinetic parameters of oral procaterol in healthy adult volunteers from various studies. These studies utilized sensitive and specific analytical methods, such as radioimmunoassay and liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the determination of procaterol concentrations in plasma and urine.[1][3][4]

Parameter	Value	Reference
Cmax (Maximum Plasma Concentration)	136.4 - 358 pg/mL	[2][3]
Tmax (Time to Cmax)	1.44 - 1.6 hours	[2][3]
Elimination Half-life (t½)	3.83 - 4.2 hours	[2][3]
Apparent Oral Plasma Clearance (CL/F)	988 mL/min	[2]
Renal Clearance (CLr)	163 mL/min	[2]

Metabolism

The primary metabolic pathway for procaterol in humans is glucuronidation, a phase II metabolic reaction. This process is catalyzed by UDP-glucuronosyltransferases (UGTs), which conjugate glucuronic acid to the procaterol molecule, increasing its water solubility and facilitating its excretion. While one source suggests the involvement of CYP3A4 in glucuronide conjugation, it is widely established that UGT enzymes are the primary catalysts for this reaction.[5]

Major Metabolites

The main metabolites of procaterol are the glucuronides of its optical isomers, identified as DM-251 and DM-252.[1][3] These metabolites are found in higher concentrations in the plasma than the parent drug.[1][3]

Metabolic Pathway of Procaterol

The following diagram illustrates the primary metabolic pathway of procaterol in humans.

Primary metabolic pathway of oral procaterol.

Urinary Excretion

Following oral administration, a significant portion of the procaterol dose is excreted in the urine as both the unchanged drug and its glucuronide metabolites.

Compound	24-hour Urinary Excretion (% of Dose)	Reference
Unchanged Procaterol	15.7%	[3]
DM-251 (Glucuronide)	12.4%	[3]
DM-252 (Glucuronide)	11.2%	[3]
Desisopropyl procaterol	0.48%	[5]
Total Glucuronide	23.6%	[5]

Experimental Protocols

The quantification of procaterol and its metabolites in biological matrices requires highly sensitive analytical methods due to the low therapeutic doses administered.

Sample Collection and Processing for a Pharmacokinetic Study

The following workflow outlines a typical procedure for sample collection and processing in a clinical pharmacokinetic study of oral procaterol.

Workflow for a procaterol pharmacokinetic study.

Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and specific method for the quantification of procaterol and its metabolites in plasma and urine.

3.2.1. Sample Preparation (Plasma)

• Aliquoting: A specific volume of plasma (e.g., 0.5 mL) is used for extraction.

• Internal Standard Addition: An internal standard (e.g., a stable isotope-labeled version of procaterol or a structurally similar compound) is added to each sample to correct for extraction variability.

• Protein Precipitation/Liquid-Liquid Extraction: Proteins are precipitated, and the analyte is extracted from the plasma matrix using an organic solvent.

• Evaporation and Reconstitution: The organic solvent is evaporated, and the residue is reconstituted in a solvent compatible with the LC-MS/MS system.

3.2.2. Chromatographic and Mass Spectrometric Conditions

• Chromatographic Separation: A reversed-phase HPLC column is typically used to separate procaterol and its metabolites from endogenous plasma components.

• Mass Spectrometric Detection: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode is used for sensitive and selective detection. Specific precursor-to-product ion transitions for procaterol and its metabolites are monitored.

Future Directions

While significant progress has been made in understanding the pharmacokinetics of oral procaterol, further research is warranted in several areas. Specifically, the identification of the specific UDP-glucuronosyltransferase (UGT) isoforms responsible for procaterol's glucuronidation would provide valuable insights into potential drug-drug interactions and inter-individual variability in metabolism. Additionally, while a study in rats identified minor metabolites such as desisopropylprocaterol, 5-formyl-8-HCS, 8-HCS, and procaterol sulphate, their formation and clinical relevance in humans remain to be fully elucidated. Future studies employing high-resolution mass spectrometry could help to identify and quantify these minor metabolites in human subjects.

Conclusion

This technical guide has provided a detailed overview of the current knowledge on the pharmacokinetics and metabolism of oral procaterol. The drug is rapidly absorbed and primarily eliminated through hepatic metabolism, with glucuronidation being the major pathway. The main metabolites, DM-251 and DM-252, have been identified and quantified in urine. The pharmacokinetic parameters are well-characterized, and sensitive analytical methods for its quantification in biological fluids have been established. Further research into the specific enzymes involved in its metabolism and the role of minor metabolites will enhance our understanding of procaterol's disposition and potential for drug interactions.

References

• 1. researchgate.net [researchgate.net]
• 2. Clinical pharmacokinetics and relative bioavailability of oral procaterol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacokinetic study of the oral administration of procaterol hydrochloride hydrate 50 µg in healthy adult Japanese men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Clinical pharmacokinetics of procaterol: dose proportionality after administration of single oral doses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mims.com [mims.com]

Procaterol Hydrochloride Hemihydrate: A Technical Guide for Asthma and COPD Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of procaterol (B1663013) hydrochloride hemihydrate, a potent and selective second-generation β2-adrenergic receptor agonist. It is intended to serve as a core resource for researchers investigating its therapeutic potential in asthma and Chronic Obstructive Pulmonary Disease (COPD). This document details its mechanism of action, pharmacokinetic and pharmacodynamic profiles, and summarizes key clinical findings. Furthermore, it provides detailed experimental protocols for preclinical evaluation and visualizations of critical signaling pathways and experimental workflows.

Introduction

Procaterol hydrochloride hemihydrate is a powerful bronchodilator used in the management of asthma and COPD.[1] Developed by Otsuka Pharmaceutical Co., Ltd., it is recognized for its high selectivity for the β2-adrenergic receptors in the bronchial smooth muscle, which minimizes cardiovascular side effects often associated with less selective β-agonists.[1] It exhibits a strong bronchodilatory effect at small doses and can be administered orally or via inhalation.[1]

Mechanism of Action

Procaterol's primary therapeutic effect is achieved through its selective agonism of β2-adrenergic receptors in the lungs.[1] This interaction triggers a signaling cascade that results in the relaxation of airway smooth muscle, leading to bronchodilation.[1] Beyond its bronchodilatory effects, some studies suggest that procaterol may also possess anti-inflammatory properties.[2]

Signaling Pathway

The binding of procaterol to the β2-adrenergic receptor, a G-protein-coupled receptor (GPCR), initiates a conformational change that activates the associated stimulatory G-protein (Gs).[1][2] The activated α-subunit of the Gs protein then stimulates adenylyl cyclase, which catalyzes the conversion of adenosine (B11128) triphosphate (ATP) to cyclic adenosine monophosphate (cAMP).[1][2] The subsequent increase in intracellular cAMP levels leads to the activation of Protein Kinase A (PKA).[1][2] PKA phosphorylates several downstream targets, resulting in:

• Inhibition of myosin light chain kinase (MLCK), which is necessary for muscle contraction.[1]

• A decrease in intracellular calcium (Ca2+) concentrations.[1]

• The opening of calcium-activated potassium channels, leading to membrane hyperpolarization.[1]

These actions collectively lead to the relaxation of bronchial smooth muscle and improved airflow.[1]

Procaterol's β2-Adrenergic Receptor Signaling Cascade.

Pharmacokinetics and Pharmacodynamics

Procaterol is well-absorbed following both oral and inhaled administration.[3] Due to its low therapeutic dose, systemic levels can be low after inhalation.[3]

Parameter	Oral Administration (50 µg)	Reference
Tmax (Peak Plasma Time)	~1.44 hours	[4]
Cmax (Peak Plasma Conc.)	136.4 pg/mL	[4]
Half-life (t½)	~3.83 hours	[4]
Metabolism	Primarily hepatic glucuronidation. Main metabolites are glucuronides of optical isomers (DM-251, DM-252).	[4][5]
Excretion (24h Urinary)	15.7% as unchanged procaterol; 23.6% as glucuronide metabolites.	[5]

The pharmacodynamics of procaterol are characterized by a rapid onset and a prolonged duration of action. Bronchodilation is typically evident within 30 minutes of oral administration, with peak effects observed at 2 hours.[6] The effects can last for over 8 hours.[6]

Clinical Efficacy

Clinical trials have demonstrated the efficacy and safety of procaterol in patients with both asthma and COPD.

Efficacy in Asthma

Double-blind, placebo-controlled studies have confirmed that both oral and inhaled procaterol lead to significant improvements in pulmonary function in asthmatic patients.[1][2]

Study	Dosage	Patient Population	Key Efficacy Outcomes	Reference
Oral Procaterol	0.05 mg or 0.10 mg, twice daily for 2 weeks	45 patients with chronic reversible airway disease	- Significant improvement in FEV1 vs. placebo (p < 0.05).- Bronchodilation evident at 30 mins, peak at 2 hrs, duration > 8 hrs.- Significantly higher daily peak flow rates with 0.10 mg dose.	[2][6]
Inhaled Procaterol	10 µg (low dose) or 20 µg (high dose), three times daily for 2 weeks	210 patients with mild to moderate reversible airway obstruction	- Mean FEV1 increase at week 2: 35% (high dose) and 29% (low dose).- Significantly greater improvement in PFTs vs. placebo for up to 7 hours (p < 0.05).	[1]

Efficacy in COPD

Procaterol is also effective in managing symptoms for patients with COPD, particularly in improving dyspnea during daily activities.[6]

Study	Dosage	Patient Population	Key Efficacy Outcomes	Reference
Inhaled Procaterol	20 µg as needed (max 4 times/day) for 2 weeks	30 outpatients with moderate to severe COPD (Stage II-IV)	- Significantly improved dyspnea scores for activities like climbing stairs (p=0.014) and walking (p=0.006) in Stage III patients.- Significant improvement in St. George's Respiratory Questionnaire (SGRQ) scores.	[6]

Preclinical Research & Experimental Protocols

Procaterol has been extensively evaluated in various preclinical models to characterize its efficacy and selectivity.

In Vitro Assessment of Bronchodilator Activity: Isolated Tracheal Ring Assay

This assay is a standard method to evaluate the direct relaxant effect of compounds on airway smooth muscle.

Materials:

• Male Hartley guinea pigs (300-400 g)

• Krebs-Henseleit solution (in mM: NaCl 118, KCl 4.7, CaCl2 2.5, KH2PO4 1.2, MgSO4 1.2, NaHCO3 25, glucose 11.1)

• Carbogen gas (95% O2, 5% CO2)

• Acetylcholine (ACh) or other contractile agonist

• Isometric force transducers and organ bath system

• Data acquisition system

Protocol:

• Humanely euthanize a guinea pig and excise the trachea.

• Place the trachea in cold, carbogen-aerated Krebs-Henseleit solution.

• Carefully dissect away connective tissue and cut the trachea into 3-4 mm wide rings.[7]

• Suspend each ring between two L-shaped stainless steel hooks in an organ bath chamber containing Krebs-Henseleit solution at 37°C, continuously bubbled with carbogen.[7]

• Connect one hook to a fixed mount and the other to an isometric force transducer.

• Apply a resting tension of 1.0-1.5 g and allow the tissue to equilibrate for 60-90 minutes, with washes every 15-20 minutes.[8]

• Induce a submaximal contraction with a contractile agonist (e.g., acetylcholine, 1 µM).

• Once the contraction has stabilized, add cumulative concentrations of procaterol to the bath.

• Record the relaxation response at each concentration until maximal relaxation is achieved.

• Calculate the EC50 (half-maximal effective concentration) to determine the potency of procaterol.

Experimental workflow for an isolated tracheal ring assay.

In Vivo Efficacy: Ovalbumin-Induced Murine Asthma Model

This is a widely used model to study allergic airway inflammation and hyperresponsiveness, key features of asthma.[2]

Materials:

• 6-8 week old BALB/c mice

• Ovalbumin (OVA)

• Aluminum hydroxide (B78521) (Alum) adjuvant

• Sterile phosphate-buffered saline (PBS)

• Whole-body plethysmography system

• Methacholine (B1211447)

Protocol:

• Sensitization: On days 0 and 14, administer an intraperitoneal (i.p.) injection of 20 µg of OVA emulsified in 2 mg of alum in PBS.[9]

• Challenge: On days 28, 29, and 30, challenge the mice by exposing them to an aerosol of 1% OVA in PBS for 30 minutes using an ultrasonic nebulizer.[9]

• Treatment: Administer procaterol (or vehicle control) via the desired route (e.g., oral gavage, intraperitoneal injection) at a specified time before the final OVA challenge.

• Measurement of Airway Hyperresponsiveness (AHR): 24-48 hours after the final challenge, assess AHR.

  • Place a conscious mouse in the whole-body plethysmograph and allow it to acclimatize.[5]

  • Record baseline readings for 3 minutes.[5]

  • Expose the mouse to nebulized PBS, followed by increasing concentrations of nebulized methacholine (e.g., 3, 6.25, 12.5, 25, 50 mg/mL).[5][10]

  • Record respiratory parameters (e.g., enhanced pause - Penh) for 3 minutes after each nebulization.[5]

• Bronchoalveolar Lavage (BAL): After AHR measurement, euthanize the mice and perform a BAL to collect airway inflammatory cells.

  • Cannulate the trachea and instill and aspirate ice-cold PBS (e.g., 3 x 0.5 mL).[2]

  • Determine the total and differential cell counts (e.g., eosinophils, neutrophils, lymphocytes) in the BAL fluid.[2]

• Histology: Perfuse and fix the lungs for histological analysis to assess airway inflammation and remodeling.

Experimental workflow for an OVA-induced murine asthma model.

Conclusion

Procaterol hydrochloride hemihydrate is a highly selective and effective β2-adrenergic receptor agonist with a rapid onset and long duration of action. Its well-defined mechanism of action, favorable pharmacokinetic profile, and established efficacy in both preclinical models and clinical trials make it a valuable agent for the treatment of asthma and COPD. For the research community, procaterol serves as a reliable tool for investigating β2-adrenergic signaling pathways and for evaluating novel therapeutic strategies in validated animal models of obstructive airway diseases.

Drug Interactions

• Beta-Blockers: May antagonize the effects of procaterol.

• Xanthine Derivatives (e.g., Theophylline): May potentiate side effects and increase the risk of hypokalemia.

• Corticosteroids and Diuretics: Concomitant use can increase the risk of decreased serum potassium levels.

References

• 1. Measurement of Airway Hyperresponsiveness [bio-protocol.org]
• 2. benchchem.com [benchchem.com]
• 3. giffordbioscience.com [giffordbioscience.com]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Measurement of airway function using invasive and non-invasive methods in mild and severe models for allergic airway inflammation in mice [frontiersin.org]
• 6. Radioligand Binding to Quantify Adrenergic Receptor Expression in the Heart - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Murine Model of Allergen Induced Asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. atsjournals.org [atsjournals.org]

The Anti-inflammatory Properties of Procaterol in Respiratory Disease: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Procaterol (B1663013), a potent and selective β2-adrenergic receptor agonist, is a well-established bronchodilator for the management of respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD). Beyond its effects on airway smooth muscle relaxation, a growing body of evidence reveals that procaterol possesses significant anti-inflammatory properties. This technical guide provides a comprehensive overview of the mechanisms underlying these anti-inflammatory effects, supported by quantitative data from preclinical studies. Detailed experimental protocols for key assays are provided, and the core signaling pathways are visualized to facilitate a deeper understanding of procaterol's multifaceted actions. This document is intended to serve as a valuable resource for researchers and professionals in the field of respiratory drug development.

Mechanism of Action: β2-Adrenergic Receptor-Mediated Anti-Inflammation

Procaterol exerts its anti-inflammatory effects primarily through the activation of β2-adrenergic receptors present on the surface of various immune and structural cells within the airways.[1] This initiates a signaling cascade that ultimately suppresses the expression and release of pro-inflammatory mediators. The canonical signaling pathway involves the following key steps:

• Receptor Binding and G-Protein Activation: Procaterol binds to the β2-adrenergic receptor, a G-protein coupled receptor (GPCR). This binding event triggers the activation of the stimulatory G-protein, Gs.

• Adenylyl Cyclase Activation and cAMP Production: The activated Gs protein stimulates adenylyl cyclase, an enzyme that catalyzes the conversion of ATP to cyclic adenosine (B11128) monophosphate (cAMP).[2]

• Protein Kinase A (PKA) Activation: The subsequent increase in intracellular cAMP levels leads to the activation of Protein Kinase A (PKA).[3]

• Modulation of Downstream Inflammatory Pathways: Activated PKA phosphorylates various intracellular targets, leading to the inhibition of key pro-inflammatory transcription factors such as Nuclear Factor-kappa B (NF-κB) and the modulation of Mitogen-Activated Protein Kinase (MAPK) pathways.[4]

Quantitative Data on Anti-inflammatory Effects

The anti-inflammatory effects of procaterol have been quantified in various in vitro and in vivo models. The following tables summarize the key findings.

Table 1: In Vitro Inhibition of Inflammatory Mediators by Procaterol

Inflammatory Mediator	Cell/Model System	Inducer	Procaterol Concentration	% Inhibition / IC50	Reference(s)
TNF-α	Human Monocytes	Lipopolysaccharide (LPS)	IC50: 57.8 nM	50%
RANTES (CCL5)	BEAS-2B (Human Bronchial Epithelial Cells)	Poly I:C	10⁻¹⁰ M - 10⁻⁷ M	Significant dose-dependent inhibition	[5]
IP-10 (CXCL10)	BEAS-2B (Human Bronchial Epithelial Cells)	Poly I:C	10⁻¹⁰ M - 10⁻⁷ M	Significant dose-dependent inhibition	[5]
MDC (CCL22)	THP-1 (Human Monocytic Cells)	-	10⁻¹⁰ M - 10⁻⁷ M	Significant inhibition	[1][4]
I-309 (CCL1)	THP-1 (Human Monocytic Cells)	-	10⁻¹⁰ M - 10⁻⁷ M	Significant inhibition	[1][4]
TARC (CCL17)	BEAS-2B (Human Bronchial Epithelial Cells)	-	10⁻¹⁰ M - 10⁻⁷ M	Significant inhibition	[1][4]
Eosinophil-Derived Neurotoxin (EDN)	Human Eosinophils	Interleukin-5 (IL-5)	10⁻⁹ M - 10⁻⁸ M (with Theophylline (B1681296) 10⁻⁵ M)	43.8%	[6]
Histamine-induced wheal	Asthmatic Children (in vivo)	Histamine	50 µg (oral)	15%	[7]
PAF-induced wheal	Asthmatic Children (in vivo)	Platelet-Activating Factor (PAF)	50 µg (oral)	18%	[7]

Table 2: In Vitro Inhibition of Inflammatory Cell Function by Procaterol

Endpoint	Cell/Model System	Inducer	Procaterol Concentration	Effect	Reference(s)
Eosinophil Adhesion	Normal Human Lung Fibroblasts (NHLF) & Eosinophils	TNF-α & Eotaxin	10⁻⁹ M - 10⁻⁷ M	Concentration-dependent inhibition	[6][8]
ICAM-1 Expression	Normal Human Lung Fibroblasts (NHLF)	TNF-α	IC50: 2.9 nM	50% inhibition	[3]
VCAM-1 Expression	Normal Human Lung Fibroblasts (NHLF)	TNF-α	IC50: 2.3 nM	50% inhibition	[3]
Eosinophil Degranulation	Human Eosinophils	PAF or GM-CSF	10⁻⁷ M - 10⁻⁵ M	Inhibition of degranulation	[9]
O₂⁻ Generation	Human Eosinophils	Platelet-Activating Factor (PAF)	10⁻⁷ M - 10⁻⁵ M	Partial inhibition (~45% at 10⁻⁵ M)	[10]

Table 3: In Vivo Anti-inflammatory Effects of Procaterol

Endpoint	Animal Model	Inducer	Procaterol Administration	Effect	Reference(s)
Eosinophil Infiltration	Murine Model of Asthma	Ovalbumin (OVA)	Oral, clinical dose equivalent	Significantly reduced eosinophil number in Bronchoalveolar Lavage Fluid (BALF)	[11][12]

Signaling Pathways

Procaterol's anti-inflammatory effects are mediated by complex signaling pathways that ultimately regulate gene expression of inflammatory mediators.

β2-Adrenergic Receptor-cAMP-PKA Pathway

The primary signaling cascade initiated by procaterol is the β2-adrenergic receptor-cAMP-PKA pathway. This pathway is central to its anti-inflammatory actions.

Caption: Procaterol-induced activation of the β2-adrenergic receptor/cAMP/PKA pathway.

Inhibition of NF-κB Signaling

The NF-κB transcription factor is a master regulator of inflammatory gene expression. Procaterol, via the PKA pathway, can inhibit NF-κB activation. While the exact mechanism is multifaceted, evidence suggests that PKA can interfere with the transactivation potential of the p65 subunit of NF-κB, rather than preventing IκBα degradation.[1]

Caption: PKA-mediated inhibition of NF-κB p65 transactivation.

Modulation of MAPK Signaling

The Mitogen-Activated Protein Kinase (MAPK) pathways, including p38, JNK, and ERK, are also crucial in regulating inflammatory responses. Procaterol has been shown to suppress the phosphorylation (activation) of p38 and JNK in bronchial epithelial cells.[5] This inhibitory effect is mediated through the β2-adrenoceptor-cAMP pathway.

Caption: Procaterol's inhibitory effect on the p38 and JNK MAPK pathways.

Experimental Protocols

In Vitro Inhibition of Cytokine Release from BEAS-2B Cells

This assay assesses the direct effect of procaterol on cytokine production by human bronchial epithelial cells.

• Cell Line: BEAS-2B, a human bronchial epithelial cell line.

• Culture: Cells are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO₂.

• Procedure:

  • Seed BEAS-2B cells in 24-well plates and grow to confluence.

  • Pre-incubate the cells with various concentrations of procaterol (e.g., 10⁻¹⁰ M to 10⁻⁷ M) for 1 hour.[5]

  • Add the pro-inflammatory stimulus, such as Poly I:C (10 µg/mL), to the culture medium.[5]

  • Incubate for a defined period (e.g., 12 or 24 hours).[5]

  • Collect the cell culture supernatant.

• Quantification: Measure the concentrations of secreted cytokines and chemokines (e.g., RANTES, IP-10) in the supernatant using specific Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage inhibition of cytokine release by procaterol at each concentration relative to the stimulated control (no procaterol). Determine the IC50 value using non-linear regression analysis.

Caption: Experimental workflow for in vitro cytokine release assay.

In Vitro Eosinophil Adhesion Assay

This assay evaluates the effect of procaterol on the adhesion of eosinophils to lung fibroblasts.

• Cell Types:

  • Normal Human Lung Fibroblasts (NHLF).

  • Human eosinophils, isolated from peripheral blood of donors.

• Procedure:

  • Culture NHLF to confluence in 96-well plates.

  • Pre-treat NHLF with TNF-α (e.g., 1 ng/mL) for a specified time (e.g., 4 hours) to induce the expression of adhesion molecules.

  • Pre-incubate the TNF-α-treated NHLF with various concentrations of procaterol (e.g., 10⁻⁹ M to 10⁻⁷ M) for 1 hour.[8]

  • Label eosinophils with a fluorescent dye (e.g., Calcein-AM).

  • Add the labeled eosinophils to the NHLF-coated wells.

  • Stimulate eosinophil adhesion with a chemoattractant such as eotaxin.

  • Incubate for a period to allow for adhesion (e.g., 30 minutes).

  • Wash away non-adherent eosinophils.

• Quantification: Measure the fluorescence of the remaining adherent eosinophils using a fluorescence plate reader. Alternatively, adhesion can be quantified by measuring the peroxidase activity of the eosinophils.[6][8]

• Data Analysis: Calculate the percentage of eosinophil adhesion relative to the control (no procaterol treatment).

In Vivo Ovalbumin-Induced Murine Model of Asthma

This model is used to assess the anti-inflammatory effects of procaterol in a living organism.

• Animals: BALB/c mice are commonly used.

• Sensitization:

  • On day 0 and day 14, sensitize mice by intraperitoneal injection of ovalbumin (OVA) emulsified in an adjuvant such as aluminum hydroxide (B78521) (alum).

• Challenge:

  • From day 21 to day 27, challenge the sensitized mice with aerosolized OVA for a set duration each day.

• Procaterol Administration:

  • Administer procaterol orally at a clinically equivalent dose during the challenge period.[11][12]

• Assessment of Airway Inflammation:

  • Bronchoalveolar Lavage (BAL): 24 hours after the final OVA challenge, perform a BAL to collect airway inflammatory cells. Perform total and differential cell counts to quantify eosinophils and other inflammatory cells.

  • Lung Histology: Perfuse and fix the lungs for histological analysis. Stain lung sections with Hematoxylin and Eosin (H&E) to assess inflammatory cell infiltration and with Periodic acid-Schiff (PAS) to evaluate mucus production.

• Data Analysis: Compare the number of inflammatory cells in the BAL fluid and the histological scores between the procaterol-treated and vehicle-treated groups.

Conclusion

The evidence presented in this technical guide strongly supports the role of procaterol as a therapeutic agent with significant anti-inflammatory properties that complement its well-established bronchodilatory function. Its ability to inhibit the release of a wide array of pro-inflammatory mediators and to suppress the activity of key inflammatory cells, particularly eosinophils, highlights its potential for broader therapeutic applications in airway diseases. A thorough understanding of its mechanisms of action, particularly its modulation of the NF-κB and MAPK signaling pathways, is crucial for leveraging its full therapeutic potential in the management of chronic inflammatory airway diseases. Continued research in this area will likely uncover new avenues for the application of procaterol and other β2-agonists in the treatment of a range of inflammatory conditions.

References

• 1. Inhibition of the NF-kappaB transcriptional activity by protein kinase A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Relaxing actions of procaterol, a beta 2-adrenoceptor stimulant, on smooth muscle cells of the dog trachea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cyclic AMP: a selective modulator of NF-κB action - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of procaterol on Th2-related chemokines production in human monocyte and bronchial epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Suppressive effects of procaterol on expression of IP-10/CXCL 10 and RANTES/CCL 5 by bronchial epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synergistic effect of theophylline and procaterol on interleukin-5-induced degranulation from human eosinophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effect of procaterol, a beta 2-adrenoceptor agonist, on skin whealing response caused by inflammatory mediators in asthmatic children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Procaterol potentiates the anti-inflammatory activity of budesonide on eosinophil adhesion to lung fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Inhibitory effects of theophylline and procaterol on eosinophil function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Inhibition by fenoterol of human eosinophil functions including β2-adrenoceptor-independent actions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. IκB Kinase α (IKKα) Regulation of IKKβ Kinase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

The Modulatory Effects of Procaterol on Eosinophil Function and Chemokine Production: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Procaterol (B1663013), a selective β2-adrenergic receptor agonist, is primarily recognized for its bronchodilatory effects in the management of asthma and other respiratory diseases. However, a growing body of evidence highlights its significant anti-inflammatory properties, particularly its influence on eosinophil activity and chemokine synthesis. This technical guide provides a comprehensive overview of the mechanisms through which procaterol modulates eosinophil function and chemokine production. We delve into the signaling pathways involved, present quantitative data from key studies in a structured format, and offer detailed experimental protocols for the methodologies cited. This document is intended to serve as a valuable resource for researchers and professionals in the fields of respiratory science and drug development.

Introduction

Eosinophils are key effector cells in the pathogenesis of allergic inflammation, contributing to airway hyperresponsiveness and tissue damage through the release of cytotoxic granule proteins and inflammatory mediators. The recruitment and activation of eosinophils in the airways are orchestrated by a complex network of chemokines, such as eotaxin and regulated on activation, normal T cell expressed and secreted (RANTES/CCL5). Procaterol, by stimulating β2-adrenergic receptors, initiates a cascade of intracellular events that ultimately suppress these pro-inflammatory processes. This guide will explore the multifaceted effects of procaterol on eosinophils and the production of associated chemokines.

Data Summary: Procaterol's Quantitative Effects

The following tables summarize the quantitative data from various studies on the effects of procaterol on eosinophil function and chemokine production.

Table 1: Effect of Procaterol on Eosinophil Function

Parameter	Experimental System	Procaterol Concentration	Inhibitory Effect	Stimulus	Reference
Eosinophil Adhesion	Human Eosinophils & Normal Human Lung Fibroblasts (NHLF)	10⁻⁹ M - 10⁻⁷ M	Concentration-dependent inhibition	Eotaxin	[1]
Eosinophil Degranulation	Purified Human Eosinophils	10⁻⁹ M - 10⁻⁸ M (with Theophylline (B1681296) 10⁻⁵ M)	43.8% inhibition	IL-5	[2]
CD11b Expression	Purified Human Eosinophils	10⁻⁷ M - 10⁻⁵ M	Apparent inhibition, ~25% at 10⁻⁵ M	Platelet-Activating Factor (PAF)	[3]
Superoxide (O₂⁻) Generation	Purified Human Eosinophils	10⁻⁷ M - 10⁻⁵ M	Partial inhibition, ~45% at 10⁻⁵ M	Platelet-Activating Factor (PAF)	[3]

Table 2: Effect of Procaterol on Chemokine and Adhesion Molecule Production

Parameter	Cell Type	Procaterol Concentration	Inhibitory Effect	Stimulus	Reference
RANTES/CCL5 Production	BEAS-2B (Human Bronchial Epithelial Cells)	10⁻¹⁰ M - 10⁻⁷ M	Significant, dose-dependent suppression	Poly I:C	[4]
TARC/CCL17 Expression	BEAS-2B (Human Bronchial Epithelial Cells)	10⁻¹⁰ M - 10⁻⁷ M	Significant inhibition	-	[5]
MDC/CCL22 Production	THP-1 (Human Monocytic Cells) & Primary Human Monocytes	10⁻¹⁰ M - 10⁻⁷ M	Significant inhibition	-	[5]
I-309/CCL1 Production	THP-1 & Primary Human Monocytes	10⁻¹⁰ M - 10⁻⁷ M	Significant inhibition	-	[5]
ICAM-1 Expression	Normal Human Lung Fibroblasts (NHLF)	10⁻⁹ M - 10⁻⁷ M	Concentration-dependent inhibition	TNF-α	[1]
VCAM-1 Expression	Normal Human Lung Fibroblasts (NHLF)	10⁻⁹ M - 10⁻⁷ M	Concentration-dependent inhibition	TNF-α	[1]

Signaling Pathways Modulated by Procaterol

Procaterol exerts its anti-inflammatory effects primarily through the activation of the β2-adrenergic receptor, leading to an increase in intracellular cyclic adenosine (B11128) monophosphate (cAMP). This central event triggers downstream signaling cascades that interfere with pro-inflammatory pathways.

References

• 1. Procaterol potentiates the anti-inflammatory activity of budesonide on eosinophil adhesion to lung fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synergistic effect of theophylline and procaterol on interleukin-5-induced degranulation from human eosinophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition by fenoterol of human eosinophil functions including β2-adrenoceptor-independent actions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Suppressive effects of procaterol on expression of IP-10/CXCL 10 and RANTES/CCL 5 by bronchial epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of procaterol on Th2-related chemokines production in human monocyte and bronchial epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Ovalbumin-Induced Airway Hyperresponsiveness Model with Procaterol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed framework for establishing a murine model of ovalbumin (OVA)-induced allergic asthma and evaluating the therapeutic efficacy of procaterol (B1663013), a selective β2-adrenergic receptor agonist. The protocols outlined below cover animal sensitization and challenge, drug administration, and key endpoint analyses critical for preclinical assessment of asthma therapeutics.

Introduction

The ovalbumin (OVA)-induced allergic asthma model in mice is a widely used and well-characterized system that recapitulates key features of human asthma, including airway hyperresponsiveness (AHR), eosinophilic inflammation, mucus overproduction, and elevated serum IgE levels.[1][2][3] This model is instrumental in investigating the pathophysiology of allergic asthma and for the preclinical evaluation of new therapeutic agents.[1][3]

Procaterol is a long-acting β2-adrenergic receptor agonist that functions as a potent bronchodilator.[4][5] It selectively stimulates β2-adrenergic receptors in the bronchial smooth muscle, leading to muscle relaxation and increased airflow.[5][6][7] This document details the protocols for inducing an asthmatic phenotype in mice using OVA and for assessing the therapeutic effects of procaterol on key asthma-related parameters.

Experimental Workflow

The overall experimental design involves sensitizing the animals to an allergen (OVA), followed by repeated airway challenges with the same allergen to induce an asthmatic response. The therapeutic potential of procaterol is then evaluated by administering the compound during the challenge phase and measuring its impact on airway function and inflammation.

Caption: Experimental workflow for the murine asthma model with Procaterol treatment.

Detailed Experimental Protocols

Animals

• Species/Strain: BALB/c mice (Th2-biased strain) are commonly used.[8]

• Age: 6-8 weeks old at the start of the experiment.

• Housing: House animals in a specific pathogen-free facility with a 12-hour light/dark cycle, and provide ad libitum access to food and water. All procedures should be approved by an Institutional Animal Care and Use Committee (IACUC).[9]

Materials and Reagents

Reagent/Material	Grade/Supplier
Ovalbumin (OVA), Grade V	Sigma-Aldrich
Aluminum Hydroxide (B78521) (Alum)	Sigma-Aldrich
Procaterol Hydrochloride	Tocris Bioscience / Cayman Chemical
Methacholine (B1211447) Chloride (MCh)	Sigma-Aldrich
Sterile Saline (0.9% NaCl)	Laboratory Grade
Ketamine / Xylazine	Veterinary Grade
Phosphate-Buffered Saline (PBS)	Laboratory Grade
Formalin (10%, neutral buffered)	Histology Grade
Hematoxylin and Eosin (H&E) Stains	Histology Grade
Periodic acid-Schiff (PAS) Stains	Histology Grade

Protocol: OVA Sensitization and Challenge

This protocol is designed to induce a robust allergic airway inflammation.[2][10]

• Sensitization (Day 0 and 7):

  • Prepare a suspension of 50 µg OVA and 2 mg of aluminum hydroxide (alum) in 200 µL of sterile saline per mouse.[10]

  • Administer the 200 µL suspension via intraperitoneal (i.p.) injection on Day 0 and Day 7.[8][10]

  • Control mice should receive i.p. injections of saline with alum or PBS alone.[8]

• Challenge (e.g., Days 14, 15, 16):

  • Prepare a 1% OVA solution (w/v) in sterile saline for aerosol challenge or a 0.4 mg/mL solution for intranasal challenge.[10]

  • Aerosol Method: Place mice in a whole-body exposure chamber and challenge with nebulized 1% OVA for 20-30 minutes on three consecutive days.[9]

  • Intranasal Method: Lightly anesthetize mice (e.g., with ketamine/xylazine). Administer 25 µL of 0.4 mg/mL OVA solution drop-wise into the nostrils (12.5 µL per nostril).[10]

  • Assessments are typically performed 24-48 hours after the final OVA challenge.[1][10]

Phase	Day	Procedure	Substance & Dose	Route
Sensitization	0	Primary Sensitization	50 µg OVA + 2 mg Alum in 200 µL Saline	i.p.
7	Booster Sensitization	50 µg OVA + 2 mg Alum in 200 µL Saline	i.p.
Challenge	14, 15, 16	Airway Challenge	1% OVA in Saline (Aerosol)	Inhalation
Assessment	17-18	Endpoint Analysis	Methacholine, BAL, Histology	-

Protocol: Procaterol Administration

Procaterol can be administered to evaluate its prophylactic or therapeutic effects. A study in an OVA-induced murine model used oral administration of procaterol at a clinical dose equivalent.[1][11] The specific dose may need to be optimized based on the experimental design.

• Route of Administration: Oral gavage, intraperitoneal injection, or inhalation.

• Dosing Schedule: Administer procaterol (e.g., 1-10 µg/kg) or vehicle control 30-60 minutes prior to each OVA challenge.

• Preparation: Dissolve procaterol in a suitable vehicle (e.g., sterile saline).

Endpoint Analysis Protocols

Measurement of Airway Hyperresponsiveness (AHR)

AHR is a key feature of asthma and is typically measured 24 hours after the final OVA challenge by assessing the bronchoconstrictive response to methacholine (MCh).[12][13]

This method provides detailed measurements of respiratory mechanics.[12][14]

• Anesthetize, tracheostomize, and mechanically ventilate the mouse.

• Record baseline lung resistance (Rrs) and dynamic compliance (Crs).

• Expose the mouse to increasing concentrations of aerosolized methacholine (e.g., 0, 3.125, 6.25, 12.5, 25, 50 mg/mL).

• Measure Rrs and Crs after each MCh concentration.

This technique measures changes in breathing patterns in conscious, unrestrained mice.[12][15]

• Place the mouse in the plethysmography chamber and allow it to acclimatize.

• Record baseline readings, expressed as Enhanced Pause (Penh).

• Expose the mouse to nebulized PBS (baseline) followed by increasing concentrations of methacholine (e.g., 0, 12.5, 25, 50 mg/mL).[15]

• Record Penh values for 3-5 minutes after each nebulization.

Parameter	Invasive (FlexiVent)	Non-Invasive (WBP)
Primary Metric	Lung Resistance (Rrs), Compliance (Crs)	Enhanced Pause (Penh)
Animal State	Anesthetized, Tracheostomized	Conscious, Unrestrained
Advantages	Direct, detailed lung mechanics	High throughput, less invasive
Disadvantages	Terminal, technically demanding	Indirect measure, validity debated[15]

Bronchoalveolar Lavage (BAL) Fluid Analysis

BAL fluid (BALF) is collected to analyze the inflammatory cell infiltrate in the airways.[1][16]

• Euthanize the mouse 24-48 hours after the final OVA challenge.

• Expose the trachea and make a small incision.

• Insert a cannula into the trachea and secure it.

• Instill a known volume of cold PBS (e.g., 0.5 - 1.0 mL) into the lungs and gently aspirate the fluid.[1] Repeat this process 2-3 times, pooling the recovered fluid.

• Centrifuge the collected BALF to separate the cells from the supernatant.

• Resuspend the cell pellet and perform a total cell count using a hemocytometer.

• Prepare cytospin slides and stain with a Wright-Giemsa or similar stain for differential cell counting (macrophages, eosinophils, neutrophils, lymphocytes).[17]

Cell Type	Control Group (Expected)	OVA Group (Expected)	OVA + Procaterol (Hypothesized)
Total Cells	Low	Significantly Increased	Reduced vs. OVA
Eosinophils	< 1%	Significantly Increased (>20%)	Significantly Reduced vs. OVA[11]
Neutrophils	< 1%	May be slightly increased	Reduced vs. OVA
Lymphocytes	~5-10%	Increased	Reduced vs. OVA
Macrophages	> 90%	Decreased (percentage)	Increased (percentage) vs. OVA

Lung Histology

Histological analysis provides insight into the extent of inflammation and airway remodeling.[1][18]

• After BALF collection, perfuse the lungs with PBS to remove blood.

• Inflate the lungs with 10% neutral buffered formalin via the tracheal cannula and then excise them.[1]

• Immerse the lungs in formalin for at least 24 hours for fixation.

• Process the tissue, embed in paraffin, and cut 4-5 µm sections.

• Stain sections with Hematoxylin and Eosin (H&E) to assess peribronchial and perivascular inflammation.[18][19]

• Stain sections with Periodic acid-Schiff (PAS) to identify and quantify mucus-producing goblet cells.[18][19]

• Score the slides for inflammation and mucus production in a blinded manner.[18]

Mechanism and Signaling Pathways

Ovalbumin-Induced Airway Hyperresponsiveness

OVA sensitization and challenge leads to a Th2-dominant immune response. This cascade results in the production of specific cytokines and IgE, which drive eosinophilic inflammation, mucus production, and ultimately, airway hyperresponsiveness.

Caption: Pathogenesis of OVA-induced airway hyperresponsiveness.

Procaterol Signaling Pathway in Airway Smooth Muscle

Procaterol exerts its bronchodilatory effect by activating the β2-adrenergic receptor signaling cascade in airway smooth muscle cells.

References

• 1. benchchem.com [benchchem.com]
• 2. OVA-Induced Allergic Airway Inflammation Mouse Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ovalbumin induced Asthma Model - Creative Biolabs [creative-biolabs.com]
• 4. youtube.com [youtube.com]
• 5. Procaterol : Indications, Uses, Dosage, Drugs Interactions, Side effects [medicaldialogues.in]
• 6. mims.com [mims.com]
• 7. youtube.com [youtube.com]
• 8. Early life ovalbumin sensitization and aerosol challenge for the induction ofallergic airway inflammation in a BALB/c murine model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ovalbumin-sensitized mice have altered airway inflammation to agriculture organic dust - PMC [pmc.ncbi.nlm.nih.gov]
• 10. bio-protocol.org [bio-protocol.org]
• 11. Effect of procaterol, a beta(2) selective adrenergic receptor agonist, on airway inflammation and hyperresponsiveness - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Measurement of Airway Hyperresponsiveness in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Measurement of Airway Hyperresponsiveness [bio-protocol.org]
• 14. Assessment of Airway Hyperresponsiveness in Mouse Models | Society for Mucosal Immunology [socmucimm.org]
• 15. Frontiers | Measurement of airway function using invasive and non-invasive methods in mild and severe models for allergic airway inflammation in mice [frontiersin.org]
• 16. Cellular and Biochemical Analysis of Bronchoalveolar Lavage Fluid from Murine Lungs - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Studies of Procaterol Hydrochloride Hemihydrate on Bronchial Smooth Muscle

For Researchers, Scientists, and Drug Development Professionals

Introduction

Procaterol (B1663013) hydrochloride hemihydrate is a potent, selective, and long-acting beta-2 adrenergic receptor agonist utilized as a bronchodilator in the management of respiratory conditions such as asthma and chronic obstructive pulmonary disease (COPD).[1][2][3][4] Its primary mechanism of action involves the relaxation of bronchial smooth muscle, leading to increased airflow.[2] Beyond its well-established bronchodilatory effects, in vitro studies have demonstrated that procaterol also possesses anti-inflammatory properties, suggesting a broader therapeutic potential in inflammatory airway diseases.[4][5] These application notes provide detailed protocols for in vitro studies on bronchial smooth muscle, summarize key quantitative data, and illustrate the underlying signaling pathways.

Mechanism of Action

Procaterol selectively binds to and stimulates β2-adrenergic receptors on the surface of bronchial smooth muscle cells.[1][2] This activation initiates a signaling cascade that results in muscle relaxation and bronchodilation. The key steps in this pathway involve the Gs protein-mediated activation of adenylyl cyclase, leading to an increase in intracellular cyclic adenosine (B11128) monophosphate (cAMP).[6][7] Elevated cAMP levels then activate Protein Kinase A (PKA), which in turn phosphorylates several downstream targets. This phosphorylation cascade ultimately leads to a decrease in intracellular calcium levels and the dephosphorylation of myosin light chains, causing smooth muscle relaxation.[7][8]

Data Presentation

The following tables summarize quantitative data from in vitro studies of procaterol hydrochloride hemihydrate on bronchial smooth muscle.

Table 1: Potency of Procaterol in Inhibiting Induced Bronchial Smooth Muscle Contraction

Species	Contractile Agent	Procaterol Concentration for 50% Inhibition (ID50)	Reference
Dog	Acetylcholine (B1216132) (30 nM)	0.3 nM	[1][6]
Dog	Histamine (B1213489) (10 µM) - Phasic Response	0.15 nM	[1][6]
Dog	Histamine (10 µM) - Tonic Response	0.01 nM	[1][6]
Human	Electrical Field Stimulation	Dose-dependent reduction from 10⁻¹⁰ to 10⁻⁷ M	[2]

Table 2: Receptor Binding and Selectivity of Procaterol

Receptor	Dissociation Constant (Kp)	Selectivity Ratio (β1/β2)	Reference
β2-adrenoceptor	0.008 µM	612
β1-adrenoceptor	4.9 µM

Experimental Protocols

Protocol 1: In Vitro Assessment of Bronchodilator Effect on Isolated Tracheal Rings

This protocol details the methodology for evaluating the relaxant properties of procaterol on isolated tracheal tissue pre-contracted with a contractile agent.

Materials:

• Procaterol hydrochloride hemihydrate

• Krebs-Henseleit buffer (composition in mM: NaCl 118, KCl 4.7, CaCl2 2.5, MgSO4 1.2, KH2PO4 1.2, NaHCO3 25, Glucose 11.1)

• Contractile agent (e.g., Acetylcholine, Histamine, Methacholine)

• Isolated trachea (e.g., from guinea pig, rat, or human tissue if available)

• Organ bath system with isometric force transducers

• Carbogen (B8564812) gas (95% O2 / 5% CO2)

Procedure:

• Tissue Preparation:

  • Excise the trachea and immediately place it in cold, oxygenated Krebs-Henseleit buffer.

  • Carefully dissect the trachea into rings of approximately 2-3 mm in width.

• Organ Bath Setup:

  • Suspend the tracheal rings in an organ bath containing Krebs-Henseleit buffer maintained at 37°C and continuously bubbled with carbogen gas.

  • Connect the rings to isometric force transducers to record changes in tension.

  • Allow the tissue to equilibrate for at least 60 minutes under a resting tension of approximately 1.0 g. During equilibration, wash the tissues with fresh Krebs-Henseleit buffer every 15-20 minutes.

• Contraction and Relaxation Measurement:

  • Induce a stable contraction using a contractile agent such as acetylcholine (e.g., 1 µM) or histamine (e.g., 10 µM).

  • Once the contraction reaches a plateau, add procaterol in a cumulative, concentration-dependent manner (e.g., from 10⁻¹⁰ M to 10⁻⁵ M).

  • Record the relaxation response at each concentration, allowing the tissue to stabilize before adding the next concentration.

• Data Analysis:

  • Express the relaxation as a percentage of the pre-induced contraction.

  • Plot the concentration-response curve and calculate the EC50 (the concentration of procaterol that produces 50% of the maximal relaxation).

Protocol 2: Measurement of cAMP Levels in Bronchial Smooth Muscle Cells

This protocol describes how to measure changes in intracellular cAMP levels in cultured human bronchial smooth muscle cells (HBSMCs) in response to procaterol stimulation.

Materials:

• Human Bronchial Smooth Muscle Cells (HBSMCs)

• Cell culture medium (e.g., SmGM-2 Smooth Muscle Growth Medium)

• Procaterol hydrochloride hemihydrate

• cAMP assay kit (e.g., ELISA-based)

• Cell lysis buffer

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Culture:

  • Culture HBSMCs in a suitable medium until they reach 80-90% confluency.

• Experimental Setup:

  • Seed the HBSMCs into 24-well plates and allow them to adhere overnight.

  • Wash the cells with PBS.

  • Pre-incubate the cells with a phosphodiesterase inhibitor (e.g., IBMX, 100 µM) for 15-30 minutes to prevent cAMP degradation.

• Procaterol Stimulation:

  • Add varying concentrations of procaterol hydrochloride hemihydrate (e.g., 10⁻¹⁰ M to 10⁻⁶ M) to the cells.

  • Include a vehicle control (e.g., sterile distilled water or PBS).

  • Incubate for a specified time (e.g., 15 minutes) at 37°C.

• Cell Lysis and cAMP Measurement:

  • Aspirate the medium and lyse the cells using the lysis buffer provided in the cAMP assay kit.

  • Measure the intracellular cAMP concentration in the cell lysates according to the manufacturer's instructions for the cAMP assay kit.

• Data Analysis:

  • Normalize the cAMP levels to the protein concentration of each sample.

  • Plot the concentration-response curve for procaterol-induced cAMP production.

Visualizations

Signaling Pathway of Procaterol in Bronchial Smooth Muscle Relaxation

Caption: Procaterol's β2-Adrenergic Receptor Signaling Cascade.

Experimental Workflow for In Vitro Bronchodilator Assay

References

• 1. Relaxing actions of procaterol, a beta 2-adrenoceptor stimulant, on smooth muscle cells of the dog trachea - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of procaterol, a beta-2-adrenoceptor stimulant, on neuroeffector transmission in human bronchial tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of procaterol on the isolated airway smooth muscle and the release of anaphylactic chemical mediators from the isolated lung fragments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Procaterol : Indications, Uses, Dosage, Drugs Interactions, Side effects [medicaldialogues.in]
• 5. mdpi.com [mdpi.com]
• 6. Relaxing actions of procaterol, a beta 2-adrenoceptor stimulant, on smooth muscle cells of the dog trachea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A placebo-controlled trial of procaterol: a new long-acting oral beta 2-agonist in bronchial asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for Studying Procaterol's Effects in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for studying the cellular effects of procaterol (B1663013), a potent and selective β2-adrenergic receptor agonist. Procaterol is widely used as a bronchodilator for managing asthma and other obstructive airway diseases.[1] Its therapeutic efficacy is primarily mediated through the activation of β2-adrenergic receptors, which are Gs protein-coupled receptors (GPCRs).[1] This activation initiates a downstream signaling cascade, leading to smooth muscle relaxation and other cellular responses.[1] Beyond its bronchodilatory effects, emerging evidence highlights its significant anti-inflammatory properties, particularly its ability to modulate chemokine production.[2][3]

This document offers detailed protocols for key in vitro assays to characterize the pharmacological and physiological effects of procaterol in various cell lines.

Mechanism of Action

Procaterol binds to and activates the β2-adrenergic receptor. This binding event triggers a conformational change in the receptor, leading to the activation of the associated heterotrimeric Gs protein. The activated Gαs subunit dissociates and stimulates adenylyl cyclase, an enzyme that catalyzes the conversion of ATP to cyclic adenosine (B11128) monophosphate (cAMP). The subsequent increase in intracellular cAMP levels activates Protein Kinase A (PKA), which in turn phosphorylates various downstream targets, ultimately resulting in the desired physiological response, such as smooth muscle relaxation.[1] Procaterol's anti-inflammatory effects are mediated not only through the β2-adrenoceptor-cAMP pathway but also involve the modulation of NF-κB and Mitogen-Activated Protein Kinase (MAPK) signaling pathways.[3]

Caption: Procaterol Signaling Pathway

Data Presentation

The following tables summarize the quantitative effects of procaterol hydrochloride hemihydrate from in vitro studies.

Table 1: Effect of Procaterol on Chemokine Production

Cell Line/Type	Chemokine	Stimulus	Procaterol Concentration	Observed Effect
THP-1 (human monocytic)	MDC/CCL22	-	10⁻¹⁰ M - 10⁻⁷ M	Significant inhibition
THP-1 (human monocytic)	I-309	-	10⁻¹⁰ M - 10⁻⁷ M	Significant inhibition
Primary Human Monocytes	MDC/CCL22	-	10⁻¹⁰ M - 10⁻⁷ M	Significant inhibition
Primary Human Monocytes	I-309	-	10⁻¹⁰ M - 10⁻⁷ M	Significant inhibition
BEAS-2B (bronchial epithelial)	TARC/CCL17	-	10⁻¹⁰ M - 10⁻⁷ M	Significant inhibition
BEAS-2B (bronchial epithelial)	RANTES/CCL5	Poly I:C (10 µg/mL)	Not specified	Significant suppression
BEAS-2B (bronchial epithelial)	IP-10/CXCL10	Poly I:C (10 µg/mL)	Not specified	Significant suppression
BEAS-2B (bronchial epithelial)	RANTES, GM-CSF, IL-8	IL-1β and TNF-α	Not specified	Dose-dependent inhibition of release

Data sourced from multiple studies.[2][3][4][5]

Table 2: Receptor Binding Affinities of Procaterol

Receptor Subtype	Tissue/Preparation	Dissociation Constant (Kp)
β1-adrenoceptors	Dog coronary artery	4.9 µM
β2-adrenoceptors	Rabbit pulmonary artery	0.008 µM
β2-adrenoceptors	Guinea-pig atria	0.009 µM
β1-adrenoceptors	Guinea-pig atria	3.5 µM

This demonstrates the high selectivity of procaterol for β2-adrenoceptors.[6]

Experimental Protocols

Detailed methodologies for key experiments to characterize the effects of procaterol are provided below.

General Cell Culture and Maintenance

• Cell Lines: Obtain human cell lines such as BEAS-2B (bronchial epithelial), THP-1 (monocytic), or other relevant cancer cell lines from a reputable cell bank.[2][3]

• Culture Media:

  • Culture BEAS-2B cells in appropriate media as recommended by the supplier, often a serum-free medium.

  • Culture THP-1 human monocytic cells in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.[2]

• Culture Conditions: Maintain cells at 37°C in a humidified atmosphere with 5% CO₂.[2]

Protocol 1: cAMP Accumulation Assay

This assay directly measures the production of the second messenger, cAMP, in response to β2-adrenergic receptor activation.[1] Homogeneous Time-Resolved Fluorescence (HTRF) is a commonly used method.

Caption: cAMP Accumulation Assay Workflow

Materials:

• Cells expressing β2-adrenergic receptors (e.g., BEAS-2B)

• 384-well white plates

• Procaterol hydrochloride hemihydrate

• Reference β2-agonist (e.g., isoproterenol)

• Stimulation buffer

• HTRF cAMP assay kit (containing cAMP standard, cAMP-d2, and anti-cAMP cryptate)

• HTRF-compatible plate reader

Procedure:

• Cell Preparation: Harvest and resuspend cells in stimulation buffer at the desired density.

• Compound Preparation: Perform serial dilutions of procaterol and a reference agonist in stimulation buffer to create a range of concentrations for the dose-response curve.[1]

• Assay Protocol:

  • Dispense 10 µL of the cell suspension into each well of a 384-well plate.[1]

  • Add 10 µL of the diluted procaterol, reference agonist, or vehicle control to the respective wells.[1]

  • Incubate the plate at room temperature for 30 minutes.[1]

  • Prepare the HTRF detection reagents according to the manufacturer's instructions.[1]

  • Add 10 µL of the cAMP-d2 solution followed by 10 µL of the anti-cAMP cryptate solution to each well.[1]

  • Incubate the plate for 60 minutes at room temperature.

• Data Acquisition and Analysis:

  • Read the plate on an HTRF-compatible reader, measuring fluorescence at 665 nm and 620 nm.[1]

  • Calculate the HTRF ratio for each well: (Fluorescence at 665 nm / Fluorescence at 620 nm) * 10^4.[1]

  • Generate a cAMP standard curve using the known concentrations of cAMP provided in the kit.[1]

  • Convert the HTRF ratios from the experimental wells to cAMP concentrations using the standard curve.[1]

  • Plot the cAMP concentration against the logarithm of the procaterol concentration.[1]

  • Fit the data to a sigmoidal dose-response curve using non-linear regression analysis to determine the EC50 value.[1]

Protocol 2: Chemokine Production Assay (ELISA)

This protocol is designed to measure the effect of procaterol on the production of chemokines such as MDC/CCL22 in THP-1 cells.[2]

Materials:

• THP-1 human monocytic cells

• 24-well plates

• Procaterol hydrochloride hemihydrate

• Stimulus (e.g., lipopolysaccharide [LPS], if investigating stimulated production)

• Culture medium (RPMI-1640 with supplements)

• ELISA kit for the chemokine of interest (e.g., MDC/CCL22)

• Microplate reader

Procedure:

• Cell Seeding: Seed THP-1 cells in 24-well plates at a density of 1 x 10⁶ cells/mL.[2]

• Pre-treatment: Pre-treat the cells with varying concentrations of procaterol (e.g., 10⁻¹⁰ M, 10⁻⁹ M, 10⁻⁸ M, 10⁻⁷ M) for 1 hour. Include a vehicle-only control.[2]

• Stimulation (Optional): For studies investigating stimulated chemokine production, add the appropriate stimulus (e.g., LPS at 1 µg/mL) to the wells after the pre-treatment period.[2]

• Incubation: Incubate the plates for 24 hours at 37°C and 5% CO₂.[2]

• Sample Collection: Centrifuge the plates to pellet the cells. Collect the culture supernatants and store them at -80°C until analysis.[2]

• ELISA: Quantify the concentration of the chemokine in the supernatants using a specific ELISA kit according to the manufacturer's instructions.

Protocol 3: Cell Viability Assay (MTT Assay)

While primarily a bronchodilator and anti-inflammatory agent, procaterol has also been shown to inhibit cell viability in some cancer cell lines.[7] The MTT assay is a colorimetric assay for assessing cell metabolic activity.

Caption: Cell Viability (MTT) Assay Workflow

Materials:

• Cancer cell lines (e.g., gastric, colon, lung)[7]

• 96-well plates

• Procaterol hydrochloride hemihydrate

• Complete culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilizing agent (e.g., DMSO)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Replace the medium with fresh medium containing serial dilutions of procaterol. Include a vehicle-only control.

• Incubation: Incubate the plate for the desired duration (e.g., 48 or 72 hours).[7]

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the MTT solution and add a solubilizing agent to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value (the concentration of procaterol that inhibits cell viability by 50%).

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Effect of procaterol on Th2-related chemokines production in human monocyte and bronchial epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. publications.ersnet.org [publications.ersnet.org]
• 5. Suppressive effects of procaterol on expression of IP-10/CXCL 10 and RANTES/CCL 5 by bronchial epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Responses to the beta 2-selective agonist procaterol of vascular and atrial preparations with different functional beta-adrenoceptor populations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Investigating the Effects of Procaterol in BEAS-2B and THP-1 Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Procaterol (B1663013) is a selective β2-adrenergic receptor agonist recognized for its bronchodilatory effects in the treatment of respiratory conditions such as asthma. Beyond its established function in smooth muscle relaxation, emerging research indicates that procaterol also possesses significant anti-inflammatory properties. These application notes provide a comprehensive overview of the in vitro effects of procaterol on the human bronchial epithelial cell line, BEAS-2B, and the human monocytic cell line, THP-1. The provided protocols offer detailed methodologies for researchers to investigate these effects, particularly in the context of airway inflammation and immune response modulation.

Mechanism of Action

Procaterol primarily exerts its effects through the activation of β2-adrenergic receptors, which are G-protein coupled receptors. This activation initiates a signaling cascade involving the stimulation of adenylyl cyclase, leading to an increase in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels and subsequent activation of Protein Kinase A (PKA).[1] In BEAS-2B and THP-1 cells, this canonical pathway, along with other signaling cascades such as the MAPK and NF-κB pathways, contributes to the modulation of inflammatory responses.[2][3]

Data Presentation: Summary of Procaterol's Effects

The following tables summarize the quantitative effects of procaterol on BEAS-2B and THP-1 cells as reported in scientific literature.

Table 1: Effects of Procaterol on BEAS-2B Cells

Target Analyte	Inducing Agent	Procaterol Concentration Range	Observed Effect	Signaling Pathway(s) Implicated
RANTES (CCL5)	Poly I:C	10⁻¹⁰ M - 10⁻⁷ M	Dose-dependent inhibition of release[3][4]	β2-adrenoceptor-cAMP, MAPK (ERK, JNK, p38)[3]
TARC (CCL17)	-	10⁻¹⁰ M - 10⁻⁷ M	Significant inhibition of expression[2]	β2-adrenoceptor-cAMP[2]
IP-10 (CXCL10)	Poly I:C	10⁻¹⁰ M - 10⁻⁷ M	Dose-dependent suppression of expression[3]	β2-adrenoceptor-cAMP, MAPK (ERK, JNK, p38)[3]
Eosinophil Migration	-	10-1000 ng/mL	Inhibition of migration[4]	cAMP-dependent[4]
Cell Viability	H₂O₂	25 - 200 nM	Protection against oxidative stress-induced apoptosis[5]	Indirect inhibition of NF-κB[5]

Table 2: Effects of Procaterol on THP-1 Cells

Target Analyte	Inducing Agent	Procaterol Concentration Range	Observed Effect	Signaling Pathway(s) Implicated
MDC (CCL22)	-	10⁻¹⁰ M - 10⁻⁷ M	Significant inhibition of production[2]	NF-κB, p38 MAPK, JNK MAPK, β2-adrenoceptor-cAMP[2]
I-309 (CCL1)	-	10⁻¹⁰ M - 10⁻⁷ M	Significant inhibition of production[2]	Not specified
Mig (CXCL9)	-	10⁻¹⁰ M - 10⁻⁷ M	No significant suppression[2]	Not applicable
IP-10 (CXCL10)	-	10⁻¹⁰ M - 10⁻⁷ M	No significant suppression[2]	Not applicable

Mandatory Visualizations

Signaling Pathways and Experimental Workflow

Caption: Procaterol Signaling in BEAS-2B and THP-1 Cells.

Caption: General Experimental Workflow.

Experimental Protocols

Cell Culture and Maintenance

1.1. BEAS-2B Cell Culture

• Media: BEGM™ Bronchial Epithelial Cell Growth Medium supplemented with the BEGM™ SingleQuots™ Kit.

• Culture Conditions: Incubate at 37°C in a humidified atmosphere of 5% CO₂.

• Subculturing:

  • Aspirate the culture medium.

  • Wash the cell monolayer with Dulbecco's Phosphate-Buffered Saline (DPBS) without calcium and magnesium.

  • Add Trypsin-EDTA solution and incubate for 2-5 minutes at 37°C until cells detach.

  • Neutralize the trypsin with an equal volume of Trypsin Neutralizing Solution or complete growth medium.

  • Centrifuge the cell suspension at 200 x g for 5 minutes.

  • Resuspend the cell pellet in fresh, pre-warmed complete growth medium and plate onto new culture flasks at a recommended seeding density.

1.2. THP-1 Cell Culture and Differentiation

• Media: RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS), 2 mM L-glutamine, and 1% Penicillin-Streptomycin.

• Culture Conditions: Maintain as a suspension culture at 37°C in a humidified atmosphere of 5% CO₂.

• Subculturing:

  • Aspirate the cell suspension.

  • Centrifuge at 200 x g for 5 minutes.

  • Resuspend the cell pellet in fresh, pre-warmed complete growth medium and re-seed at a density of 2-4 x 10⁵ cells/mL.

• Differentiation into Macrophage-like Cells (Optional):

  • Seed THP-1 monocytes into culture plates at the desired density.

  • Add Phorbol 12-myristate 13-acetate (PMA) to a final concentration of 50-100 ng/mL.

  • Incubate for 48-72 hours. Differentiated cells will become adherent.

  • Replace the PMA-containing medium with fresh, complete growth medium and allow the cells to rest for 24 hours before proceeding with experiments.

Procaterol Treatment

• Prepare a stock solution of procaterol hydrochloride in a suitable solvent (e.g., sterile water or DMSO).

• On the day of the experiment, dilute the procaterol stock solution in the appropriate cell culture medium to achieve the desired final concentrations (e.g., 10⁻¹⁰ M to 10⁻⁷ M).

• For experiments involving an inducing agent, pre-treat the cells with procaterol for a specified period (e.g., 1 hour) before adding the stimulus.

• Incubate the cells with the inducing agent and/or procaterol for the desired duration (e.g., 24 hours).

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine/Chemokine Quantification

• Following the treatment period, collect the cell culture supernatants and centrifuge at 1000 x g for 10 minutes to remove any cellular debris.

• Perform the ELISA for the target cytokines/chemokines (e.g., RANTES, TARC, MDC) according to the manufacturer's instructions for the specific ELISA kit being used.

• Briefly, this typically involves:

  • Coating a 96-well plate with a capture antibody.

  • Blocking the plate to prevent non-specific binding.

  • Adding the collected supernatants and standards to the wells.

  • Incubating with a detection antibody.

  • Adding a substrate to produce a colorimetric reaction.

  • Stopping the reaction and measuring the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the concentration of the cytokine/chemokine in each sample based on the standard curve.

Western Blotting for Signaling Protein Analysis

• After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the cell lysates using a BCA or Bradford protein assay.

• Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies specific for the signaling proteins of interest (e.g., phospho-p38, phospho-JNK, phospho-ERK, IκBα) overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Normalize the expression of phosphorylated proteins to their total protein counterparts or a loading control like β-actin or GAPDH.

References

• 1. Cell culture of THP-1 monocytes and differentiation into macrophages with PMA [protocols.io]
• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 3. nanopartikel.info [nanopartikel.info]
• 4. Standardized protocols for differentiation of THP-1 cells to macrophages with distinct M(IFNγ+LPS), M(IL-4) and M(IL-10) phenotypes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cehsweb.health.umt.edu [cehsweb.health.umt.edu]

Application Notes: Quantitative Determination of Procaterol Using Competitive ELISA

Introduction

Procaterol (B1663013) is a selective β2-adrenergic receptor agonist used as a bronchodilator in the management of asthma and other respiratory diseases.[1][2][3] Accurate quantification of procaterol in biological samples is crucial for pharmacokinetic studies, drug development, and research into its physiological effects. These application notes describe a competitive Enzyme-Linked Immunosorbent Assay (ELISA) for the quantitative determination of procaterol concentration in research samples. The assay is designed for high sensitivity and specificity, providing a valuable tool for researchers, scientists, and drug development professionals.

Assay Principle

This competitive ELISA is based on the competition between procaterol in the sample and a fixed amount of enzyme-labeled procaterol for a limited number of anti-procaterol antibody binding sites coated on a microplate.[4][5][6] During the incubation, procaterol from the sample and the enzyme-conjugated procaterol compete for binding to the immobilized antibody. After a washing step to remove unbound components, a substrate solution is added. The enzyme-substrate reaction results in a color change that is inversely proportional to the concentration of procaterol in the sample.[7] The absorbance is measured using a microplate reader, and the concentration of procaterol is determined by interpolating from a standard curve.

Assay Performance Characteristics

The following table summarizes the typical performance characteristics of a procaterol competitive ELISA. These values are representative and may vary between specific kits and laboratories.

Parameter	Value
Assay Range	0.1 ng/mL - 10 ng/mL
Sensitivity (LOD)	< 0.05 ng/mL
Specificity	High selectivity for procaterol. Cross-reactivity with structurally related compounds should be determined.
Precision (CV%)	Intra-assay: < 10%Inter-assay: < 15%
Sample Types	Serum, Plasma, Urine, Cell Culture Supernatants
Incubation Time	Approximately 2-3 hours

Experimental Protocols

Below are the detailed methodologies for performing the procaterol competitive ELISA.

I. Reagent Preparation

• Wash Buffer (1X): If provided as a concentrate, dilute with deionized water to the specified final volume.

• Standard Solutions: Prepare a serial dilution of the procaterol standard to create a standard curve. A typical range would be from 10 ng/mL down to 0.1 ng/mL.

• Enzyme Conjugate: Dilute the concentrated enzyme-labeled procaterol with the appropriate assay buffer as per the kit instructions.

• Sample Preparation:

  • Serum/Plasma: Collect blood and centrifuge to separate serum or plasma. Samples should be stored at -20°C or -80°C. Thaw on ice before use. Dilute samples as necessary to fall within the assay range.[8]

  • Urine: Collect urine samples and centrifuge to remove particulate matter. Store at -20°C or -80°C. Dilute as needed.[8]

  • Cell Culture Supernatants: Centrifuge to remove cells and debris. Assay immediately or store at -80°C.[8]

II. Assay Procedure

• Add Standards and Samples: Add 50 µL of the prepared standards and samples to the appropriate wells of the anti-procaterol antibody-coated microplate. It is recommended to run all samples and standards in duplicate or triplicate.[9]

• Add Enzyme Conjugate: Add 50 µL of the diluted enzyme conjugate to each well.

• Incubation: Gently mix the plate and incubate for 1-2 hours at 37°C.

• Washing: Aspirate the contents of the wells and wash each well 4-5 times with 1X Wash Buffer. Ensure complete removal of liquid after the final wash by inverting the plate and tapping it on absorbent paper.[10]

• Substrate Addition: Add 100 µL of the substrate solution to each well.

• Incubation: Incubate the plate for 15-30 minutes at room temperature in the dark.

• Stop Reaction: Add 50 µL of Stop Solution to each well. The color will change from blue to yellow.

• Read Absorbance: Read the optical density (OD) of each well at 450 nm using a microplate reader within 15 minutes of adding the Stop Solution.[10]

III. Data Analysis

• Calculate Average Absorbance: Calculate the mean absorbance for each set of standards and samples.

• Generate Standard Curve: Plot the mean absorbance (Y-axis) against the corresponding procaterol concentration (X-axis) for the standards. A four-parameter logistic (4-PL) curve fit is recommended for competitive ELISAs.[9][11]

• Determine Sample Concentrations: Interpolate the procaterol concentration of the unknown samples from the standard curve. Remember to account for any dilution factors used during sample preparation.[11]

Visualizations

Diagram 1: Procaterol Competitive ELISA Workflow

Caption: Workflow for the quantitative determination of procaterol.

Diagram 2: Procaterol Signaling Pathway

Caption: Simplified signaling pathway of procaterol.[1][2][3]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mims.com [mims.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Competitive ELISA [elisa-antibody.com]
• 5. microbenotes.com [microbenotes.com]
• 6. The principle and method of ELISA | MBL Life Science -JAPAN- [ruo.mbl.co.jp]
• 7. bosterbio.com [bosterbio.com]
• 8. ELISA Protocol [protocols.io]
• 9. ELISA Data Analysis | Thermo Fisher Scientific - JP [thermofisher.com]
• 10. m.youtube.com [m.youtube.com]
• 11. bio-rad-antibodies.com [bio-rad-antibodies.com]

Unlocking the Potential of Nebulized Procaterol in Respiratory Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the research applications of nebulized procaterol (B1663013), a potent and selective β2-adrenergic agonist. These detailed application notes and experimental protocols are designed to facilitate preclinical and clinical investigations into its therapeutic potential for obstructive airway diseases.

Application Notes

Procaterol hydrochloride is a second-generation β2-adrenergic receptor agonist characterized by its high potency and rapid onset of action.[1] When administered via nebulization, procaterol directly targets the airway smooth muscle, inducing bronchodilation and alleviating symptoms of respiratory obstruction.[2] Its primary mechanism of action involves the stimulation of β2-adrenergic receptors, leading to the activation of adenylyl cyclase and a subsequent increase in intracellular cyclic adenosine (B11128) monophosphate (cAMP). This signaling cascade ultimately results in the relaxation of airway smooth muscle.[3][4]

Research applications for nebulized procaterol span a wide range of in vitro and in vivo models, as well as clinical trials in human subjects. In preclinical studies, nebulized procaterol is a valuable tool for investigating the pathophysiology of asthma and chronic obstructive pulmonary disease (COPD), and for evaluating the efficacy of novel therapeutic agents. In the clinical setting, research with nebulized procaterol focuses on optimizing dosing regimens, comparing its efficacy and safety with other bronchodilators, and exploring its potential in specific patient populations.[5][6][7]

Data Presentation: Quantitative Summary

The following tables summarize key quantitative data for nebulized procaterol from various research studies.

Table 1: Pharmacokinetic Parameters of Nebulized Procaterol in Humans

Parameter	Value	Subject Group	Reference
Time to Peak Plasma Concentration (Tmax)	2 minutes	Asthmatic Children	[8]
Peak Plasma Concentration (Cmax)	87.8 ± 45.1 pg/mL	Asthmatic Children	[8]
Serum Area Under the Curve (AUC)	1.21 ± 0.35 ng/mL•min	Asthmatic Men	[9]
Serum Area Under the Curve (AUC)	2.23 ± 0.70 ng/mL•min	Non-Asthmatic Men	[9]

Table 2: In Vitro Efficacy of Procaterol

Parameter	Value	Experimental Model	Reference
ID50 (Acetylcholine-induced contraction)	0.3 nM	Dog Tracheal Smooth Muscle	[3][4]
ID50 (Histamine-induced phasic contraction)	0.15 nM	Dog Tracheal Smooth Muscle	[3][4]
ID50 (Histamine-induced tonic contraction)	0.01 nM	Dog Tracheal Smooth Muscle	[3][4]
Effective Concentration for cAMP increase	> 1 nM	Dog Tracheal Smooth Muscle	[3][4]
Concentration for inhibition of mediator release	10⁻¹⁰ - 10⁻⁷ mol/L	Human Lung Fragments	[10]

Table 3: Clinical Efficacy of Nebulized Procaterol in Asthma

Outcome Measure	Procaterol Group	Comparator (Salbutamol)	p-value	Reference
Improvement in % PEFR	Significant	Significant	Not significant	[5][6]
Improvement in Asthma Score	Significant	Significant	Not significant	[5][6]

Signaling Pathway and Experimental Workflow

Procaterol Signaling Pathway

Procaterol exerts its bronchodilatory effects by activating the β2-adrenergic receptor signaling cascade. The following diagram illustrates the key steps in this pathway.

Procaterol's β2-adrenergic signaling cascade.

Experimental Workflow for Evaluating Nebulized Procaterol

This diagram outlines a general workflow for the preclinical and clinical evaluation of nebulized procaterol.

A general workflow for procaterol research.

Experimental Protocols

The following protocols provide detailed methodologies for key experiments involving nebulized procaterol. Note: These are general protocols and may require optimization based on specific experimental conditions and equipment.

Protocol 1: Preparation of Procaterol Nebulizer Solution for In Vitro and In Vivo Studies

Objective: To prepare a stock solution and subsequent dilutions of procaterol hydrochloride for nebulization in preclinical research.

Materials:

• Procaterol hydrochloride hemihydrate powder[11][12]

• Anhydrous Dimethyl Sulfoxide (DMSO)[11][12]

• Sterile Phosphate-Buffered Saline (PBS), pH 7.4

• Sterile, light-resistant microcentrifuge tubes[12]

• Vortex mixer

• Sonicator (optional)

Procedure:

• Stock Solution Preparation (in DMSO): a. Due to the light-sensitive nature of procaterol, perform all steps under low-light conditions.[12] b. Weigh the desired amount of procaterol hydrochloride hemihydrate powder. c. Dissolve the powder in anhydrous DMSO to create a high-concentration stock solution (e.g., 10-30 mg/mL).[11][12] d. Vortex thoroughly until the powder is completely dissolved. If necessary, use brief sonication or gentle warming (up to 37°C) to aid dissolution.[11][12] e. Aliquot the stock solution into single-use, light-resistant microcentrifuge tubes to avoid repeated freeze-thaw cycles.[12] f. Store the DMSO stock solutions at -20°C for up to one month or -80°C for up to six months.[12]

• Working Solution Preparation (for Nebulization): a. On the day of the experiment, thaw a single aliquot of the DMSO stock solution. b. Perform serial dilutions of the stock solution in sterile PBS (pH 7.4) to achieve the desired final concentrations for your experiment. Note: It is crucial to add the DMSO stock to the PBS and vortex immediately to prevent precipitation.[12] c. The final concentration of DMSO in the working solution should be kept to a minimum (ideally <0.5%) to avoid solvent-induced effects on cells or animals. d. Prepare fresh working solutions for each experiment and do not store aqueous solutions for more than one day.[12]

Protocol 2: In Vitro Evaluation of Procaterol-Induced Airway Smooth Muscle Relaxation

Objective: To assess the dose-dependent relaxant effect of procaterol on pre-contracted airway smooth muscle tissue.

Materials:

• Isolated tracheal or bronchial smooth muscle strips (from guinea pig, rat, or human)

• Organ bath system with isometric force transducers

• Krebs-Henseleit buffer (or similar physiological salt solution), maintained at 37°C and aerated with 95% O2 / 5% CO2

• Contractile agonist (e.g., methacholine, histamine)

• Procaterol working solutions (prepared as in Protocol 1)

• Data acquisition system

Procedure:

• Tissue Preparation and Mounting: a. Dissect tracheal or bronchial rings and cut them into strips. b. Mount the tissue strips in the organ baths containing Krebs-Henseleit buffer under a resting tension of approximately 1 gram. c. Allow the tissues to equilibrate for at least 60 minutes, with buffer changes every 15-20 minutes.

• Contraction Induction: a. Induce a stable contraction of the smooth muscle strips by adding a submaximal concentration of a contractile agonist (e.g., 1 µM methacholine).

• Dose-Response Curve Generation: a. Once a stable contractile plateau is reached, add procaterol cumulatively to the organ bath in increasing concentrations (e.g., 10⁻¹⁰ M to 10⁻⁵ M). b. Allow the tissue to stabilize at each concentration before adding the next. c. Record the relaxation response as a percentage of the pre-induced contraction.

• Data Analysis: a. Plot the concentration-response curve and calculate the EC50 (the concentration of procaterol that produces 50% of the maximal relaxation).

Protocol 3: Administration of Nebulized Procaterol to Rodents for Efficacy Testing

Objective: To deliver a consistent and measurable dose of aerosolized procaterol to rodents for the evaluation of its bronchodilator effects.

Materials:

• Small animal nebulizer/inhalation exposure system (nose-only or whole-body)[13]

• Jet or ultrasonic nebulizer[13]

• Rodent restraints (for nose-only exposure)

• Procaterol working solutions (prepared as in Protocol 1)

• Animal model of airway hyperresponsiveness (e.g., ovalbumin-sensitized mice)[14]

• Equipment for measuring airway mechanics (e.g., whole-body plethysmography or forced oscillation technique)[14]

Procedure:

• System Setup and Calibration: a. Set up the inhalation exposure system according to the manufacturer's instructions. b. Calibrate the nebulizer to determine the output rate and particle size distribution. A particle size of 1-5 µm is generally optimal for deep lung deposition in rodents.[15] c. Set the airflow rate of the nebulizer (e.g., 10 L/min for a jet nebulizer).[13]

• Animal Acclimatization and Exposure: a. Acclimatize the animals to the restraints or exposure chamber to minimize stress. b. Place the animals in the exposure system. c. Fill the nebulizer with the prepared procaterol working solution. d. Nebulize the solution for a predetermined duration to deliver the target dose. The duration will depend on the nebulizer output rate and the desired lung deposition.

• Assessment of Bronchodilation: a. Measure airway mechanics at baseline (before procaterol administration) and at various time points after exposure. b. To assess bronchoprotection, administer a bronchoconstrictor agent (e.g., methacholine) after procaterol treatment and measure the change in airway resistance.[14]

• Data Analysis: a. Compare the changes in airway mechanics between the procaterol-treated group and a vehicle control group to determine the efficacy of the treatment.

Protocol 4: Human Clinical Trial Protocol for Nebulized Procaterol in Moderate Acute Asthma

Objective: To compare the efficacy and safety of nebulized procaterol with a standard-of-care bronchodilator (e.g., salbutamol) in patients with moderate acute asthma exacerbations.

Study Design: A randomized, double-blind, parallel-group study.[5][6]

Inclusion Criteria:

• Patients aged 15-60 years with a diagnosis of moderate acute asthma.[4][13]

• Peak expiratory flow rate (PEFR) ≤ 80% of predicted normal.[4][13]

• Ability to provide informed consent.

Exclusion Criteria:

• Pregnancy or lactation.[4][13]

• Current smokers.[4][13]

• History of significant cardiovascular, endocrine, or other chronic diseases.[4][13]

Intervention:

• Procaterol Group: Receive one ampule of procaterol (e.g., 50 µg) diluted in 2 mL of normal saline, administered via a jet nebulizer.[4][13] This is repeated three times at 20-minute intervals.[4][13]

• Control Group: Receive a standard dose of nebulized salbutamol (B1663637) (e.g., 2.5 mg) administered in the same manner.[4][13]

Outcome Measures:

• Primary Outcome: Change in PEFR from baseline at various time points (e.g., 20, 40, 60, and 120 minutes) after treatment.[4][13]

• Secondary Outcomes:

  • Change in asthma score.[4][13]

  • Vital signs (heart rate, blood pressure).[4][13]

  • Incidence of adverse events (e.g., palpitations, tremor).[5][6]

Data Analysis:

• Statistical analysis will be performed to compare the changes in outcome measures between the two treatment groups.

By providing these detailed application notes and protocols, this document aims to empower researchers to effectively utilize nebulized procaterol in their studies and contribute to the advancement of respiratory medicine.

References

• 1. droracle.ai [droracle.ai]
• 2. mims.com [mims.com]
• 3. Relaxing actions of procaterol, a beta 2-adrenoceptor stimulant, on smooth muscle cells of the dog trachea - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nebulized Procaterol Versus Nebule Salbutamol for the Treatment of Moderate Acute Asthma [ctv.veeva.com]
• 5. Inhalation Exposure Systems for the Development of Rodent Models of Sulfur Mustard-Induced Pulmonary Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The efficacy of nebulized procaterol versus nebulized salbutamol for the treatment of moderate acute asthma: a randomized, double-blind, parallel group study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. In vitro evaluation of aerosol bronchodilator delivery during noninvasive positive pressure ventilation: effect of ventilator settings and nebulizer position - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effect of procaterol on the isolated airway smooth muscle and the release of anaphylactic chemical mediators from the isolated lung fragments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Dry Powder and Nebulized Aerosol Inhalation of Pharmaceuticals Delivered to Mice Using a Nose-only Exposure System - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Relaxing actions of procaterol, a beta 2-adrenoceptor stimulant, on smooth muscle cells of the dog trachea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Low-dose intrapulmonary drug delivery device for studies on next-generation therapeutics in mice - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Procaterol hydrochloride hemihydrate solubility in DMSO and water

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the solubility and handling of procaterol (B1663013) hydrochloride hemihydrate in common laboratory solvents.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of procaterol hydrochloride hemihydrate in DMSO and water?

A1: Procaterol hydrochloride hemihydrate exhibits good solubility in both dimethyl sulfoxide (B87167) (DMSO) and water. However, its solubility in aqueous solutions is highly dependent on the pH. Quantitative data is summarized in the table below.

Q2: Why is the compound precipitating when I dilute my aqueous stock solution into my neutral pH cell culture medium or buffer?

A2: This is a common issue. The high solubility reported for "water" often refers to deionized water, where the compound itself creates an acidic solution (pH 4.0-5.0).[1][2] Most cell culture media and physiological buffers are maintained at a neutral pH (e.g., 7.2-7.4). This increase in pH can significantly reduce the compound's solubility, leading to precipitation. The most reliable method to avoid this is to first prepare a concentrated stock solution in anhydrous DMSO and then perform serial dilutions into your aqueous medium.[1][3]

Q3: What is the best practice for preparing a high-concentration stock solution?

A3: The recommended method is to prepare a concentrated stock solution in fresh, anhydrous DMSO (e.g., 30-65 mg/mL).[1] This organic stock can then be serially diluted into your aqueous experimental medium to achieve the desired final concentration. This approach minimizes the risk of precipitation, and the small amount of residual DMSO (typically <0.1%) is well-tolerated in most in vitro assays.[1]

Q4: How should I store the solid compound and my prepared stock solutions?

A4:

• Solid Powder: The solid form is stable for at least four years when stored at -20°C.[1] It is light-sensitive and should be kept in a light-resistant container.[1][2]

• Stock Solutions: To avoid repeated freeze-thaw cycles, it is best to aliquot your stock solutions. Solutions in DMSO are stable for up to one year at -80°C or for one month at -20°C. It is not recommended to store aqueous solutions for more than a day.[1]

Data Presentation

Table 1: Solubility of Procaterol Hydrochloride Hemihydrate

Property	Value	Notes	References
Molecular Weight	335.83 g/mol	As hemihydrate	[1][4]
Solubility in DMSO	~30-65 mg/mL (~89-194 mM)	Use fresh, anhydrous DMSO as absorbed moisture can reduce solubility.	[1]
Solubility in Water	~32-65 mg/mL (~95-194 mM)	Solubility is pH-dependent. A 1% w/v solution (10 mg/mL) has a pH of 4.0-5.0.	[1][2]
Solubility in DMSO:PBS (pH 7.2) 1:4	~0.20 mg/mL	Demonstrates reduced solubility in neutral aqueous buffer.	[3]

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol provides a step-by-step guide for preparing a 10 mM stock solution of procaterol hydrochloride hemihydrate.

Materials:

• Procaterol hydrochloride hemihydrate (MW: 335.83 g/mol )

• Anhydrous, high-purity DMSO

• Sterile, light-resistant microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile tips

Procedure:

• Pre-weighing Preparation: Allow the vial of procaterol hydrochloride hemihydrate to reach room temperature before opening to prevent moisture condensation.

• Weighing: Carefully weigh the desired amount of the compound. For example, to prepare 1 mL of a 10 mM stock solution, weigh 3.358 mg.

• Solvent Addition: Add the appropriate volume of anhydrous DMSO to the powder. For the example above, add 1 mL of DMSO.

• Dissolution: Vortex the solution thoroughly. If necessary, gentle warming in a 37°C water bath or brief sonication can be used to ensure the solid is completely dissolved.[1][3]

• Storage: Aliquot the stock solution into smaller, single-use volumes in light-resistant vials. Store aliquots at -80°C for long-term use (up to one year) or at -20°C for short-term use (up to one month).[1]

Troubleshooting Guides & Visualizations

If you are experiencing difficulty dissolving procaterol hydrochloride hemihydrate, follow this troubleshooting guide.

Problem: The compound is not fully dissolving or is precipitating out of the solution in my aqueous experimental buffer.

Caption: Troubleshooting workflow for procaterol hydrochloride hemihydrate solubility issues.

This diagram outlines a logical sequence of steps to diagnose and resolve common problems encountered when dissolving the compound, particularly in aqueous buffers.

Caption: Recommended workflow for preparing aqueous solutions from a DMSO stock.

References

• 1. benchchem.com [benchchem.com]
• 2. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 3. benchchem.com [benchchem.com]
• 4. verification.fda.gov.ph [verification.fda.gov.ph]

Technical Support Center: Procaterol Hydrochloride Stock Solutions

This guide provides researchers, scientists, and drug development professionals with comprehensive information for preparing stable stock solutions of procaterol (B1663013) hydrochloride. It includes frequently asked questions (FAQs), a troubleshooting guide, detailed experimental protocols, and key data presented in tabular format.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing procaterol hydrochloride stock solutions?

For maximum solubility and stability, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock solutions of procaterol hydrochloride.[1][2] While procaterol hydrochloride is soluble in water, aqueous solutions are not recommended for storage longer than one day.[1] For cell-based assays, a common practice is to first dissolve the compound in 100% DMSO and then perform stepwise dilutions into your aqueous buffer or cell culture media while vortexing.[1]

Q2: What are the optimal storage conditions for procaterol hydrochloride?

The storage conditions depend on the form of the compound:

• Solid Powder: Store at -20°C for long-term stability, where it can be viable for several years.[1][2]

• DMSO Stock Solutions: Aliquot into single-use volumes to avoid repeated freeze-thaw cycles. Store at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

• Aqueous Solutions: It is not recommended to store aqueous solutions for more than one day.[1][2]

Q3: Is procaterol hydrochloride sensitive to light?

Yes, procaterol hydrochloride is light-sensitive and can gradually change color upon exposure to light.[1][3][4][5][6] It is crucial to store both the solid compound and stock solutions in light-resistant containers and minimize exposure to light during all experimental procedures.[1][4]

Q4: My procaterol hydrochloride solution has changed color. What does this mean?

A freshly prepared solution of procaterol hydrochloride should be clear and colorless to a very pale yellowish-white.[5] A color change, often to a pink, brown, or dark green hue, is a strong indication of oxidative degradation.[5] If you observe a color change, it is highly recommended to discard the solution and prepare a fresh batch to ensure the accuracy and reproducibility of your experimental results.[5]

Q5: What is the molecular weight of procaterol hydrochloride?

The molecular weight can vary slightly due to the degree of hydration. Common molecular weights cited are 326.82 g/mol for the anhydrous form and 335.83 g/mol for the hemihydrate form.[1][3][4][7] Always refer to the batch-specific information on the certificate of analysis provided by the supplier.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Compound won't dissolve in DMSO at the desired concentration.	- The maximum solubility limit has been exceeded.- The DMSO has absorbed moisture.[1][8]	- Use fresh, anhydrous DMSO.[1][2]- Consider preparing a slightly lower concentration stock solution.- Gentle warming in a water bath (not exceeding 37°C) or brief sonication can aid dissolution.[1][2]
A precipitate forms when diluting the DMSO stock solution in an aqueous buffer or media.	- The compound is sparingly soluble in aqueous solutions at neutral pH.[1][2]- The concentration in the final aqueous solution is too high.	- Perform a stepwise dilution into your aqueous buffer or media while vortexing to ensure proper mixing.[1]- For maximum solubility in aqueous buffers, it is recommended to first dissolve in DMSO and then dilute with the aqueous buffer of choice.[1]
Precipitate is observed after thawing a frozen stock solution.	- The compound may have come out of solution during the freezing process.	- Before use, bring the aliquot to room temperature and vortex thoroughly to ensure the compound is fully redissolved.[1]- If the precipitate does not dissolve, it may be necessary to prepare a fresh stock solution.[1]
The stock solution has turned a pale yellow color.	- The compound is light-sensitive and has been exposed to light, which may indicate some degradation.[1][5]	- It is best to prepare a fresh stock solution and ensure it is always protected from light.[1]

Quantitative Data Summary

Property	Value	Reference(s)
Molecular Weight	326.82 g/mol (anhydrous)335.83 g/mol (hemihydrate)	[3][4][7]
Appearance	White to pale yellowish-white crystalline powder	[1][4][6]
Solubility in Water	Up to 32.68 mg/mL (100 mM)	[1][7]
Solubility in DMSO	Up to 65 mg/mL (~198.88 mM)	[8]
pH of 1% aqueous solution	4.0 - 5.0	[1][4][6]
Solid Storage Stability	≥ 4 years at -20°C	[1][2]
DMSO Stock Solution Storage	6 months at -80°C1 month at -20°C	[1]
Aqueous Solution Storage	Not recommended for more than 1 day	[1][2]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Procaterol Hydrochloride Stock Solution in DMSO

Materials:

• Procaterol hydrochloride (hemihydrate, MW: 335.83 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Chemical fume hood

• Sterile, light-blocking microcentrifuge tubes

• Vortex mixer

• Water bath or sonicator (optional)

Procedure:

• Weighing: In a chemical fume hood, carefully weigh out 3.358 mg of procaterol hydrochloride hemihydrate.

• Dissolution: Add 1 mL of anhydrous DMSO to the vial containing the weighed compound.

• Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. If necessary, use gentle warming in a water bath (not exceeding 37°C) or brief sonication to aid dissolution.[1][2]

• Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile, light-blocking microcentrifuge tubes to minimize freeze-thaw cycles.[1]

• Labeling and Storage: Clearly label each aliquot with the compound name, concentration, solvent, and date of preparation. Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[1]

Visualizations

Caption: Workflow for preparing procaterol hydrochloride stock solution.

Caption: Troubleshooting decision tree for procaterol hydrochloride solutions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. verification.fda.gov.ph [verification.fda.gov.ph]
• 4. mims.com [mims.com]
• 5. benchchem.com [benchchem.com]
• 6. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 7. Procaterol hydrochloride | Adrenergic β2 Receptors | Tocris Bioscience [tocris.com]
• 8. selleckchem.com [selleckchem.com]

Technical Support Center: Procaterol Stability in Cell Culture Media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the degradation of procaterol (B1663013) in cell culture media. Following these guidelines will help ensure the stability of procaterol in your experiments, leading to more accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is procaterol and why is its stability in cell culture media a concern?

Procaterol is a potent and selective beta-2 adrenergic receptor agonist, commonly used in research to investigate respiratory conditions such as asthma.[1] As a catecholamine derivative, it is highly susceptible to degradation, particularly through auto-oxidation, in aqueous solutions like cell culture media.[1] This degradation can lead to a loss of its biological activity, resulting in inaccurate experimental outcomes.[1] Furthermore, the degradation products themselves might have unintended pharmacological or cytotoxic effects on the cultured cells.[1]

Q2: What are the primary factors contributing to the degradation of procaterol in cell culture media?

The main factors that cause procaterol to degrade in cell culture media include:

• Oxidation: Procaterol is prone to auto-oxidation in the presence of dissolved oxygen. This process can be catalyzed by trace metal ions, such as iron and copper, which may be present in the media.[1][2]

• pH: The degradation rate of procaterol is dependent on pH. It is generally more stable in acidic conditions (pH 4-6). Standard cell culture media, typically buffered around pH 7.4, are not optimal for its stability.[1][2]

• Temperature: The higher temperatures used for cell culture incubation (e.g., 37°C) can accelerate the rate of chemical degradation.[1]

• Light: Exposure to light can also hasten the degradation of procaterol.[1]

• Moisture and Air: Even in its solid form, procaterol is sensitive to moisture and air, which can initiate oxidative decomposition.[1][3]

Q3: How can I visually detect if my procaterol solution has degraded?

A freshly prepared solution of procaterol hydrochloride should be clear and colorless to a very pale yellowish-white.[1] A distinct sign of degradation is a color change in the solution, often to pink or brown.[1] If you observe such a color change, it is a strong indicator of oxidative degradation, and the solution should be discarded immediately.[1]

Q4: What are the consequences of using a degraded procaterol solution in my experiments?

Using a degraded solution of procaterol can have several negative impacts on your research:

• Reduced Potency: The actual concentration of the active compound will be lower than intended, leading to a diminished or absent biological effect.[1]

• Potential Cytotoxicity: Degradation products may exhibit unexpected toxic effects on the cells, confounding the experimental results.[1]

Troubleshooting Guides

Issue 1: My procaterol solution has changed color (e.g., turned pink or brown).

• Possible Cause: This is a strong indication of oxidative degradation.[1]

• Solution:

  • Discard the solution immediately. Do not use it for your experiments.[1]

  • Prepare a fresh solution from a new aliquot of solid procaterol.

  • Preventative Measures:

    • Prepare the stock solution in a solvent that has been purged with an inert gas (e.g., nitrogen or argon) to remove dissolved oxygen.[1]

    • Store the stock solution in small, single-use aliquots at -80°C to minimize freeze-thaw cycles.

    • Protect all solutions from light by using amber tubes or wrapping them in foil.[1]

Issue 2: I am not observing the expected biological effect of procaterol in my cell-based assay.

• Possible Cause 1: Degradation of procaterol in the cell culture medium during the experiment.

  • Troubleshooting Steps:

    • Conduct a stability test: Use the experimental protocol provided below to determine the stability of procaterol in your specific cell culture medium and under your experimental conditions.[1]

    • Reduce incubation time: If procaterol is degrading rapidly, consider shortening the duration of the experiment if feasible.[1]

    • Replenish the medium: For longer experiments, it may be necessary to replace the medium with freshly prepared medium containing procaterol at regular intervals.[1]

    • Add an antioxidant: Supplement your cell culture medium with an antioxidant like ascorbic acid (e.g., 50-100 µM) to slow down oxidation.[1][4]

• Possible Cause 2: Incorrect concentration of the active compound due to degradation of the stock solution.

  • Troubleshooting Steps:

    • Prepare a fresh stock solution from a new vial of solid procaterol.[1]

    • If available, verify the concentration of your stock solution using a validated analytical method like HPLC-UV.[1]

    • Ensure proper storage of the solid compound: Keep it in a tightly sealed container, protected from light and moisture, at the recommended temperature.[1]

Issue 3: I am observing unexpected cytotoxicity or changes in cell morphology after treating my cells with procaterol.

• Possible Cause: Formation of toxic degradation products.[1]

• Troubleshooting Steps:

  • Confirm the purity of your procaterol solution. If you suspect degradation, prepare a fresh solution under optimal conditions (see preventative measures above).

  • Run a control experiment with the vehicle used to dissolve the procaterol to rule out solvent-induced toxicity.

  • Consider performing a cell viability assay (e.g., MTT or trypan blue exclusion) to quantify the cytotoxic effects.

Data Presentation

Table 1: Factors Affecting Procaterol Stability and Recommended Handling Procedures

Factor	Impact on Stability	Recommended Handling Procedure
pH	More stable at acidic pH (4-6); degradation increases at alkaline pH (e.g., 7.4).[1][2]	Prepare stock solutions in a slightly acidic buffer if compatible with the experimental design. Minimize the time the compound spends in high pH culture media.
Temperature	Degradation rate increases at higher temperatures (e.g., 37°C).[1]	Prepare solutions fresh before use. Store stock solutions at -80°C. Minimize exposure of the compound to 37°C.
Light	Exposure to light accelerates degradation.[1]	Protect all solutions from light using amber vials or by wrapping containers in aluminum foil.
Oxygen	Dissolved oxygen promotes auto-oxidation.[1]	Prepare solutions with deoxygenated solvents (e.g., by purging with nitrogen or argon).
Metal Ions	Trace metal ions (e.g., Fe²⁺, Cu²⁺) can catalyze oxidation.[1][2]	Use high-purity water and reagents. Consider adding a chelating agent like EDTA if compatible with the cell system, though this should be tested for its own effects.
Antioxidants	Can significantly slow down oxidative degradation.[1][4]	Supplement cell culture media with an antioxidant such as ascorbic acid (50-100 µM).

Experimental Protocols

Protocol 1: Stability Assessment of Procaterol in Cell Culture Medium using HPLC-UV

This protocol provides a method to quantify the degradation of procaterol in your specific cell culture medium over time.

Materials:

• Procaterol hydrochloride hemihydrate

• HPLC-grade water

• Your specific cell culture medium

• Acetonitrile (B52724) (HPLC grade)

• Potassium dihydrogen phosphate (B84403)

• Phosphoric acid

• Sterile, amber microcentrifuge tubes

• HPLC system with a UV detector

Procedure:

• Preparation of HPLC Mobile Phase:

  • Prepare a 20 mM potassium dihydrogen phosphate buffer and adjust the pH to 3.0 with phosphoric acid.

  • A common mobile phase is a mixture of acetonitrile and the prepared phosphate buffer (e.g., 20:80 v/v). The exact ratio may need optimization for your specific column and system.[1]

• Preparation of Procaterol Stock Solution (1 mg/mL):

  • Accurately weigh and dissolve procaterol hydrochloride hemihydrate in HPLC-grade water to a final concentration of 1 mg/mL.[1]

• Preparation of Procaterol Spiked Cell Culture Medium (e.g., 10 µg/mL):

  • In a sterile environment, spike your cell culture medium with the procaterol stock solution to achieve the final desired concentration. Prepare enough volume for all your time points.[1]

• Experimental Procedure:

  • Time 0 Sample: Immediately after preparing the spiked medium, take an aliquot (e.g., 1 mL), transfer it to an amber microcentrifuge tube, and store it at -80°C. This will serve as your baseline (100% stability) sample.[1]

  • Incubation: Place the remaining spiked medium in a cell culture incubator under your standard experimental conditions (e.g., 37°C, 5% CO₂).

  • Time Points: At predetermined time points (e.g., 2, 4, 8, 12, 24, 48 hours), collect aliquots (e.g., 1 mL) of the spiked medium, transfer them to amber microcentrifuge tubes, and immediately store them at -80°C until analysis.

• HPLC Analysis:

  • Thaw all samples.

  • Analyze the samples by HPLC-UV. The peak area of procaterol will be proportional to its concentration.

  • Calculate the percentage of procaterol remaining at each time point relative to the Time 0 sample.

Mandatory Visualizations

Signaling Pathways

Caption: Canonical signaling pathway of Procaterol via the β2-Adrenergic Receptor.

Experimental Workflows

Caption: Workflow for assessing Procaterol stability in cell culture media.

Logical Relationships

Caption: Factors influencing Procaterol degradation and preventative measures.

References

• 1. benchchem.com [benchchem.com]
• 2. Kinetics of procaterol auto-oxidation in buffered acid solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. US4616022A - Procaterol stabilization - Google Patents [patents.google.com]
• 4. Ascorbic acid as an antioxidant in measurements of catecholamines in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting low signal in procaterol cell-based assays

This guide provides comprehensive troubleshooting advice and detailed protocols for researchers encountering low signal issues in procaterol (B1663013) cell-based assays.

Troubleshooting Guides & FAQs

This section addresses common problems in a question-and-answer format to help you quickly identify and solve issues with your experiments.

Q1: Why am I observing a very low or no signal after stimulating cells with procaterol?

A weak or absent signal is a common issue that can stem from problems with the cells, reagents, or the experimental protocol itself.

Possible Causes & Solutions:

• Cell-Related Issues:

  • Low/Absent β2-Adrenergic Receptor (β2AR) Expression: The most critical factor is the presence of the target receptor.

    • Solution: Confirm that your chosen cell line expresses sufficient levels of functional β2AR. Use a validated recombinant cell line (e.g., HEK293-β2AR, CHO-β2AR) or a cell line known to endogenously express the receptor (e.g., A549, BEAS-2B).[1][2] You can verify expression using methods like qPCR or a radioligand binding assay.[3]

  • Poor Cell Health or High Passage Number: Unhealthy cells or cells that have been passaged too many times can exhibit altered signaling responses.

    • Solution: Always use healthy, logarithmically growing cells with high viability (>90%).[2][4] Avoid letting cells become over-confluent and use cells within a low passage number range to prevent phenotypic drift.[2]

  • Suboptimal Cell Density: The number of cells per well is crucial. Too few cells will produce an insufficient signal, while too many can lead to high background or signal saturation.[4]

    • Solution: Perform a cell titration experiment to determine the optimal cell seeding density that yields the best signal-to-background ratio for your specific assay and plate format.[2][4]

• Reagent & Compound Issues:

  • Degraded or Inactive Procaterol: Procaterol stability can be a concern, especially in aqueous solutions.

    • Solution: Prepare fresh dilutions of procaterol for each experiment from a validated stock solution.[1] Store procaterol hydrochloride hemihydrate protected from light and moisture and avoid multiple freeze-thaw cycles of stock solutions.[1]

  • Ineffective Phosphodiesterase (PDE) Inhibitor: Procaterol stimulates cAMP production, which is rapidly degraded by endogenous PDEs. Without an effective inhibitor, the signal will be transient and difficult to detect.

    • Solution: Include a broad-spectrum PDE inhibitor, such as IBMX (3-isobutyl-1-methylxanthine), in your assay buffer.[3] The optimal concentration should be determined, but a starting point of 0.5 mM is often effective.[4]

  • Expired or Improperly Stored Assay Kit Components:

    • Solution: Check the expiration dates on all assay kit components and ensure they have been stored according to the manufacturer's instructions.[2]

• Protocol-Related Issues:

  • Suboptimal Stimulation Time: The peak cAMP response is transient.

    • Solution: Perform a time-course experiment (e.g., stimulating for 5, 15, 30, 45, and 60 minutes) to determine the time of peak cAMP production for your specific cell system.[1][4]

  • Receptor Desensitization: Prolonged exposure to an agonist like procaterol can cause the β2AR to uncouple from its signaling pathway or internalize, leading to a diminished response.[1][3]

    • Solution: Keep agonist stimulation times as short as functionally possible for the assay endpoint, as determined by your time-course experiment.[1]

Q2: My procaterol dose-response curve is flat or has a very low maximum signal (Emax). What's wrong?

This indicates a poor assay window, where the difference between the minimum and maximum response is too small for reliable analysis.

Possible Causes & Solutions:

• Inappropriate Procaterol Concentration Range: The concentrations tested may be too low to elicit a maximal response or too high, causing receptor desensitization or cytotoxicity.

  • Solution: Perform a wide dose-response curve, typically from 10⁻¹² M to 10⁻⁵ M, to capture the full sigmoidal curve and determine the optimal concentration range.

• High Background Signal: A high basal cAMP level can mask the agonist-induced signal.

  • Solution: Consider serum-starving your cells for a few hours or overnight before the assay to reduce basal signaling activity.[2] Also, optimize the cell seeding density and the concentration of the PDE inhibitor, as excessive amounts of either can elevate the basal signal.[1]

• Low Receptor Expression: As mentioned in Q1, insufficient receptor numbers will inherently limit the maximum possible response.

  • Solution: Use a cell line with higher β2AR expression.[3]

Q3: I'm seeing high variability between my replicate wells. What are the common causes?

High variability, often measured by the coefficient of variation (%CV), can compromise the reliability of your results.

Possible Causes & Solutions:

• Inconsistent Cell Plating: Uneven cell distribution is a major source of variability.

  • Solution: Ensure you have a single-cell suspension before plating. After plating, allow the plate to sit at room temperature for 15-20 minutes before transferring to the incubator to ensure even cell settling.[5] Moving the plate too quickly can cause cells to accumulate at the well edges.[5]

• Edge Effects: Wells on the perimeter of the plate can evaporate more quickly, leading to changes in reagent concentrations.

  • Solution: To minimize edge effects, avoid using the outermost wells of the plate for experimental samples. Instead, fill these wells with sterile PBS or media.

• Temperature or CO2 Gradients: Inconsistent temperature across the assay plate during incubation can affect cellular responses.

  • Solution: Ensure your incubator is properly calibrated and provides uniform temperature and CO2 distribution. When adding reagents, allow plates to equilibrate to the correct temperature.[1]

Data & Experimental Parameters

Quantitative data should be optimized for your specific cell line and assay kit. The following tables provide common starting points.

Table 1: Recommended Assay Parameters

Parameter	Recommended Range / Value	Notes
Cell Seeding Density	5,000 - 50,000 cells/well	Highly dependent on cell type and well format (e.g., 96-well vs. 384-well). Must be optimized.[1]
Procaterol Concentration	10⁻¹² M to 10⁻⁵ M	For generating a full dose-response curve.
PDE Inhibitor (IBMX)	0.1 - 1.0 mM	Start with 0.5 mM and titrate to find the optimal concentration that maximizes the assay window.[4]
Agonist Stimulation Time	5 - 60 minutes	Must be optimized via a time-course experiment to find the peak signal.[1][4]
Incubation Temperature	37°C	Ensure uniform temperature across the plate.[1]

Table 2: Common Cell Lines for β2AR Assays

Cell Line	Receptor Expression	Type	Notes
HEK293	Recombinant (Stably transfected)	Human Embryonic Kidney	Widely used for GPCR assays due to low endogenous receptor expression and robust growth.[6][7]
CHO-K1	Recombinant (Stably transfected)	Chinese Hamster Ovary	Another common host for overexpressing GPCRs; provides a clean background.[8]
A549	Endogenous	Human Lung Carcinoma	A more physiologically relevant model for respiratory research.
BEAS-2B	Endogenous	Human Bronchial Epithelium	Used in studies of airway inflammation and bronchodilation.[1][9]

Experimental Protocols & Visualizations

Procaterol Signaling Pathway

Procaterol is a selective β2-adrenergic receptor agonist. Its binding initiates a Gs protein-coupled signaling cascade, leading to the production of the second messenger cyclic AMP (cAMP).[7][10]

Caption: Canonical Gs-coupled signaling pathway activated by procaterol.

Protocol: General Procaterol-Induced cAMP Assay

This protocol provides a general workflow for a competitive immunoassay (e.g., HTRF, ELISA) to measure intracellular cAMP.

• Cell Plating:

  • Trypsinize and count healthy, log-phase cells.

  • Seed cells in a 96-well or 384-well solid white assay plate at a pre-optimized density.[1]

  • Incubate overnight (16-24 hours) at 37°C, 5% CO₂ to allow for cell attachment.[1]

• Compound Preparation:

  • Prepare a stock solution of Procaterol (e.g., 10 mM in DMSO or water).[1][11]

  • Perform serial dilutions in assay buffer to create a range of concentrations for the dose-response curve (e.g., 12-point, 1:3 dilution series).

  • The assay buffer should contain a PDE inhibitor (e.g., 0.5 mM IBMX).

• Agonist Stimulation:

  • Aspirate the culture medium from the wells.

  • Gently wash the cells once with pre-warmed assay buffer (without procaterol).

  • Add the prepared procaterol dilutions to the respective wells. Include a vehicle control (buffer with DMSO only).

  • Incubate for the optimized stimulation time (e.g., 15-30 minutes) at 37°C.[1]

• Cell Lysis and cAMP Detection:

  • Lyse the cells and measure intracellular cAMP levels according to the manufacturer's protocol of your chosen cAMP detection kit (e.g., HTRF, ELISA, LANCE).[1] This step typically involves adding a lysis buffer containing detection reagents.

• Data Analysis:

  • Generate a standard curve using the cAMP standards provided in the kit.

  • Determine the cAMP concentration in each sample by interpolating from the standard curve.

  • Plot the cAMP concentration against the log of the procaterol concentration and fit the data to a four-parameter sigmoidal dose-response curve to determine the EC₅₀ and Emax.[1]

Workflow & Troubleshooting Diagram

This diagram outlines the general experimental workflow and provides a logical decision tree for troubleshooting low signal issues.

Caption: A combined workflow and troubleshooting decision tree for procaterol assays.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. marinbio.com [marinbio.com]
• 6. Beta-2 Adrenergic Receptor Cell Line – Cells Online [cells-online.com]
• 7. innoprot.com [innoprot.com]
• 8. Fluorescent Adrenergic Receptor beta2 Internalization Assay Cell Line – Cells Online [cells-online.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. innoprot.com [innoprot.com]
• 11. selleckchem.com [selleckchem.com]

Technical Support Center: Optimizing HPLC Separation of Procaterol and its Impurities

Welcome to the technical support center for the HPLC analysis of procaterol (B1663013) and its related substances. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on method optimization, troubleshooting, and frequently asked questions to ensure accurate and robust analytical results.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Issue 1: Poor Peak Shape (Tailing or Fronting)

Q: My procaterol peak is showing significant tailing. What are the likely causes and how can I fix it?

A: Peak tailing for basic compounds like procaterol is a common issue in reversed-phase HPLC.[1][2] The primary cause is often secondary interactions between the basic analyte and acidic residual silanol (B1196071) groups on the silica-based column packing.[3] Here’s a step-by-step guide to troubleshoot this issue:

• Adjust Mobile Phase pH: Procaterol is a basic compound.[1] Lowering the mobile phase pH to between 2.5 and 3.5 will ensure that the silanol groups are fully protonated, minimizing these secondary interactions.[1][2][3] The use of a buffer is crucial to maintain a stable pH.[1]

• Use a High-Purity, End-Capped Column: Modern HPLC columns that are highly end-capped have fewer free silanol groups, which reduces the chances of peak tailing.[4] Consider using a column specifically designed for the analysis of basic compounds.[2]

• Incorporate a Mobile Phase Modifier: Adding a competing base, such as triethylamine (B128534) (TEA), at a low concentration (e.g., 0.1-0.5%) can help to mask the residual silanol groups and improve peak shape.[5][6]

• Check for Column Overload: Injecting a sample that is too concentrated can lead to peak fronting.[1] Try diluting your sample and re-injecting.

• Assess Column Health: Column degradation can lead to poor peak shape.[1][2] If the problem persists, try flushing the column with a strong solvent or, if necessary, replace the column.[2] The use of a guard column is recommended to prolong the life of the analytical column.[2]

Issue 2: Poor Resolution Between Procaterol and its Impurities

Q: I am having difficulty separating procaterol from a known impurity. What steps can I take to improve the resolution?

A: Achieving adequate resolution between an active pharmaceutical ingredient (API) and its impurities is critical for accurate quantification. Here are several strategies to enhance separation:

• Optimize Mobile Phase Composition:

  • Organic Modifier: Systematically adjust the ratio of the organic solvent (e.g., methanol (B129727) or acetonitrile) to the aqueous phase.[1] Switching between methanol and acetonitrile (B52724) can also alter selectivity due to their different chemical properties.[7]

  • Ion-Pair Reagent: The use of an ion-pair reagent like sodium 1-pentanesulfonate or sodium heptanesulfonate in the mobile phase can significantly improve the resolution of procaterol and its impurities.[1][8]

• Select a Different Stationary Phase: If optimizing the mobile phase is not sufficient, consider a column with a different chemistry (e.g., a phenyl-hexyl or a polar-embedded column) to provide alternative selectivity.[1][9]

• Adjust Flow Rate and Temperature: Lowering the flow rate can increase the efficiency of the separation.[1][9] Additionally, optimizing the column temperature can influence selectivity and improve resolution.[8]

• Increase Column Efficiency: Employing a longer column or a column packed with smaller particles can lead to higher theoretical plates and better resolution.[10]

Frequently Asked Questions (FAQs)

Q1: What is a good starting HPLC method for the separation of procaterol and its impurities?

A1: A suitable starting point is a reversed-phase HPLC method using a C18 column.[1] A mobile phase consisting of a phosphate (B84403) buffer at a pH around 3.1 with methanol as the organic modifier is a good initial condition.[8] The Japanese Pharmacopoeia suggests a mobile phase containing sodium 1-pentanesulfonate, methanol, and glacial acetic acid.[1][11]

Q2: What is the recommended detection wavelength for procaterol and its impurities?

A2: A UV detection wavelength of 254 nm or 259 nm is commonly used for the analysis of procaterol and its related compounds.[1][8]

Q3: My baseline is noisy. What are the common causes and how can I fix it?

A3: A noisy baseline can be caused by several factors, including:

• Inadequate mobile phase degassing: Ensure your mobile phase is thoroughly degassed to remove dissolved air.

• Detector issues: The lamp in your UV detector may be failing.

• Contamination: Contamination in the mobile phase or from the sample can contribute to a noisy baseline.[12]

• Leaks: Check for any leaks in the system.[12]

Q4: What is a forced degradation study and why is it important for impurity profiling?

A4: A forced degradation study involves subjecting the drug substance to stress conditions such as acid and base hydrolysis, oxidation, and heat to generate potential degradation products.[1][13] This study is crucial for developing a stability-indicating HPLC method that can separate and quantify all potential impurities and degradants from the main drug peak.[13]

Experimental Protocols

Protocol 1: HPLC Method for Related Substances (Adapted from Japanese Pharmacopoeia)

This method is suitable for the determination of related substances in procaterol hydrochloride.

Parameter	Specification
Column	Octadecylsilanized silica (B1680970) gel (C18), 5 µm particle size, 4.6 mm x 250 mm
Mobile Phase	Dissolve 0.87 g of sodium 1-pentanesulfonate in 1000 mL of water. To 760 mL of this solution, add 230 mL of methanol and 10 mL of glacial acetic acid.[1][11]
Flow Rate	Adjusted so that the retention time of procaterol is about 15 minutes.[11]
Column Temperature	~40°C[11]
Detection	UV at 254 nm
Injection Volume	2 µL
System Suitability	The resolution between procaterol and threo-procaterol should be at least 3.0.[1][11]

Sample Preparation: Dissolve 0.10 g of Procaterol Hydrochloride in 100 mL of diluted methanol (1 in 2).[11]

Protocol 2: General Forced Degradation Study

This protocol provides a general framework for conducting a forced degradation study on procaterol. The goal is to achieve 5-20% degradation.[1]

• Acid Hydrolysis: Reflux the drug substance in 0.1 M HCl at 60°C for a specified time. Neutralize the solution before injection.[1]

• Base Hydrolysis: Reflux the drug substance in 0.1 M NaOH at 60°C for a specified time. Neutralize the solution before injection.[1]

• Oxidative Degradation: Treat the drug substance with 3% H₂O₂ at room temperature for a specified time.[1]

Data Presentation

Table 1: Summary of HPLC Method Parameters for Procaterol Analysis

Parameter	Method 1 (Related Substances)	Method 2 (Assay)
Column	C18, 5 µm, 4.6 mm x 150 mm	C18, 5 µm, 4.6 mm x 150 mm
Mobile Phase	1.0 mmol·L⁻¹ sodium heptanesulfonate-methanol-acetic acid (81:15:4 v/v/v)[8]	Phosphate buffer (pH 3.1)-Methanol (83:17 v/v)[8]
Flow Rate	1.0 mL/min[8]	1.0 mL/min
Column Temperature	35-40°C[8]	35-40°C
Detection Wavelength	254 nm[8]	259 nm[8]

Table 2: Typical System Suitability Requirements

Parameter	Acceptance Criteria	Source
Theoretical Plates (N)	Not less than 2500 for the procaterol peak	[8]
Tailing Factor (T)	Not more than 2.0 for the procaterol peak	[8]
Resolution (Rs)	Resolution between procaterol and any adjacent impurity peak should be not less than 3.0.	[8]
Relative Standard Deviation (RSD)	Not more than 2.0% for peak area and retention time of replicate injections.	[8]

Visualizations

Caption: Troubleshooting workflow for peak tailing.

Caption: General workflow for HPLC method development.

References

• 1. benchchem.com [benchchem.com]
• 2. uhplcs.com [uhplcs.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. chromtech.com [chromtech.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 12. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Off-Target Effects of Procaterol in Scientific Experiments

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the off-target effects of procaterol (B1663013) in scientific experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary off-target effects of procaterol observed in scientific experiments?

A1: Procaterol is a potent and selective β2-adrenergic receptor agonist. However, at higher concentrations, it can interact with other adrenergic receptor subtypes, leading to off-target effects. The most commonly reported off-target effects involve the cardiovascular, musculoskeletal, and metabolic systems.[1][2] These are primarily due to the stimulation of β1-adrenergic receptors in the heart and β2-adrenergic receptors in skeletal muscle.[3][4]

Q2: What causes the cardiovascular side effects, such as tachycardia and palpitations, when using procaterol?

A2: Cardiovascular side effects like tachycardia (increased heart rate) and palpitations are typically caused by procaterol's off-target stimulation of β1-adrenergic receptors in the heart.[2] Although procaterol is significantly more selective for β2 receptors, at higher doses, its binding to β1 receptors can become significant, leading to increased cardiac contractility and heart rate.[1][5] Co-administration with catecholamines like epinephrine (B1671497) can potentiate these effects and may lead to arrhythmias.[6]

Q3: Why does procaterol cause muscle tremors?

A3: Muscle tremor is a common side effect of β2-adrenergic agonists, including procaterol.[4][7] This is a peripheral effect caused by the direct stimulation of β2-adrenergic receptors in skeletal muscle.[4][8] The exact mechanism is not fully understood but is thought to involve an increase in intracellular calcium cycling in muscle cells.[7] Tremor is often dose-dependent and more common with oral administration.[3][9]

Q4: Can procaterol affect metabolic parameters in my experiments?

A4: Yes, procaterol can lead to metabolic changes. As a β2-agonist, it can stimulate glycogenolysis, the breakdown of glycogen (B147801) into glucose, which can lead to hyperglycemia (elevated blood glucose levels).[2] It can also promote the inward shift of potassium into cells by stimulating the Na+/K+-ATPase pump, potentially leading to hypokalemia (low serum potassium).[2]

Q5: Are there any known off-target effects of procaterol on other receptor systems or ion channels?

A5: While the primary off-target effects are on adrenergic receptors, it is good practice in drug development to screen for a wider range of potential interactions. Comprehensive safety pharmacology panels assess interactions with a variety of receptors, transporters, enzymes, and ion channels.[10][11] There is limited publicly available data on a broad off-target screening panel for procaterol. However, some studies have investigated its effects on other cellular processes, such as the inhibition of Th2-related chemokine production, which may be mediated through NF-κB, p38, and JNK-MAPK pathways in addition to the β2-adrenoceptor-cAMP pathway.[12]

Troubleshooting Guides

Problem 1: Unexpected Cardiovascular Effects in In Vivo Models (e.g., increased heart rate, arrhythmias)

Possible Cause	Troubleshooting Steps
High Dose of Procaterol	Reduce the concentration of procaterol to a range where it is selective for β2-adrenergic receptors.
Off-Target β1-Adrenergic Stimulation	Consider co-administration with a selective β1-adrenergic antagonist (e.g., atenolol) to block the cardiac effects. Ensure the chosen antagonist does not interfere with the primary experimental endpoint.
Interaction with Other Compounds	Review all co-administered substances for potential synergistic effects on the cardiovascular system. For example, catecholamines can potentiate the cardiac effects of procaterol.[6]
Animal Model Sensitivity	The cardiovascular system of the chosen animal model may be particularly sensitive to β-adrenergic stimulation. Review literature for baseline cardiovascular parameters and responses to β-agonists in that specific strain and species.

Problem 2: Muscle Tremors Observed in Animal Subjects

Possible Cause	Troubleshooting Steps
High Systemic Exposure	If possible, switch from systemic (e.g., oral, intravenous) to localized administration (e.g., inhalation) to minimize systemic exposure and reduce the incidence of tremor.[7]
Dose-Dependent Effect	Gradually titrate the dose of procaterol to find the lowest effective dose that achieves the desired on-target effect with minimal tremor. Starting with a lower dose and gradually increasing it may help induce tolerance to the tremorgenic effects.[4]
Direct β2-Adrenergic Stimulation of Skeletal Muscle	It may not be possible to completely eliminate this on-target side effect. Quantify the tremor using an accelerometer to document the effect and its dose-response relationship.[7]

Problem 3: Inconsistent or High Background Signal in cAMP Functional Assays

Possible Cause	Troubleshooting Steps
High Basal Adenylyl Cyclase Activity	Reduce the cell seeding density or serum concentration in the culture medium prior to the assay.
Phosphodiesterase (PDE) Activity	Include a broad-spectrum PDE inhibitor, such as IBMX (3-isobutyl-1-methylxanthine), in your assay buffer to prevent the degradation of cAMP. Optimize the concentration of the PDE inhibitor.[1]
Cell Health and Viability	Ensure cells are healthy and in the logarithmic growth phase. Overly confluent or stressed cells can exhibit aberrant signaling.
Reagent or Agonist Degradation	Prepare fresh dilutions of procaterol and other reagents for each experiment. Protect stock solutions from light and repeated freeze-thaw cycles.
Contaminated Assay Reagents	Use fresh, high-quality assay buffers and reagents.

Problem 4: Artifacts in Radioligand Binding Assays

Possible Cause	Troubleshooting Steps
High Nonspecific Binding	Reduce the concentration of the radioligand. Increase the volume and number of washes during the filtration step. Consider using a different filter type with lower nonspecific binding properties.
Radioligand Depletion	Ensure that the total amount of receptor in the assay does not exceed 10% of the total radioligand added to avoid depleting the free radioligand concentration.[13]
Assay Not Reaching Equilibrium	Determine the time to reach equilibrium at the chosen temperature by performing a time-course experiment. High-affinity ligands may require longer incubation times.[13]
Radioligand Impurity	Verify the purity of the radioligand, as impurities can affect the binding parameters.[14]

Quantitative Data Summary

The following tables summarize the known binding affinities and functional potencies of procaterol.

Table 1: Procaterol Binding Affinities (Ki)

Receptor Subtype	Ki (nM)	Radioligand	Cell/Tissue Source	Reference
β2-Adrenergic	8	[125I]-Cyanopindolol	-	[15]
β1-Adrenergic	4900	-	Dog Coronary Artery	-
β2-Adrenergic	8	-	Rabbit Pulmonary Artery	-

Note: A lower Ki value indicates a higher binding affinity.

Table 2: Procaterol Functional Potency (EC50/IC50)

Assay Type	Parameter	Value	Cell/Tissue	Reference
Inhibition of IL-8- and C5a-induced basophil migration	IC50	~100 nM	Human Basophils	-
Inhibition of Th2-related chemokine production	Effective Concentration	10⁻¹⁰ - 10⁻⁷ M	THP-1 cells and primary human monocytes	[12]

Experimental Protocols

Radioligand Competition Binding Assay for Adrenergic Receptors

This protocol is a general method to determine the binding affinity (Ki) of procaterol for β1 and β2-adrenergic receptors.

Materials:

• Cell membranes expressing the adrenergic receptor of interest (e.g., from CHO or HEK293 cells)

• Radioligand (e.g., [³H]-CGP 12177 for β-adrenergic receptors)

• Unlabeled procaterol

• Assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4)

• Wash buffer (ice-cold)

• 96-well plates

• Glass fiber filters

• Cell harvester

• Scintillation counter and cocktail

Procedure:

• Membrane Preparation: Homogenize cells expressing the target receptor in an ice-cold lysis buffer. Centrifuge to pellet the membranes, then wash and resuspend the pellet in the assay buffer. Determine the protein concentration.

• Assay Setup: In a 96-well plate, add the following to each well:

  • Cell membrane preparation (e.g., 20-40 µg of protein)

  • A fixed concentration of the radioligand (typically at or near its Kd value).

  • Varying concentrations of unlabeled procaterol (for competition curve).

  • For total binding, add assay buffer instead of unlabeled procaterol.

  • For non-specific binding, add a high concentration of a non-selective antagonist (e.g., propranolol).

• Incubation: Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60-90 minutes).

• Filtration: Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester. This separates the bound from the free radioligand.

• Washing: Quickly wash the filters with ice-cold wash buffer to remove non-specifically bound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of procaterol. Fit the data to a one-site competition model to determine the IC50 value. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

cAMP Functional Assay

This protocol measures the ability of procaterol to stimulate the production of cyclic AMP (cAMP) via the β2-adrenergic receptor.

Materials:

• Cells expressing the β2-adrenergic receptor (e.g., CHO or HEK293 cells)

• Procaterol

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX)

• cAMP assay kit (e.g., HTRF, ELISA, or luminescence-based)

• Cell culture medium

• 96-well plates

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at an optimized density and allow them to attach overnight.

• Pre-treatment: Replace the culture medium with serum-free medium containing a PDE inhibitor (e.g., 0.5 mM IBMX) and incubate for 15-30 minutes at 37°C.

• Agonist Stimulation: Add serial dilutions of procaterol to the wells. Include a vehicle control (no agonist) and a positive control (e.g., a known full agonist like isoproterenol).

• Incubation: Incubate the plate for an optimized duration (e.g., 30 minutes) at 37°C to allow for cAMP accumulation.

• Cell Lysis and Detection: Lyse the cells and measure the intracellular cAMP concentration according to the manufacturer's instructions for the specific cAMP assay kit being used.

• Data Analysis: Generate a standard curve using known concentrations of cAMP. Calculate the cAMP concentration in the experimental samples. Plot the cAMP concentration against the log of the procaterol concentration to generate a dose-response curve and determine the EC50 and Emax values.

Signaling Pathways and Experimental Workflows

Caption: On-target β2-adrenergic receptor signaling pathway of procaterol.

Caption: Off-target β1-adrenergic signaling in cardiac tissue.

Caption: Experimental workflow for a radioligand binding assay.

References

• 1. benchchem.com [benchchem.com]
• 2. Beta2-Agonists - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Tremor and β(2)-adrenergic agents: is it a real clinical problem? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Procaterol metered-dose inhaler: a multiclinic study evaluating the efficacy and safety in patients with asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mims.com [mims.com]
• 6. Procaterol : Indications, Uses, Dosage, Drugs Interactions, Side effects [medicaldialogues.in]
• 7. droracle.ai [droracle.ai]
• 8. researchgate.net [researchgate.net]
• 9. Inhaled procaterol versus salbutamol in bronchial asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. reactionbiology.com [reactionbiology.com]
• 11. eurofinsdiscovery.com [eurofinsdiscovery.com]
• 12. Effect of procaterol on Th2-related chemokines production in human monocyte and bronchial epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. GPCR-radioligand binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Experimental artifacts and the analysis of ligand binding data: results of a computer simulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. cipaproject.org [cipaproject.org]

Light sensitivity and storage conditions for procaterol hydrochloride

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the light sensitivity and proper storage conditions for procaterol (B1663013) hydrochloride. Below you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols to ensure the integrity and reliability of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the official recommended storage conditions for procaterol hydrochloride?

A1: Proper storage is critical to maintain the stability and efficacy of procaterol hydrochloride. Recommendations vary slightly based on the formulation (solid powder vs. aqueous solution).

• Solid Form (Powder/Crystals): The solid form should be stored in a cool, dry place, protected from light and moisture.[1][2] Specifically, keeping the container tightly closed and storing it at 2-10°C is recommended.[1] The material occurs as white to pale yellowish-white crystals or crystalline powder.[3]

• Syrup/Aqueous Solutions: Liquid formulations should be stored at temperatures not exceeding 25°C and must be protected from light.[4][5]

• General Guidance: Always store away from heat, light, and moisture.[2] It is incompatible with strong oxidizing agents, strong acids, and strong alkalis.[1]

Q2: How significant is the light sensitivity of procaterol hydrochloride?

A2: Procaterol hydrochloride is known to be light-sensitive.[4][6] Exposure to light can cause the compound to gradually change color, which is an indication of degradation.[3] This photodegradation can accelerate in aqueous solutions, leading to a loss of biological activity and the formation of potentially confounding degradation products.[6] Therefore, all forms of the compound should be rigorously protected from light during storage and handling.[3][4][5] For solutions, using amber vials or wrapping containers in aluminum foil is a practical measure.[6]

Q3: My procaterol hydrochloride solution has changed color. What does this signify and is it still usable?

A3: A freshly prepared solution of procaterol hydrochloride should be clear and colorless to very pale yellow.[3][6] A noticeable color change, often to a pink, brown, or dark green hue, is a visual indicator of oxidative degradation.[6] This discoloration suggests the formation of oxidation products, such as quinones.[6] It is strongly recommended to discard any discolored solution and prepare a fresh batch to ensure the accuracy and reproducibility of your experimental results, as the degradation products may have reduced activity or unintended cytotoxic effects.[6]

Q4: What are the primary factors that contribute to the degradation of procaterol hydrochloride in solution?

A4: Procaterol hydrochloride, a catecholamine derivative, is susceptible to degradation in aqueous solutions, particularly in cell culture media.[6] The main contributing factors are:

• Oxidation: The compound is prone to auto-oxidation, a process accelerated by dissolved oxygen and catalyzed by trace metal ions (e.g., iron, copper) that may be present in media.[6]

• pH: Stability is pH-dependent. Procaterol is more stable in acidic conditions (pH 4-6) and degradation increases in neutral to alkaline conditions.[6] Standard cell culture media, typically buffered around pH 7.4, are not optimal for its stability.[6]

• Light: As previously mentioned, light exposure significantly accelerates degradation.[6]

• Temperature: Higher temperatures, such as the 37°C used in cell culture incubators, increase the rate of chemical degradation.[6]

Q5: How can I minimize the degradation of procaterol hydrochloride during my cell culture experiments?

A5: To maintain the compound's integrity during experiments, follow these best practices:

• Prepare Fresh Solutions: Prepare stock solutions fresh for each experiment if possible.

• Proper Stock Solution Storage: If you must store stock solutions, use a suitable solvent like water or DMSO, and store them in small, single-use aliquots at -80°C to minimize freeze-thaw cycles.[6][7]

• Protect from Light: Always use amber vials or foil-wrapped tubes for both stock and working solutions to protect them from light.[6]

• Use Antioxidants: Consider adding an antioxidant, such as ascorbic acid, to the cell culture medium immediately before adding the procaterol solution to mitigate oxidation.[6]

• pH Consideration: While altering media pH is often not feasible, be aware that the standard pH of ~7.4 is not ideal for procaterol stability.[6]

• Time of Exposure: Add the procaterol solution to the cell culture at the latest possible moment in your experimental workflow to minimize its time under degradative conditions (37°C, pH 7.4).

Troubleshooting Guide

Issue: Inconsistent or unexpected results in assays using procaterol hydrochloride.

This guide helps diagnose potential issues related to compound stability.

Caption: Troubleshooting workflow for experiments involving procaterol hydrochloride.

Experimental Protocols & Data

Data Presentation

While specific quantitative data from published photostability studies are scarce, the primary factors influencing stability are well-documented. Forced degradation studies are the standard approach to generate such data.[8][9]

Table 1: Summary of Factors Affecting Procaterol Hydrochloride Stability

Factor	Condition	Effect on Stability	Recommendation	Source
Light	UV or Visible Light Exposure	Accelerates degradation, causing discoloration.	Store in light-resistant containers (e.g., amber vials).	[3][6]
pH	Neutral to Alkaline (e.g., pH 7.4)	Increases rate of oxidative degradation.	Use acidic conditions (pH 4-6) for higher stability.	[6]
Temperature	Elevated Temperatures (e.g., 37°C or higher)	Increases rate of chemical degradation.	Store solid at 2-10°C; solutions at recommended temperatures.	[1][6]
Oxidizing Agents	Presence of dissolved O₂, metal ions, H₂O₂	Promotes auto-oxidation.	Degas solvents; consider adding antioxidants like ascorbic acid.	[6]
Moisture/Air	Exposure of solid form	Can initiate oxidative decomposition.	Keep containers tightly sealed.	[1][10]

Experimental Protocols

Protocol 1: Forced Photostability Study of Procaterol Hydrochloride Solution

This protocol is a generalized procedure based on ICH guidelines for stress testing.[8][9][11] It is designed to assess the photostability of a procaterol hydrochloride solution and help develop a stability-indicating analytical method (e.g., HPLC).

Caption: Experimental workflow for a forced photostability study.

Methodology:

• Preparation of Solutions:

  • Accurately prepare a solution of procaterol hydrochloride (e.g., 1 mg/mL) in a suitable aqueous solvent. An acidic buffer (e.g., pH 4.0-5.0) is recommended to enhance baseline stability.[3][6]

  • Prepare a placebo solution (solvent only) for comparison.

• Sample Setup:

  • Test Sample: Place the procaterol solution in a chemically inert, transparent container (e.g., quartz or borosilicate glass vial).

  • Dark Control: Place an identical aliquot in a container wrapped completely in aluminum foil or in an amber glass vial to serve as a control protected from light.

  • Place both samples in a photostability chamber.

• Light Exposure Conditions (ICH Q1B):

  • Expose the samples to a light source that produces a combination of visible and UV light, such as a Xenon arc lamp or a metal halide lamp.

  • The overall illumination should be not less than 1.2 million lux hours and the near UV energy not less than 200 watt hours/square meter.

• Analysis:

  • At specified time intervals (e.g., 0, 4, 8, 12, 24 hours), withdraw aliquots from both the test and dark control samples.

  • Analyze the samples immediately using a validated stability-indicating HPLC method with a photodiode array (PDA) detector.

  • Monitor for a decrease in the peak area of the parent procaterol hydrochloride peak and the appearance of new peaks corresponding to degradation products.

• Data Interpretation:

  • Calculate the percentage of degradation by comparing the procaterol peak area at each time point to the time 0 sample.

  • Compare the degradation in the light-exposed sample to the dark control to isolate the effect of light from thermal degradation.

  • Use the PDA detector to assess peak purity and obtain UV spectra of the parent drug and any major degradants.

Signaling Pathway

Procaterol is a potent and selective β2-adrenergic receptor agonist.[6][7] Its therapeutic effect as a bronchodilator is achieved through the activation of this signaling pathway in bronchial smooth muscle cells.

Caption: Simplified β2-adrenergic receptor signaling pathway activated by procaterol.

References

• 1. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 2. Kusuri-no-Shiori(Drug Information Sheet) [rad-ar.or.jp]
• 3. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 4. verification.fda.gov.ph [verification.fda.gov.ph]
• 5. mims.com [mims.com]
• 6. benchchem.com [benchchem.com]
• 7. Procaterol hydrochloride | Adrenergic β2 Receptors | Tocris Bioscience [tocris.com]
• 8. ajpsonline.com [ajpsonline.com]
• 9. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. US4616022A - Procaterol stabilization - Google Patents [patents.google.com]
• 11. biomedres.us [biomedres.us]

Technical Support Center: Addressing Procaterol-Induced β2-Adrenergic Receptor Desensitization In Vitro

Welcome to the technical support center for researchers, scientists, and drug development professionals working with procaterol (B1663013) and studying its effects on β2-adrenergic receptor (β2AR) signaling. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges related to procaterol-induced receptor desensitization in in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is procaterol and how does it activate the β2-adrenergic receptor?

A1: Procaterol is a potent and selective β2-adrenergic receptor agonist. It binds to the β2AR, a G-protein coupled receptor (GPCR), primarily on the smooth muscle cells of the airways. This binding event activates the receptor, leading to a conformational change that stimulates the associated Gs protein. The activated Gs protein then stimulates adenylyl cyclase to produce the second messenger cyclic AMP (cAMP).[1][2] The subsequent increase in intracellular cAMP levels activates Protein Kinase A (PKA), ultimately leading to physiological responses such as bronchodilation.[1]

Q2: What is receptor desensitization and why is it a concern in my in vitro experiments with procaterol?

A2: Receptor desensitization is a process where a receptor becomes less responsive to a continuous or repeated stimulation by an agonist, such as procaterol. This phenomenon, also known as tachyphylaxis, can lead to a diminished cellular response over time, even in the presence of the stimulating ligand.[3] In in vitro assays, this can manifest as a decreasing signal (e.g., cAMP production or β-arrestin recruitment) with prolonged incubation, potentially leading to inaccurate assessment of procaterol's potency and efficacy.[3]

Q3: What is the primary mechanism of procaterol-induced β2AR desensitization?

A3: The primary mechanism of short-term (minutes to hours) β2AR desensitization is homologous desensitization. This process is initiated by the phosphorylation of the agonist-occupied receptor by G-protein coupled receptor kinases (GRKs).[4] This phosphorylation increases the receptor's affinity for β-arrestin proteins.[4] The binding of β-arrestin to the phosphorylated receptor sterically hinders its interaction with the Gs protein, effectively uncoupling the receptor from its downstream signaling cascade and reducing cAMP production.[4] β-arrestin recruitment also promotes the internalization of the receptor from the cell surface into endosomes.[5]

Q4: What is the difference between desensitization and downregulation?

A4: Desensitization is a rapid and often reversible process of receptor uncoupling from G-proteins.[3] Downregulation is a longer-term process (hours to days) that involves a decrease in the total number of receptors in the cell, either through increased degradation or decreased synthesis of the receptor protein.[6] While desensitization can be reversed by removing the agonist, allowing for receptor dephosphorylation and recycling back to the cell surface (resensitization), downregulation is a more sustained regulatory mechanism.[4]

Q5: How can I minimize procaterol-induced desensitization in my experiments?

A5: Several strategies can be employed to minimize desensitization:

• Optimize Incubation Time: Use the shortest possible incubation time with procaterol that still provides a robust and reproducible signal. Time-course experiments are crucial to determine the optimal window before significant desensitization occurs.

• Control Agonist Concentration: Use the lowest concentration of procaterol that gives a response in the desired range of your assay. Very high concentrations can accelerate desensitization.

• Incorporate a Recovery Period: If your experimental design allows, include a washout step to remove procaterol and a recovery period in agonist-free media to allow for receptor resensitization.[7]

• Use Kinase Inhibitors: In mechanistic studies, inhibitors of GRKs (e.g., heparin, in permeabilized cells) or PKA (e.g., H-89) can be used to investigate their roles in desensitization.[6]

• Control Receptor Expression Levels: When using recombinant cell lines, be aware that very high, non-physiological expression levels of the β2AR can lead to more pronounced desensitization.[3]

Troubleshooting Guides

Issue 1: Diminishing Signal (e.g., cAMP levels) Over Time with Continuous Procaterol Stimulation

Potential Cause	Troubleshooting Steps & Solutions
Homologous Desensitization	This is the expected outcome with a potent agonist like procaterol. To mitigate this, perform a time-course experiment to identify the optimal incubation time that yields a maximal signal before significant desensitization occurs. For endpoint assays, ensure this time point is consistent across all experiments.
Receptor Internalization	Prolonged agonist exposure leads to the removal of β2ARs from the cell surface. Confirm internalization using imaging techniques with fluorescently tagged receptors or by performing radioligand binding on intact cells at different time points. Shortening the incubation time is the primary solution.
cAMP Degradation	Intracellular phosphodiesterases (PDEs) rapidly degrade cAMP. Always include a PDE inhibitor, such as IBMX (3-isobutyl-1-methylxanthine), in your assay buffer to allow for the accumulation of a measurable cAMP signal.[8]

Issue 2: High Background Signal in cAMP Assays

Potential Cause	Troubleshooting Steps & Solutions
Constitutive Receptor Activity	Some cell lines, particularly those overexpressing the β2AR, may exhibit agonist-independent (constitutive) activity.[8] Use an appropriate vehicle control to determine the basal signal and subtract it from all measurements.
Serum in Culture Medium	Serum can contain catecholamines that may stimulate the β2AR. For sensitive assays, it is recommended to serum-starve the cells for a few hours before the experiment.[6]
High Cell Density	Plating too many cells per well can lead to an elevated basal cAMP level.[8] Optimize the cell seeding density to find a balance between a robust signal window and a low basal signal.

Issue 3: Inconsistent Results in β-Arrestin Recruitment Assays

Potential Cause	Troubleshooting Steps & Solutions
Low Signal-to-Noise Ratio	Optimize the concentration of both the agonist (procaterol) and the detection reagents. Titrate the cell number per well to maximize the assay window.[9]
Cell Line Variability	The expression levels of β2AR, GRKs, and β-arrestin can differ between cell lines, affecting the magnitude and kinetics of the recruitment signal.[3] Use a well-characterized cell line with stable expression of all components.
Assay Technology Artifacts	Be aware of the specific principles and potential artifacts of your chosen β-arrestin recruitment assay technology (e.g., BRET, FRET, enzyme complementation).[10] Run appropriate controls as recommended by the manufacturer.

Data Presentation

Table 1: Procaterol Quantitative Data

Parameter	Value	Receptor/System	Notes
β2:β1 Selectivity	612	Guinea-pig atria & Rabbit pulmonary artery	Indicates high selectivity for the β2-adrenergic receptor.[11]
Dissociation Constant (Kp) for β2AR	0.008 µM (8 nM)	Rabbit pulmonary artery	Reflects high affinity for the β2-adrenergic receptor.[11]
Dissociation Constant (Kp) for β1AR	4.9 µM	Dog coronary artery	Demonstrates significantly lower affinity for the β1-adrenergic receptor.[11]
EC50 for cAMP Production	Data not readily available for specific cell lines like CHO or HEK293.	Human Bronchial Smooth Muscle	Functional studies show potent bronchodilator effects, suggesting a low nanomolar EC50.[1]

Table 2: Time-Course of β2-Agonist-Induced Desensitization (Illustrative Data)

Agonist	Time Point	% Desensitization of cAMP Response	Cell Type
Isoproterenol (B85558)	10 min	~80%	Human Neutrophils
Isoproterenol	24 hours	~76%	Primary Human Bronchial Smooth Muscle Cells
Salbutamol	24 hours	~80%	Primary Human Bronchial Smooth Muscle Cells

Experimental Protocols

Protocol 1: cAMP Accumulation Assay

This protocol provides a general workflow for measuring intracellular cAMP levels in response to procaterol stimulation using a commercially available luminescent or HTRF-based assay kit.

• Cell Culture: Seed cells (e.g., HEK293 or CHO cells stably expressing the human β2AR) into a white, opaque 96-well or 384-well plate at a predetermined optimal density. Incubate overnight to allow for cell attachment.

• Serum Starvation (Optional but Recommended): To reduce basal cAMP levels, aspirate the growth medium and replace it with serum-free medium for 2-4 hours prior to the assay.

• PDE Inhibitor Pre-incubation: Wash the cells once with assay buffer (e.g., HBSS with 20 mM HEPES). Add assay buffer containing a phosphodiesterase (PDE) inhibitor (e.g., 0.5 mM IBMX) and incubate for 10-15 minutes at 37°C.

• Procaterol Stimulation: Prepare serial dilutions of procaterol in assay buffer containing the PDE inhibitor. Add the procaterol dilutions to the respective wells. Include a vehicle control. Incubate for the optimized stimulation time (e.g., 15-30 minutes) at 37°C.

• Cell Lysis and cAMP Detection: Lyse the cells and measure intracellular cAMP levels according to the manufacturer's protocol of your chosen cAMP detection kit (e.g., cAMP-Glo™, HTRF® cAMP Assay).

• Data Analysis: Generate a cAMP standard curve. Convert the raw data (e.g., luminescence or HTRF ratio) to cAMP concentrations using the standard curve. Plot the cAMP concentration against the logarithm of the procaterol concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 value.[8]

Protocol 2: β-Arrestin Recruitment Assay

This protocol describes a general procedure for measuring β-arrestin recruitment to the β2AR upon procaterol stimulation using a commercially available enzyme fragment complementation assay (e.g., PathHunter®).

• Cell Culture: Use a cell line specifically engineered for β-arrestin recruitment assays, co-expressing the β2AR fused to a small enzyme fragment and β-arrestin fused to a larger, complementing enzyme fragment. Plate the cells in a white, opaque 96-well or 384-well plate and incubate overnight.

• Compound Preparation: Prepare serial dilutions of procaterol in the appropriate assay buffer.

• Agonist Stimulation: Add the procaterol dilutions to the cells. Include a vehicle control. Incubate for the recommended time (typically 60-90 minutes) at 37°C or room temperature, as specified by the assay manufacturer.

• Detection: Add the detection reagents, which include the substrate for the complemented enzyme, to all wells. Incubate for the recommended time to allow for signal development.

• Signal Measurement: Read the chemiluminescent signal using a plate reader. The signal intensity is directly proportional to the amount of β-arrestin recruited to the receptor.

• Data Analysis: Plot the luminescent signal against the logarithm of the procaterol concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 for β-arrestin recruitment.[3]

Protocol 3: Receptor Resensitization Assay

This protocol allows for the study of the recovery of the β2AR response after procaterol-induced desensitization.

• Induce Desensitization: Treat cells with a desensitizing concentration of procaterol (e.g., a concentration at or above the EC50 for cAMP production) for a defined period (e.g., 30-60 minutes).

• Washout and Recovery: Thoroughly wash the cells with agonist-free medium to remove all traces of procaterol. Incubate the cells in fresh, agonist-free medium for various recovery periods (e.g., 0, 15, 30, 60, 120 minutes).

• Re-stimulation: After the recovery period, re-stimulate the cells with a range of procaterol concentrations.

• Measure Response: Quantify the cellular response (e.g., cAMP accumulation) as described in Protocol 1.

• Data Analysis: Compare the dose-response curves and maximal responses obtained after different recovery times to the initial response in non-desensitized cells. This will allow you to determine the time course of receptor resensitization.[7]

Mandatory Visualization

Caption: Signaling pathway of agonist-induced β2AR desensitization.

Caption: Troubleshooting logic for diminished cellular response in procaterol assays.

Caption: Experimental workflow for a typical cAMP accumulation assay.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. G-Protein Coupled Receptor Resensitization – Appreciating the Balancing Act of Receptor Function - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantitative approaches for studying G protein-coupled receptor signalling and pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Uncoupling of the beta-adrenergic receptor as a mechanism of in vitro neutrophil desensitization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Arrestin recruitment and signaling by G protein-coupled receptor heteromers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Responses to the beta 2-selective agonist procaterol of vascular and atrial preparations with different functional beta-adrenoceptor populations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Functional desensitization of the β2 adrenoceptor is not dependent on agonist efficacy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Vehicle Selection for In Vivo Administration of Procaterol

This guide provides researchers, scientists, and drug development professionals with essential information for the selection of appropriate vehicles for the in vivo administration of procaterol (B1663013). It includes frequently asked questions, troubleshooting advice, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the key solubility properties of procaterol hydrochloride?

A1: Procaterol is typically used as its hydrochloride salt, which is a white to pale yellowish-white crystalline powder.[1] Its solubility is a critical factor in vehicle selection. The compound is soluble in water and methanol, and slightly soluble in ethanol (B145695).[1][2] It is practically insoluble in diethyl ether.[1] A 1% w/v solution of procaterol hydrochloride in water has a pH between 4.0 and 5.0.[1][2]

Q2: What is the recommended vehicle for oral administration of procaterol?

A2: The choice of vehicle for oral administration depends on the desired concentration and whether a solution or suspension is required.

• Aqueous Solutions: For lower concentrations, sterile water or phosphate-buffered saline (PBS) are suitable vehicles, as procaterol hydrochloride is water-soluble.[3]

• Suspensions: For higher concentrations that exceed its solubility, a suspension can be prepared. Common suspending vehicles include 0.5% (w/v) aqueous solutions of carboxymethyl cellulose (B213188) (CMC) or methylcellulose.[3]

Q3: What is a suitable vehicle for parenteral (e.g., intravenous, intraperitoneal) administration of procaterol?

A3: For parenteral routes, sterile, isotonic solutions are mandatory to prevent irritation and ensure compatibility with physiological conditions.[3]

• Sterile Saline (0.9% NaCl): This is a commonly used vehicle for dissolving procaterol hydrochloride for injections.[3]

• Phosphate-Buffered Saline (PBS): PBS is also an appropriate vehicle that helps maintain a physiological pH.[3] It is crucial to filter the final solution through a sterile 0.22 µm filter before injection to remove any potential particulates.[3]

Q4: Can I use organic solvents like DMSO or ethanol as a co-solvent?

A4: While procaterol hydrochloride is soluble in DMSO, using 100% DMSO for in vivo studies is generally not recommended due to its potential for toxicity and local irritation.[3][4] If a co-solvent is necessary to achieve a higher concentration, DMSO or ethanol should be used at the lowest possible concentration (typically less than 10% of the final volume) and then diluted with a primary vehicle like sterile saline.[3]

Data Presentation

Table 1: Physicochemical Properties of Procaterol Hydrochloride

Property	Value	Source(s)
Appearance	White to pale yellowish-white crystalline powder	[1][2]
Molecular Formula	C₁₆H₂₂N₂O₃·HCl	[5][6]
Molecular Weight	326.82 g/mol	[5][6]
Solubility	Soluble in water, methanol, formic acid	[1][2]
Slightly soluble in ethanol	[1][2]
Practically insoluble in diethyl ether	[1]
pH (1% in water)	4.0 - 5.0	[1][2]
Melting Point	Approx. 195°C (with decomposition)	[1][7]

Table 2: Common Vehicles for In Vivo Administration of Procaterol

Administration Route	Vehicle	Typical Concentration	Key Considerations	Source(s)
Oral (Gavage)	Sterile Water / PBS	Solution (low mg/mL range)	Simple, for soluble doses.	[3][8]
0.5% Carboxymethyl Cellulose (CMC)	Suspension (higher mg/mL)	Requires uniform suspension before dosing.	[3]
Intravenous (IV)	Sterile Saline (0.9% NaCl)	Solution (µg/mL to low mg/mL)	Must be sterile, isotonic, and free of particulates.	[3][9]
Intraperitoneal (IP)	Sterile Saline / PBS	Solution (µg/mL to low mg/mL)	Faster absorption than subcutaneous route.	[3][9]
Inhalation	Saline for Nebulization	Solution (µg/mL range)	Vehicle must be compatible with nebulizer device.	[10][11]

Experimental Protocols

Protocol 1: Preparation of Procaterol Solution for Oral Gavage (1 mg/mL)

• Weighing: Accurately weigh the required amount of procaterol hydrochloride hemihydrate.

• Dissolution: In a sterile container, add the appropriate volume of sterile saline (0.9% NaCl) or sterile water.[3]

• Mixing: Mix thoroughly using a vortex mixer until the compound is completely dissolved. Gentle warming (not exceeding 40°C) may be used to aid dissolution.[3]

• Inspection: Visually inspect the solution to ensure it is clear and free of any undissolved particles.

• Storage: Store protected from light.[1][7] Prepare fresh if possible, or validate storage conditions to ensure stability.

Protocol 2: Preparation of Procaterol Suspension for Oral Gavage (e.g., 5 mg/mL)

• Vehicle Preparation: Prepare a 0.5% (w/v) solution of carboxymethyl cellulose (CMC) in sterile water. This may require stirring for several hours to fully hydrate.[3]

• Trituration: Weigh the required amount of procaterol hydrochloride and grind it to a fine powder using a mortar and pestle. This ensures a uniform particle size.[3]

• Paste Formation: Add a small volume of the 0.5% CMC vehicle to the powder and triturate to form a smooth, uniform paste.[3]

• Dilution: Gradually add the remaining vehicle while mixing continuously to achieve the final desired concentration.

• Homogenization: Stir or vortex the suspension thoroughly immediately before each administration to ensure a homogenous dose is delivered.[3]

Troubleshooting Guide

Issue	Possible Cause(s)	Troubleshooting Steps
Precipitate or Cloudiness in Solution	- Concentration Exceeds Solubility: The drug concentration is too high for the chosen vehicle. - Temperature Effects: Solubility may decrease at lower storage temperatures. - pH Incompatibility: The pH of the vehicle may be affecting drug solubility.	- Verify Solubility: Check the concentration against known solubility data. Consider preparing a suspension if a higher dose is needed. - Gentle Warming: Warm the solution gently (to <40°C) or use sonication to redissolve the compound.[3] - pH Adjustment: Ensure the vehicle's pH is within the optimal range for procaterol stability and solubility (pH 4.0-5.0).[3]
High Variability in Animal Response	- Inhomogeneous Suspension: The drug is not evenly distributed in the suspension, leading to inconsistent dosing. - Improper Gavage Technique: Incorrect administration can lead to variable absorption or accidental tracheal delivery.[3] - Vehicle-Drug Interaction: The vehicle may be affecting drug absorption and bioavailability.[3]	- Ensure Homogeneity: Vortex or stir the suspension vigorously immediately before aspirating each dose.[3] - Refine Technique: Ensure proper training and technique for oral gavage to minimize stress and ensure delivery to the stomach.[3] - Evaluate Vehicle: Consider if the vehicle's viscosity is appropriate. Highly viscous vehicles can be difficult to administer accurately.[3]
Adverse Events in Animals (e.g., irritation, distress)	- Vehicle Toxicity: The vehicle itself (e.g., high concentration of DMSO, non-isotonic solution) may be causing adverse effects. - Improper Administration: Physical trauma from injection or gavage needle.	- Use Recommended Vehicles: Whenever possible, use well-tolerated vehicles like saline or PBS.[9] - Limit Co-solvents: If an organic co-solvent is necessary, use the lowest effective concentration.[3] - Check Osmolality/pH: Ensure parenteral formulations are isotonic and at a physiological pH.

Visualizations

Caption: Workflow for selecting a suitable vehicle for procaterol.

Caption: Simplified signaling pathway for procaterol-induced bronchodilation.[12]

References

• 1. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 2. procaterol hydrochloride [chembk.com]
• 3. benchchem.com [benchchem.com]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. apexbt.com [apexbt.com]
• 6. Procaterol Hydrochloride | C16H23ClN2O3 | CID 16219912 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. verification.fda.gov.ph [verification.fda.gov.ph]
• 8. benchchem.com [benchchem.com]
• 9. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]
• 10. Does a beta 2-stimulator really facilitate mucociliary transport in the human lungs in vivo? A study with procaterol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Procaterol via nebulizer versus metered-dose inhaler with a spacer for acute asthma exacerbation in children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Enhancing Reproducibility of Procaterol Experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the reproducibility of experiments involving the selective β2-adrenergic receptor agonist, procaterol (B1663013).

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during procaterol experiments, offering potential causes and solutions in a direct question-and-answer format.

Issue 1: High Variability or Inconsistent Results in Cell-Based Assays

Question: Why am I observing high variability between replicate wells or experiments when using procaterol?

Answer: High variability is a common challenge in cell-based assays and can stem from several factors.[1]

• Cell Health and Passage Number: Ensure cells are healthy, viable, and within a low passage number. High-passage cells can exhibit phenotypic drift, leading to altered receptor expression or signaling.

• Inconsistent Cell Seeding: Uneven cell distribution in microplates is a major source of variability. Ensure thorough mixing of the cell suspension before and during plating.

• Edge Effects: Wells on the perimeter of a microplate are prone to evaporation, which can alter the concentration of procaterol and other reagents. To mitigate this, it is recommended to fill the outer wells with sterile phosphate-buffered saline (PBS) or media and not use them for experimental samples.

• Pipetting Errors: Inaccurate or inconsistent pipetting can introduce significant errors. Ensure pipettes are properly calibrated and use reverse pipetting for viscous solutions.

Issue 2: Low or No Signal/Response to Procaterol Treatment

Question: My cells are not responding, or are showing a very weak response, to procaterol. What should I check?

Answer: A lack of cellular response can be due to issues with the cells, the compound itself, or the assay setup.

• Low Receptor Expression: The target cells must express sufficient levels of the beta-2 adrenergic receptor (β2AR). Verify β2AR expression using methods like qPCR or a radioligand binding assay. Consider using cell lines known to have adequate endogenous expression (e.g., BEAS-2B) or cell lines engineered to overexpress the receptor (e.g., CHO-K1 or HEK293 cells stably expressing human β2AR).[2]

• Compound Degradation: Procaterol, especially in solution, is susceptible to degradation.[3]

  • Oxidation: As a catecholamine derivative, procaterol can auto-oxidize, indicated by a color change in the solution to pink or brown. Discard any discolored solutions immediately.[3]

  • pH Sensitivity: Procaterol is more stable in acidic conditions (pH 4-6) and degrades more rapidly at the neutral pH (around 7.4) of typical cell culture media.[3]

  • Light and Temperature: Exposure to light and elevated temperatures (like 37°C in an incubator) can accelerate degradation.[3]

  • Solution Preparation: Always prepare fresh procaterol dilutions for each experiment from a stock solution stored under appropriate conditions (protected from light and moisture).[1]

• Incorrect Concentration: The procaterol concentration may be too low to elicit a response. Perform a dose-response curve to identify the optimal concentration range.

• Receptor Desensitization: Prolonged or repeated exposure to an agonist like procaterol can lead to β2AR desensitization, where the receptor is phosphorylated and uncoupled from its signaling pathway or internalized. Keep agonist exposure times as short as functionally necessary for the assay endpoint.[1]

• Suboptimal Assay Conditions: Ensure the use of a phosphodiesterase (PDE) inhibitor (e.g., IBMX) at an effective concentration to prevent the degradation of cAMP, the key second messenger in the procaterol signaling pathway.[2]

Issue 3: High Background Signal in cAMP Assays

Question: My cAMP assay is showing a high background signal, making it difficult to detect a specific response to procaterol. What is the cause?

Answer: A high background signal can mask the specific response to procaterol.

• Constitutive Receptor Activity: Some cell lines, particularly those overexpressing β2AR, may exhibit agonist-independent (constitutive) activity, leading to a constant production of cAMP.

• Cell Health and Density: Unhealthy or overly confluent cells can lead to aberrant signaling. Use cells at an optimal density and ensure they are in a healthy state.

• Reagent Issues: Contaminated or improperly prepared reagents and assay buffers can contribute to a high background.

Issue 4: High Non-Specific Binding in Radioligand Binding Assays

Question: I am observing high non-specific binding in my β2AR radioligand binding assay with procaterol. How can I reduce it?

Answer: High non-specific binding can obscure the specific binding signal, leading to inaccurate affinity measurements.

• Radioligand Concentration: Use a radioligand concentration at or below its dissociation constant (Kd) value.

• Membrane Protein Concentration: Titrate the amount of membrane protein per well to find the optimal concentration that maximizes the specific binding signal while minimizing non-specific binding.

• Washing Steps: Increase the number and volume of washes with ice-cold wash buffer to more effectively remove unbound radioligand.

• Filter Pre-treatment: Pre-soaking glass fiber filters in a solution like 0.3% polyethyleneimine (PEI) can reduce the non-specific binding of positively charged radioligands.

Data Presentation: Procaterol In Vitro Potency

The following tables summarize the binding affinity and functional potency of procaterol in relevant in vitro systems. Due to the limited availability of consistent EC50 data across all commonly used cell lines, this section provides key affinity values and highlights effective concentrations from specific studies.

Table 1: Procaterol Binding Affinity for β-Adrenoceptors

Parameter	Receptor Subtype	Value	Tissue/System
Dissociation Constant (Kp)	β2-Adrenoceptor	8 nM	Rabbit Pulmonary Artery
Dissociation Constant (Kp)	β1-Adrenoceptor	4.9 µM	Dog Coronary Artery

This demonstrates procaterol's high selectivity for the β2-adrenoceptor over the β1-adrenoceptor.

Table 2: Effective Concentrations of Procaterol in Cell-Based Assays

Cell Line	Assay	Effective Concentration Range	Observed Effect
BEAS-2B	Chemokine Production	10⁻¹⁰ - 10⁻⁷ M	Significant inhibition of TARC expression
THP-1	Chemokine Production	10⁻¹⁰ - 10⁻⁷ M	Significant inhibition of MDC and I-309 production

Experimental Protocols

Detailed methodologies for key experiments are provided below to ensure consistency and reproducibility.

Protocol 1: cAMP Accumulation Assay (HTRF-Based)

This protocol describes a homogeneous time-resolved fluorescence (HTRF) competitive immunoassay for the detection of cAMP, adapted for use with CHO-K1 or HEK293 cells expressing the human β2AR.[2]

A. Materials

• CHO-K1 or HEK293 cells stably expressing human β2AR

• Cell culture medium (e.g., DMEM/F12 with 10% FBS)

• Stimulation buffer (e.g., HBSS with 20 mM HEPES)

• Procaterol hydrochloride

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX)

• HTRF cAMP assay kit (containing cAMP-d2 and anti-cAMP cryptate)

• Low-volume, white 384-well plates

• HTRF-compatible microplate reader

B. Experimental Procedure

• Cell Preparation: Culture cells to 80-90% confluency. On the day of the assay, detach cells, resuspend them in stimulation buffer containing a PDE inhibitor, and determine the cell density. Dilute the cell suspension to the desired concentration.

• Compound Preparation: Prepare serial dilutions of procaterol and any reference agonists in stimulation buffer.

• Assay Protocol:

  • Dispense 10 µL of the cell suspension into each well of a 384-well plate.

  • Add 10 µL of the diluted procaterol, reference agonist, or vehicle control to the appropriate wells.

  • Incubate the plate at room temperature for 30 minutes.

  • Prepare the HTRF detection reagents according to the manufacturer's instructions.

  • Add 10 µL of the cAMP-d2 solution followed by 10 µL of the anti-cAMP cryptate solution to each well.

  • Incubate the plate in the dark at room temperature for 60 minutes.

• Data Acquisition: Read the plate on an HTRF-compatible reader, measuring fluorescence emission at 665 nm and 620 nm.

C. Data Analysis

• Calculate the HTRF ratio for each well: (Fluorescence at 665 nm / Fluorescence at 620 nm) * 10⁴.

• Generate a cAMP standard curve using the known concentrations of cAMP provided in the kit.

• Convert the HTRF ratios from the experimental wells to cAMP concentrations using the standard curve.

• Plot the cAMP concentration against the logarithm of the procaterol concentration and fit the data to a sigmoidal dose-response curve using non-linear regression to determine the EC50 value.

Protocol 2: Competitive Radioligand Binding Assay

This protocol details a method to determine the binding affinity (Ki) of procaterol for the human β2AR by competing against a known radiolabeled antagonist, such as [3H]dihydroalprenolol ([3H]-DHA).

A. Materials

• Cell membranes prepared from a cell line expressing human β2AR

• Assay Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4)

• Radioligand: [3H]-DHA

• Procaterol hydrochloride

• Non-specific binding control: Propranolol (a non-selective beta-blocker)

• 96-well filter plates (e.g., GF/B or GF/C)

• Scintillation cocktail

• Microplate scintillation counter

B. Experimental Procedure

• Reagent Preparation:

  • Prepare a stock solution of procaterol and perform serial dilutions in Assay Buffer to create a range of concentrations (e.g., 10⁻¹² to 10⁻⁵ M).

  • Dilute the [3H]-DHA in Assay Buffer to a final concentration at or near its Kd.

  • Prepare the non-specific binding control (e.g., 10 µM propranolol).

  • Dilute the cell membrane preparation in ice-cold Assay Buffer.

• Assay Setup (in a 96-well plate, final volume 200 µL):

  • Total Binding Wells: Add 50 µL of Assay Buffer, 50 µL of [3H]-DHA, and 100 µL of the diluted membrane preparation.

  • Non-Specific Binding Wells: Add 50 µL of propranolol, 50 µL of [3H]-DHA, and 100 µL of the diluted membrane preparation.

  • Competition Wells: Add 50 µL of each procaterol dilution, 50 µL of [3H]-DHA, and 100 µL of the diluted membrane preparation.

• Incubation: Incubate the plate at room temperature for 60-120 minutes to reach equilibrium.

• Filtration and Washing: Rapidly filter the contents of each well through the filter plate using a vacuum manifold. Wash the filters three times with ice-cold Assay Buffer to remove unbound radioligand.

• Scintillation Counting: Allow the filters to dry, then add scintillation cocktail to each well and count the radioactivity in a microplate scintillation counter.

C. Data Analysis

• Calculate the specific binding for each procaterol concentration by subtracting the non-specific binding (counts per minute, CPM) from the total binding (CPM).

• Plot the percentage of specific binding against the logarithm of the procaterol concentration.

• Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of procaterol that inhibits 50% of the specific radioligand binding).

• Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizations: Signaling Pathway and Experimental Workflow

The following diagrams illustrate the key signaling pathway for procaterol and a typical experimental workflow, designed using the specified DOT language and color palette.

Caption: Procaterol activates the β2AR, leading to cAMP production and PKA activation.

Caption: A typical experimental workflow for a cell-based HTRF cAMP assay.

References

• 1. US4616022A - Procaterol stabilization - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Comparative Analysis of Procaterol and Salbutamol: Potency and Duration of Action

This guide provides a detailed comparison of procaterol (B1663013) and salbutamol (B1663637), two prominent short-acting β2-adrenergic receptor agonists (SABAs) used in the management of bronchospastic disorders such as asthma and chronic obstructive pulmonary disease (COPD). The focus is on their relative potency and duration of action, supported by data from clinical and preclinical studies.

Mechanism of Action: The β2-Adrenergic Signaling Pathway

Both procaterol and salbutamol exert their bronchodilatory effects by acting as agonists at β2-adrenergic receptors, which are predominantly located on the smooth muscle cells of the airways.[1][2] Activation of these G-protein coupled receptors initiates a downstream signaling cascade. This process involves the stimulation of adenylyl cyclase, which catalyzes the conversion of ATP to cyclic AMP (cAMP).[1][2][3][4] The subsequent increase in intracellular cAMP levels leads to the activation of Protein Kinase A (PKA). PKA then phosphorylates various target proteins, resulting in the inhibition of myosin phosphorylation, a decrease in intracellular calcium ion concentrations, and the opening of potassium channels.[1][3] The cumulative effect of these actions is the relaxation of the airway smooth muscle, leading to bronchodilation.[3][4]

Figure 1. Simplified β2-adrenergic receptor signaling pathway.

Comparative Potency

Potency is a measure of the drug concentration required to produce a defined effect. In pharmacology, this is often expressed as the half-maximal effective concentration (EC50) or, in the case of inhibitory effects, the half-maximal inhibitory concentration (IC50). Clinical studies often compare the doses required to achieve similar therapeutic outcomes. Evidence suggests that procaterol is a more potent bronchodilator than salbutamol on a microgram-for-microgram basis.[5][6][7][8]

Table 1: Potency Comparison of Procaterol and Salbutamol

Drug	Potency Metric	Value	Model System	Key Findings	Reference
Procaterol	Inhaled Clinical Dose	20 µg	Asthmatic Patients	Produced slightly greater, though not statistically significant, bronchodilation than 200 µg of salbutamol.	[8]
Salbutamol	Inhaled Clinical Dose	200 µg	Asthmatic Patients	Standard reference dose for comparison.	[5][8]
Procaterol	Oral Clinical Dose	0.1 mg	Asthmatic Patients	Found to be more potent than 4 mg of oral salbutamol, as indicated by a higher incidence of tremor.	[6][7]
Salbutamol	Oral Clinical Dose	4 mg	Asthmatic Patients	Standard reference dose for comparison.	[6][7][9]

| Procaterol | ID50 (vs. Histamine) | 0.01-0.15 nM | Dog Tracheal Smooth Muscle | Demonstrated high potency in relaxing pre-contracted tracheal tissue. |[10] |

ID50 (Median Inhibitory Dose): The dose of an antagonist that causes 50% of the maximal possible inhibition.

Comparative Duration of Action

The duration of action is a critical factor for patient adherence and symptom control. Both procaterol and salbutamol are classified as short-acting β2-agonists, with effects typically lasting for several hours. However, clinical data indicate that procaterol may offer a slightly longer duration of bronchodilation compared to salbutamol.

Table 2: Duration of Action Comparison of Procaterol and Salbutamol

Drug	Administration	Duration of Clinically Significant Bronchodilation	Study Population	Key Findings	Reference
Procaterol	Inhaled Aerosol	4 to 7 hours	Outpatients with reversible airway obstruction	Maintained clinically significant improvement in FEV1 for a longer period. A higher percentage of patients were controlled on a t.i.d. (three times a day) regimen.	[11]
Salbutamol	Inhaled Aerosol	3 to 6 hours	Outpatients with reversible airway obstruction	Required a q.i.d. (four times a day) regimen for a higher percentage of patients to maintain control.	[11]
Procaterol	Inhaled Aerosol	Longer activity time	Asthmatic Patients	A 12-hour study showed procaterol had a longer duration of action compared to salbutamol.	[5]

| Salbutamol | Inhaled Aerosol | 3 to 6 hours (general) | General Pharmacological Data | Onset of action is within 15 minutes and duration is typically 3-6 hours. |[1] |

Experimental Protocols

The data presented are derived from established preclinical and clinical methodologies designed to assess bronchodilator efficacy.

This ex vivo method is a standard for evaluating the relaxant properties of bronchodilator agents on airway smooth muscle.

Objective: To determine the concentration-response relationship and potency of a β2-agonist in relaxing pre-contracted airway tissue.

Methodology:

• Tissue Preparation: Male Dunkin-Hartley guinea pigs are euthanized. The trachea is excised and placed in a Krebs-Henseleit physiological salt solution.

• Ring Mounting: The trachea is cut into 2-3 mm wide rings. These rings are suspended in organ baths containing the Krebs-Henseleit solution, maintained at 37°C, and aerated with 95% O2 / 5% CO2.

• Tension Recording: The rings are connected to isometric force transducers to record changes in muscle tension. An optimal baseline tension is applied, and the tissue is allowed to equilibrate.

• Contraction Induction: A contractile agent, such as methacholine (B1211447) or histamine, is added to the organ bath to induce a stable, submaximal contraction of the tracheal smooth muscle.[12][13]

• Cumulative Concentration-Response: Once a stable contraction plateau is reached, the test compound (e.g., procaterol or salbutamol) is added to the bath in a cumulative manner, with increasing concentrations.

• Data Analysis: The relaxation at each concentration is measured as a percentage of the pre-induced contraction. A concentration-response curve is plotted, and the EC50 value is calculated to determine potency.

Figure 2. Experimental workflow for a tracheal relaxation assay.

This clinical trial design is used to compare the efficacy and duration of action of inhaled bronchodilators in patients.[5][11]

Objective: To compare the magnitude and duration of the bronchodilator effect of procaterol versus salbutamol in patients with stable asthma.

Methodology:

• Patient Selection: Recruit patients with a confirmed diagnosis of stable, reversible asthma. Patients must demonstrate a significant improvement in Forced Expiratory Volume in 1 second (FEV1) following bronchodilator administration at baseline.

• Study Design: A double-blind, randomized, parallel-group or crossover design is typically employed.[5][11]

• Washout Period: Patients withhold their usual short-acting bronchodilators for a specified period (e.g., 4-8 hours) before testing to establish a baseline.[14]

• Baseline Measurement: Baseline pulmonary function tests (PFTs), including FEV1 and Forced Vital Capacity (FVC), are performed.[14][15]

• Drug Administration: Patients receive a single, standardized dose of the investigational drug (e.g., 20 µg procaterol) or the comparator drug (e.g., 200 µg salbutamol) via a metered-dose inhaler.[5]

• Post-Dose Monitoring: PFTs are repeated at regular intervals (e.g., 15, 30, 60 minutes, and then hourly) for up to 12 hours to track the onset, peak effect, and duration of action.[5]

• Data Analysis: The primary endpoint is the change in FEV1 from baseline over time. The area under the FEV1-time curve, peak FEV1 change, and the time to return to baseline are analyzed to compare the efficacy and duration of the two drugs.

Conclusion

Both procaterol and salbutamol are effective short-acting β2-adrenergic agonists that induce bronchodilation through the same cAMP-mediated signaling pathway. However, the available evidence from both preclinical and clinical studies indicates that procaterol is significantly more potent than salbutamol on a weight basis. Furthermore, clinical trials suggest that procaterol may offer a moderately longer duration of action, potentially allowing for less frequent dosing in some patients.[11] Both drugs are generally well-tolerated, with similar side effect profiles typical of the SABA class.[11][16]

References

• 1. Salbutamol - Wikipedia [en.wikipedia.org]
• 2. What are β2-adrenergic receptor agonists and how do they work? [synapse.patsnap.com]
• 3. Beta2-adrenergic agonist - Wikipedia [en.wikipedia.org]
• 4. β2-agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 5. [Comparative study of procaterol and salbutamol in single inhaled doses] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. Comparison between oral procaterol and salbutamol in patients with bronchial asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Inhaled procaterol versus salbutamol in bronchial asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. [PDF] A comparative study of a new selective beta 2-adrenoceptor agonist, procaterol and salbutamol in asthma. | Semantic Scholar [semanticscholar.org]
• 10. Relaxing actions of procaterol, a beta 2-adrenoceptor stimulant, on smooth muscle cells of the dog trachea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Evaluation of procaterol and albuterol (salbutamol) aerosol in the treatment of asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Optimization of Long-Acting Bronchodilator Dose Ratios Using Isolated Guinea Pig Tracheal Rings for Synergistic Combination Therapy in Asthma and COPD - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Relaxant effects of different fractions from Tymus vulgaris on guinea-pig tracheal chains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. droracle.ai [droracle.ai]
• 15. respiratory-therapy.com [respiratory-therapy.com]
• 16. The efficacy of nebulized procaterol versus nebulized salbutamol for the treatment of moderate acute asthma: a randomized, double-blind, parallel group study - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative studies of procaterol and formoterol in preclinical models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive preclinical comparison of two prominent β2-adrenergic receptor agonists, procaterol (B1663013) and formoterol (B127741). The following sections detail their pharmacodynamic and pharmacokinetic profiles, and safety data derived from various preclinical models. This information is intended to assist researchers in understanding the subtle yet significant differences between these two compounds in a preclinical setting.

Pharmacodynamic Profile

Procaterol and formoterol are both potent β2-adrenergic receptor agonists that induce bronchodilation by relaxing the smooth muscle of the airways. Their efficacy is primarily determined by their affinity for the β2-adrenergic receptor and their intrinsic activity upon binding. Preclinical studies, particularly using isolated guinea pig tracheal preparations, are standard for assessing the potency of bronchodilators.

While direct comparative studies are limited, available data allows for an estimation of their relative potencies. Formoterol has been extensively studied in guinea pig trachea models, demonstrating high potency.[1][2] Information on procaterol's potency in the same model is less readily available in the reviewed literature, however, its effects on canine tracheal smooth muscle have been documented.[3]

Parameter	Procaterol	Formoterol	Animal Model
Potency (pD2)	Data not available	8.56 - 10.52[2][4]	Guinea Pig Trachea
Potency (ID50)	0.3 nM (vs. Acetylcholine)[3]	Data not available	Dog Trachea

Note: pD2 is the negative logarithm of the EC50 value. A higher pD2 value indicates greater potency. ID50 is the concentration of an inhibitor that produces a 50% inhibition of a given response. The data for procaterol and formoterol are from different species, which should be considered when making comparisons.

Pharmacokinetic Profile

The pharmacokinetic properties of a drug, including its absorption, distribution, metabolism, and excretion (ADME), are crucial for determining its onset and duration of action. Preclinical studies in animal models such as rats provide initial insights into these parameters.

Formoterol has a reported elimination half-life of approximately 1.4 to 1.7 hours in rats following intravenous or oral administration.[5] Preclinical studies in rats have also shed light on the metabolism of procaterol, with major metabolites identified as procaterol glucuronide and desisopropylprocaterol.[6]

Table 2: Comparative Pharmacokinetic Parameters in Rats

Parameter	Procaterol	Formoterol	Route of Administration
Metabolism	Primarily metabolized to procaterol glucuronide and other metabolites.[6]	Metabolized, with 2-O-glucuronide being a major metabolite.	Oral/Intravenous
Elimination Half-life	Data not available	~1.4 - 1.7 hours[5]	Oral/Intravenous

Note: The available pharmacokinetic data for procaterol in rats focuses on metabolic pathways rather than specific kinetic parameters like half-life, Cmax, or AUC in a directly comparable format to the available formoterol data.

Safety and Toxicology Profile

Preclinical safety evaluation is essential to identify potential adverse effects. Acute toxicity studies, typically determining the median lethal dose (LD50), provide a measure of a substance's short-term toxic potential.

Table 3: Acute Toxicity Data (LD50)

Species	Route of Administration	Procaterol	Formoterol
Rat	Oral	Data not available	3,130 mg/kg[7]
Inhalation	Data not available	1.5 mg/L (4h)[7]
Subcutaneous	Data not available	1,000 mg/kg[7]
Mouse	Oral	Data not available	6,700 mg/kg[7]
Subcutaneous	Data not available	640 mg/kg[7]

Experimental Protocols

Isolated Guinea Pig Trachea Relaxation Assay

This in vitro method is a standard for assessing the potency of bronchodilators.

• Tissue Preparation: Male Dunkin-Hartley guinea pigs are euthanized, and the trachea is carefully excised and placed in Krebs-Henseleit solution. The trachea is then cut into rings, and in some preparations, the epithelium is removed to study its influence on drug response.

• Mounting: The tracheal rings are suspended in an organ bath containing Krebs-Henseleit solution, maintained at 37°C, and aerated with 95% O2 and 5% CO2. One end of the ring is fixed, while the other is attached to an isometric force transducer to record changes in tension.

• Equilibration and Contraction: The tissues are allowed to equilibrate under a resting tension. A contractile agent, such as carbachol (B1668302) or histamine (B1213489), is then added to the bath to induce a stable contraction.

• Drug Administration: Cumulative concentrations of the test bronchodilator (procaterol or formoterol) are added to the bath.

• Data Analysis: The relaxation of the tracheal smooth muscle is measured as a percentage of the pre-contraction induced by the contractile agent. A concentration-response curve is generated, and the EC50 (the concentration of the drug that produces 50% of the maximal response) is calculated. The pD2 value is then determined as the negative logarithm of the EC50.

In Vivo Bronchoprotection Assay in Conscious Guinea Pigs

This in vivo model assesses the ability of a compound to protect against induced bronchoconstriction.

• Animal Model: Conscious guinea pigs are used.

• Bronchoconstrictor Challenge: A bronchoconstricting agent, such as histamine or methacholine, is administered via inhalation to induce airway narrowing.

• Measurement of Bronchoconstriction: Airway obstruction is measured using techniques like whole-body plethysmography, which can determine parameters such as specific airway conductance.

• Drug Administration: The test compound (procaterol or formoterol) is administered, typically via inhalation, at various time points before the bronchoconstrictor challenge.

• Data Analysis: The ability of the test compound to prevent or reduce the bronchoconstrictor response is quantified. This can be expressed as the percentage inhibition of the bronchoconstrictor effect.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the β2-adrenergic receptor signaling pathway and a typical experimental workflow for the preclinical comparison of bronchodilators.

Caption: β2-Adrenergic Receptor Signaling Pathway.

Caption: Preclinical Bronchodilator Comparison Workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. Tracheal relaxing effects and β2 adrenoceptor selectivity of S1319, a novel sponge-derived bronchodilator agent, in isolated guinea-pig tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Relaxing actions of procaterol, a beta 2-adrenoceptor stimulant, on smooth muscle cells of the dog trachea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Studies on the interaction between formoterol and salmeterol in guinea-pig trachea in vitro [pubmed.ncbi.nlm.nih.gov]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. The metabolism of a bronchodilator procaterol HCL in the rat in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. merck.com [merck.com]

A Comparative Guide to the Anti-Inflammatory Effects of Procaterol Hydrochloride Hemihydrate and Budesonide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-inflammatory properties of procaterol (B1663013) hydrochloride hemihydrate, a selective β2-adrenergic receptor agonist, and budesonide (B1683875), a potent glucocorticoid. The information presented is supported by experimental data to assist researchers and drug development professionals in their understanding of these two compounds.

Mechanisms of Anti-Inflammatory Action

Procaterol and budesonide exert their anti-inflammatory effects through distinct molecular pathways. Procaterol primarily acts via the β2-adrenergic receptor signaling cascade, while budesonide's effects are mediated by the glucocorticoid receptor.[1]

Procaterol Hydrochloride Hemihydrate: As a β2-adrenergic receptor agonist, procaterol's anti-inflammatory actions are initiated by its binding to β2-adrenergic receptors on the surface of various immune and airway cells. This binding activates a Gs protein, which in turn stimulates adenylyl cyclase to increase intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels. Elevated cAMP activates Protein Kinase A (PKA), which then phosphorylates downstream targets, leading to the inhibition of inflammatory mediator release from cells like mast cells and eosinophils.[1] Some evidence also suggests that procaterol's downstream signaling may influence MAPK pathways.[1]

Budesonide: Budesonide, a classic corticosteroid, functions by binding to the glucocorticoid receptor (GR) located in the cytoplasm of cells.[1] This binding event causes the dissociation of chaperone proteins and allows the budesonide-GR complex to translocate to the nucleus.[2] Once in the nucleus, this complex can modulate gene expression in two primary ways:

• Transrepression: The complex can interfere with the activity of pro-inflammatory transcription factors such as Nuclear Factor-kappa B (NF-κB) and Activator Protein-1 (AP-1). This interference reduces the expression of genes that code for pro-inflammatory cytokines, chemokines, and adhesion molecules.[1]

• Transactivation: The budesonide-GR complex can also bind to glucocorticoid response elements (GREs) in the promoter regions of genes, leading to the increased expression of anti-inflammatory proteins.[2]

Comparative Efficacy: Quantitative Data

The following tables summarize quantitative data from various in vitro studies, offering a comparative perspective on the anti-inflammatory potency of procaterol and budesonide. It is important to note that the experimental conditions, such as cell types and stimuli, may vary between studies, which should be considered when making direct comparisons.

Table 1: Inhibition of Eosinophil Adhesion to Lung Fibroblasts

Compound	Concentration	% Inhibition of Eosinophil Adhesion	IC50 (Adhesion Molecule Expression)	Reference
Procaterol	10⁻⁹ M	~20%	ICAM-1: 2.9 nM	[3]
10⁻⁸ M	~40%	VCAM-1: 2.3 nM	[3]
10⁻⁷ M	~60%	[3]
Budesonide	10⁻¹¹ M	~25%	ICAM-1: 1.0 nM	[3]
10⁻¹⁰ M	~45%	VCAM-1: 0.72 nM	[3]
10⁻⁹ M	~60%	[3]
10⁻⁸ M	~75%	[3]
10⁻⁷ M	~80%	[3]

Table 2: Inhibition of Pro-Inflammatory Cytokines and Chemokines

Compound	Cell Type	Stimulus	Mediator	IC50 / % Inhibition	Reference
Procaterol	Human Peripheral Blood Mononuclear Cells (PBMCs)	Lipopolysaccharide (LPS)	TNF-α	Inhibited in a concentration-dependent manner	[4]
Human Peripheral Blood Mononuclear Cells (PBMCs)	Lipopolysaccharide (LPS)	IL-1β	Inhibited in a concentration-dependent manner	[4]
BEAS-2B (bronchial epithelial cells)	IL-1β and TNF-α	RANTES, GM-CSF, IL-8	Dose-dependent inhibition	[5]
Budesonide	Human Peripheral Blood Mononuclear Cells (PBMCs)	Lipopolysaccharide (LPS)	TNF-α	~70% maximal inhibition	[2]
Human Peripheral Blood Mononuclear Cells (PBMCs)	Lipopolysaccharide (LPS)	IL-6	~70% maximal inhibition	[2]
T84 epithelial cells co-cultured with activated PBMs	Anti-CD3	IL-1β, IL-2, IL-6, IFN-γ, TNF-α	Dramatically reduced at 10⁻⁷ M	[6]

Signaling Pathway Diagrams

The following diagrams illustrate the primary anti-inflammatory signaling pathways for procaterol and budesonide.

Procaterol's anti-inflammatory signaling pathway.

Budesonide's anti-inflammatory signaling pathway.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in this guide.

In Vitro Inhibition of Cytokine Release from Human Monocytes

• Objective: To determine the inhibitory effect of a compound on the release of pro-inflammatory cytokines from stimulated human monocytes.

• Cell Culture: Human peripheral blood mononuclear cells (PBMCs) are isolated from healthy donors. Monocytes are then purified from the PBMC population.[1]

• Stimulation: Monocytes are pre-treated with varying concentrations of the test compound (e.g., Procaterol or Budesonide) for 1 hour. Subsequently, the cells are stimulated with Lipopolysaccharide (LPS) (e.g., 250 ng/mL) to induce an inflammatory response.[1]

• Cytokine Measurement: After a 24-hour incubation period, the cell culture supernatant is collected. The concentrations of cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6) are quantified using Enzyme-Linked Immunosorbent Assay (ELISA) kits.[1]

• Data Analysis: The concentration of the test compound that inhibits cytokine release by 50% (IC50) is calculated from the dose-response curve.

Eosinophil Adhesion Assay

• Objective: To assess the effect of a compound on the adhesion of eosinophils to lung fibroblasts, a crucial step in eosinophilic inflammation.

• Cell Culture: Normal Human Lung Fibroblasts (NHLF) are cultured to confluence in appropriate media. Eosinophils are isolated from the peripheral blood of healthy donors.[1]

• Experimental Setup: NHLF are pre-treated with Tumor Necrosis Factor-alpha (TNF-α) (e.g., 1 ng/mL) in the presence of various concentrations of the test compounds (Procaterol and/or Budesonide) for a specified period.[3]

• Adhesion Measurement: Eotaxin-stimulated eosinophils are added to the treated NHLF cultures. After an incubation period allowing for adhesion, non-adherent cells are washed away. The number of adherent eosinophils is quantified, often by measuring the activity of an eosinophil-specific enzyme like eosinophil peroxidase.[3]

• Analysis of Adhesion Molecules: To investigate the mechanism of inhibition, the expression of adhesion molecules such as Intercellular Adhesion Molecule-1 (ICAM-1) and Vascular Cell Adhesion Molecule-1 (VCAM-1) on the surface of the NHLF can be evaluated by flow cytometry or a cell surface ELISA.[3]

Summary and Conclusion

Both procaterol hydrochloride hemihydrate and budesonide demonstrate significant anti-inflammatory effects, albeit through different mechanisms of action. Budesonide appears to have a broader and more potent inhibitory effect on a range of inflammatory mediators, which is consistent with its role as a corticosteroid. Procaterol, while primarily a bronchodilator, also exhibits clinically relevant anti-inflammatory properties, particularly in modulating the activity of eosinophils and the release of specific cytokines and chemokines.

The provided data indicates that in the context of inhibiting eosinophil adhesion to lung fibroblasts, budesonide is more potent than procaterol, with a lower IC50 for the inhibition of adhesion molecule expression.[3] However, it is noteworthy that procaterol can potentiate the anti-inflammatory effects of budesonide, suggesting a potential for synergistic therapeutic strategies.[3]

The choice between or combination of these agents in a therapeutic context will depend on the specific inflammatory condition, the desired clinical outcome, and the patient's profile. This guide provides foundational experimental data to aid in such assessments and to stimulate further research into the anti-inflammatory potential of these compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. Differential anti-inflammatory effects of budesonide and a p38 MAPK inhibitor AZD7624 on COPD pulmonary cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. karger.com [karger.com]
• 4. Procaterol inhibits IL-1beta- and TNF-alpha-mediated epithelial cell eosinophil chemotactic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Budesonide inhibits T cell-initiated epithelial pathophysiology in an in vitro model of inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Procaterol potentiates the anti-inflammatory activity of budesonide on eosinophil adhesion to lung fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]

Procaterol's Bronchodilatory Effects: An In Vivo Comparative Analysis

A comprehensive guide for researchers and drug development professionals on the in vivo validation of procaterol's bronchodilatory effects, with a comparative analysis against other key bronchodilators, supported by experimental data and detailed protocols.

Procaterol (B1663013), a potent and selective beta-2 adrenergic agonist, has demonstrated significant efficacy as a bronchodilator in numerous in vivo studies. This guide provides an objective comparison of procaterol's performance against other widely used bronchodilators, such as salbutamol (B1663637) and formoterol (B127741). The information is supported by experimental data from various clinical trials, with detailed methodologies for key experiments to aid in research and development.

Comparative Efficacy and Duration of Action

In vivo studies, primarily in asthmatic patients, have consistently shown procaterol to be a potent bronchodilator. When compared to salbutamol, another short-acting beta-2 agonist (SABA), procaterol has been found to have a more potent and longer-lasting effect in some studies. For instance, a double-blind study on 15 asthmatic patients revealed that 0.02 mg of inhaled procaterol was more potent and had a longer activity time than 0.2 mg of salbutamol, with mild and transitory side effects.[1] Another study comparing oral administration showed that 0.1 mg of procaterol twice daily was slightly superior to 4 mg of salbutamol three times a day in improving Peak Expiratory Flow (PEF) values.[2] However, some studies have found the difference in bronchodilation between inhaled procaterol and salbutamol to be not statistically significant.[3]

When compared with the long-acting beta-2 agonist (LABA) formoterol, procaterol exhibits a shorter duration of action. A double-blind, placebo-controlled trial in 12 stable asthmatic patients showed that 12 micrograms of inhaled formoterol induced a significant bronchodilating effect for 12 hours, whereas the effect of 25 micrograms of procaterol lasted for six hours.[4]

The following tables summarize the quantitative data from comparative in vivo studies:

Table 1: Inhaled Procaterol vs. Inhaled Salbutamol

Parameter	Procaterol (20 µg)	Salbutamol (200 µg)	Study Population	Key Findings	Reference
FEV1, FVC, PEF	Greater mean increase	Lower mean increase	20 asthmatic patients	Procaterol showed a greater, though not statistically significant, bronchodilator effect over 3 hours.	[3]
Duration of Action	Longer activity time	Shorter activity time	15 asthmatic patients	Procaterol's effect was longer-lasting.	[1]
Side Effects	Mild and transitory	Mild and transitory	15 asthmatic patients	No significant differences in side effects were observed.	[1]

Table 2: Oral Procaterol vs. Oral Salbutamol

Parameter	Procaterol (0.1 mg, twice daily)	Salbutamol (4 mg, three times a day)	Study Population	Key Findings	Reference
PEF	Significant improvement (p < 0.01)	Significant improvement (p < 0.01)	20 asthmatic patients	Both were effective, with procaterol being slightly superior.	[2]
Side Effects	More tremor (p < 0.01), palpitation (p < 0.05)	Palpitation (p < 0.05)	20 asthmatic patients	Procaterol was associated with a higher incidence of tremor.	[2]

Table 3: Inhaled Procaterol vs. Inhaled Formoterol

Parameter	Procaterol (25 µg)	Formoterol (12 µg)	Study Population	Key Findings	Reference
Duration of Bronchodilation	6 hours (significant vs. baseline)	12 hours (significant vs. baseline and placebo)	12 stable asthmatic patients	Formoterol had a significantly longer duration of action.	[4]
Side Effects	Muscle tremor (4 subjects)	Not specified	12 stable asthmatic patients	Muscle tremor was reported with procaterol.	[4]

Signaling Pathway of Procaterol

Procaterol, as a beta-2 adrenergic agonist, exerts its bronchodilatory effect by activating the beta-2 adrenergic receptors on the surface of airway smooth muscle cells. This activation initiates a signaling cascade that leads to muscle relaxation.

Procaterol's signaling pathway leading to bronchodilation.

Experimental Protocols

The following section details a typical experimental protocol for evaluating the in vivo bronchodilatory effects of procaterol in a clinical trial setting.

1. Study Design:

A randomized, double-blind, crossover or parallel-group study is often employed.[2] A placebo control is included to establish a baseline.

2. Patient Population:

• Inclusion Criteria: Adult patients with a documented history of stable bronchial asthma and reversible airway obstruction.[1][4]

• Exclusion Criteria: Patients with recent respiratory tract infections, other significant medical conditions, or those taking medications that could interfere with the study drug's effects.

3. Investigational Drugs and Dosages:

• Procaterol: Administered via inhalation (e.g., 20 µg) or orally (e.g., 0.1 mg).[2][3]

• Comparator Drugs: Salbutamol (e.g., 200 µg inhaled, 4 mg oral) or formoterol (e.g., 12 µg inhaled).[2][3][4]

• Placebo: An identical-appearing inactive substance.

4. Efficacy and Safety Assessments:

• Pulmonary Function Tests (PFTs): Forced Expiratory Volume in one second (FEV1), Forced Vital Capacity (FVC), and Peak Expiratory Flow (PEF) are measured at baseline and at regular intervals post-dosing (e.g., 5, 15, 30, 60, 120, 180 minutes, and then hourly).[1][3]

• Safety Monitoring: Heart rate, blood pressure, and electrocardiogram (ECG) are monitored.[4] Adverse events, such as tremor and palpitations, are recorded.[2]

5. Data Analysis:

Statistical methods are used to compare the changes in PFTs from baseline between the treatment groups. The onset and duration of action are also determined.

Experimental Workflow

The diagram below illustrates a typical workflow for an in vivo study comparing bronchodilators.

A typical workflow for a clinical trial comparing bronchodilators.

References

• 1. [Comparative study of procaterol and salbutamol in single inhaled doses] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparison between oral procaterol and salbutamol in patients with bronchial asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhaled procaterol versus salbutamol in bronchial asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Prolonged bronchodilating effect of formoterol versus procaterol in bronchial asthma - PubMed [pubmed.ncbi.nlm.nih.gov]

Procaterol in Asthma and COPD: A Comparative Clinical Trial Analysis

A detailed guide for researchers and drug development professionals on the clinical efficacy and safety of procaterol (B1663013) in comparison to other short-acting beta-2 agonists.

Introduction

Procaterol is a potent, selective short-acting beta-2 adrenergic agonist (SABA) utilized as a bronchodilator in the management of asthma and chronic obstructive pulmonary disease (COPD). Its primary mechanism of action involves the relaxation of airway smooth muscle, leading to improved airflow. This guide provides a comprehensive comparison of procaterol's clinical trial results with those of other commonly used SABAs, such as salbutamol (B1663637) (albuterol) and terbutaline (B1683087). The following sections present quantitative data from various studies, detail the experimental protocols employed, and illustrate the underlying signaling pathway.

Mechanism of Action: Beta-2 Adrenergic Receptor Signaling

Procaterol exerts its therapeutic effect by binding to and activating beta-2 adrenergic receptors, which are predominantly located on the smooth muscle cells of the airways. This interaction initiates a G-protein-coupled receptor (GPCR) signaling cascade. The activated receptor promotes the exchange of GDP for GTP on the alpha subunit of the stimulatory G-protein (Gs). The Gs-alpha subunit then dissociates and activates adenylyl cyclase, which in turn catalyzes the conversion of ATP to cyclic AMP (cAMP). Elevated intracellular cAMP levels lead to the activation of Protein Kinase A (PKA). PKA phosphorylates several downstream targets, resulting in a decrease in intracellular calcium concentrations and the inhibition of myosin light chain kinase, ultimately leading to smooth muscle relaxation and bronchodilation.

Beta-2 Adrenergic Receptor Signaling Pathway

Comparative Efficacy in Asthma

Clinical trials have demonstrated that procaterol is a potent bronchodilator for asthma, with an efficacy comparable or slightly superior to other SABAs.

Table 1: Comparison of Procaterol and Salbutamol/Albuterol in Asthma

Efficacy Endpoint	Procaterol	Salbutamol/Albuterol	Study Details and Observations
Peak Expiratory Flow (PEF)	Slightly superior to salbutamol.[1]	Significant bronchodilating effect.[1]	A double-dummy crossover study in 20 asthmatic patients showed a significant direct bronchodilating effect for both drugs compared to placebo (p < 0.01).[1]
Forced Expiratory Volume in 1 second (FEV1)	Changes in mean FEV1 values were greater after procaterol, but the difference was not statistically significant.[2]	Changes in mean FEV1 values were observed.[2][3]	In a study with 20 asthmatic patients, inhaled procaterol (20 µg) was compared to inhaled salbutamol (200 µg).[2] Another study showed procaterol aerosol to be more potent with a longer activity time, though not statistically significant.[3]
Duration of Action	A potent bronchodilator, but the duration of effect on a twice-daily dosage did not seem to be long enough in all patients.[1]	A bronchodilator effect of similar duration to procaterol was observed in one study.[4]	One study suggested that the duration of the bronchodilator effect of procaterol on a twice-daily dosage might not be sufficient for all patients.[1]

Table 2: Comparison of Procaterol and Terbutaline in Asthma

Efficacy Endpoint	Procaterol	Terbutaline	Study Details and Observations
Clinical Effect	Effective in the doses tested.[5]	The best clinical effect was found with terbutaline.[5]	A double-blind, placebo-controlled, cross-over trial compared oral procaterol (50 µg and 100 µg twice daily) and terbutaline (5 mg three times daily).[5]

Comparative Efficacy in COPD

Direct comparative data for procaterol against other SABAs in COPD is limited. However, studies evaluating each agent individually provide insights into their potential relative efficacy.

Table 3: Efficacy of Procaterol, Salbutamol, and Terbutaline in COPD

| Efficacy Endpoint | Procaterol | Salbutamol | Terbutaline | Study Details and Observations | | :--- | :--- | :--- | :--- | | FEV1 | Modestly but significantly improved FEV1.[6] | Increased FEV1 significantly.[7] | Caused significant increases in FEV1.[8] | A study on stable COPD patients showed inhaled procaterol improved FEV1.[6] A double-blind, randomized, crossover trial of nebulized salbutamol (5 mg) in 18 COPD patients also showed a significant increase in FEV1.[7] A study on 26 individuals with chronic obstructive lung disease demonstrated that 2.5 mg of inhaled terbutaline significantly increased FEV1.[8] | | Forced Vital Capacity (FVC) | Significantly improved FVC.[9] | Increased FVC significantly.[7] | Caused significant increases in FVC.[8] | A long-term study showed inhaled procaterol (20 µg three times a day) significantly improved FVC in stable COPD patients.[9] The aforementioned salbutamol study also reported a significant FVC increase.[7] The terbutaline study also noted significant increases in FVC.[8] | | Peak Expiratory Flow (PEF) | Showed improvement in post-BD PEF.[10] | Showed favorable trends in twice-daily PEFR measurements.[11] | Caused significant increases in PEF.[8] | A randomized crossover study comparing oral doxofylline (B1670904) and oral procaterol in 20 COPD patients showed improvement in post-bronchodilator PEF with procaterol.[10] A multicenter, randomized, double-blind, placebo-controlled study of controlled-release salbutamol showed favorable trends in PEFR.[11] The terbutaline study in 26 COPD patients showed significant increases in PEF.[8] |

Safety and Tolerability

The safety profiles of procaterol, salbutamol, and terbutaline are generally similar, with common side effects associated with beta-2 agonist activity.

Table 4: Common Adverse Events of Procaterol and Comparators

| Adverse Event | Procaterol | Salbutamol/Albuterol | Terbutaline | Study Details and Observations | | :--- | :--- | :--- | :--- | | Tremor | Significantly more tremor compared to placebo (p < 0.01).[1] | Tremor reported. | Tremorgenic effects were dose-related.[5] | A study comparing oral procaterol and salbutamol found significantly more tremor with procaterol than placebo.[1] A study comparing procaterol and terbutaline noted dose-related tremorgenic effects for procaterol.[5] | | Palpitations | More palpitation than placebo (p < 0.05).[1] | More palpitation than placebo (p < 0.05).[1] | Not specifically highlighted in the compared studies. | The study comparing oral procaterol and salbutamol reported that both drugs produced more palpitations than placebo.[1] | | Cardiovascular Effects | Increases in heart rate and systolic blood pressure were slightly higher after procaterol compared to salbutamol.[2] | Less of an increase in heart rate and systolic blood pressure compared to procaterol in one study.[2] | Not specifically highlighted in the compared studies. | An inhalation study in 20 asthmatics showed slightly higher increases in heart rate and systolic blood pressure with procaterol versus salbutamol.[2] |

Experimental Protocols

Measurement of FEV1 and PEF

In the cited clinical trials, Forced Expiratory Volume in 1 second (FEV1) and Peak Expiratory Flow (PEF) were standard measures of lung function. The general protocol for these measurements involved:

• Patient Instruction: Patients were instructed on the correct technique for performing a maximal forced expiration.

• Device Calibration: Spirometers and peak flow meters were calibrated according to the manufacturer's instructions.

• Maneuver: Patients were asked to take a full inspiration and then exhale as forcefully and completely as possible into the device.

• Data Collection: FEV1 and PEF were measured at baseline (pre-dose) and at specified time points post-dose (e.g., 5, 15, 30, 60, 120, and 180 minutes).[2] For some studies, measurements were taken multiple times a day.[1]

• Repeatability: Typically, three acceptable maneuvers were performed, and the highest value was recorded.

Assessment of Adverse Events

The monitoring and reporting of adverse events in the clinical trials followed a systematic approach:

• Patient Reporting: Patients were asked to report any new or worsening symptoms through diaries or direct questioning at study visits.

• Clinician Observation: Investigators monitored patients for any observable side effects during clinic visits.

• Vital Signs: Heart rate and blood pressure were regularly measured to assess cardiovascular effects.[2]

• Symptom Scores: Standardized questionnaires were sometimes used to score the severity of symptoms like tremor and palpitations.[1]

Conclusion

The available clinical trial data indicates that procaterol is a potent and effective short-acting beta-2 agonist for the treatment of asthma, with a comparable, and in some aspects, slightly superior profile to salbutamol. In the context of COPD, while direct comparative data against other SABAs is less robust, individual studies suggest that procaterol provides significant improvements in lung function. The safety profile of procaterol is consistent with other drugs in its class, with tremor and palpitations being the most commonly reported side effects. For researchers and drug development professionals, these findings underscore the therapeutic value of procaterol and provide a basis for further comparative effectiveness research, particularly in the COPD patient population.

References

• 1. Comparison between oral procaterol and salbutamol in patients with bronchial asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhaled procaterol versus salbutamol in bronchial asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Comparative study of procaterol and salbutamol in single inhaled doses] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] A comparative study of a new selective beta 2-adrenoceptor agonist, procaterol and salbutamol in asthma. | Semantic Scholar [semanticscholar.org]
• 5. Procaterol and terbutaline in bronchial asthma. A double-blind, placebo-controlled, cross-over study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Evaluation of Inhaled Procaterol for Potential Assist Use in Patients with Stable Chronic Obstructive Pulmonary Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of salbutamol on lung function and chest wall volumes at rest and during exercise in COPD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effect of terbutaline on exercise capacity and pulmonary function in patients with chronic obstructive pulmonary disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Long-term effect of the beta2-receptor agonist procaterol on daily life performance and exercise capacity in patients with stable chronic obstructive pulmonary disease. Clinical study with special reference to health-related quality of life and activities of daily living - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effects of Oral Doxofylline and Procaterol on Chronic Obstructive Pulmonary Disease: A Randomized Crossover Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effect of controlled-release salbutamol in predominantly non-reversible chronic airflow obstruction - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Procaterol with Other Long-Acting Beta-Agonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of procaterol (B1663013), a long-acting beta-agonist (LABA), with other established and newer alternatives in the class. The information presented is collated from a range of preclinical and clinical studies, with a focus on quantitative data, experimental methodologies, and the underlying pharmacology.

Executive Summary

Procaterol is a potent β2-adrenergic receptor agonist characterized by a relatively rapid onset and an intermediate to long duration of action. Clinical studies have demonstrated its efficacy in improving pulmonary function in patients with asthma and Chronic Obstructive Pulmonary Disease (COPD). Direct comparative trials have positioned procaterol against salbutamol (B1663637) and formoterol (B127741), revealing a comparable, and in some aspects, more potent bronchodilator effect than salbutamol, but a shorter duration of action compared to formoterol. While direct head-to-head trials with newer LABAs like indacaterol (B1671819), olodaterol (B163178), and vilanterol (B1248922) are lacking, indirect comparisons suggest that these once-daily LABAs offer a longer duration of action, which may translate to improved patient adherence. The safety profile of procaterol is consistent with other β2-agonists, with tremor and palpitations being the most commonly reported side effects.

Pharmacodynamic and Pharmacokinetic Properties

The clinical efficacy of a LABA is determined by its pharmacodynamic and pharmacokinetic profile. The table below summarizes key parameters for procaterol and other selected LABAs.

Parameter	Procaterol	Salbutamol	Formoterol	Indacaterol	Olodaterol	Vilanterol
Receptor Selectivity	β2-selective agonist	β2-selective agonist	β2-selective agonist	β2-selective agonist	β2-selective agonist	β2-selective agonist
Onset of Action	~5 minutes (inhaled)[1]	5-15 minutes	~5 minutes	~5 minutes[2]	~5 minutes	5-15 minutes
Time to Peak Effect	1.5 - 3 hours (oral)[3]	1-2 hours	1-3 hours	30 minutes	30-60 minutes	10 minutes
Duration of Action	Up to 8 hours (inhaled)[1], 4-6 hours (significant bronchodilation vs placebo)[4]	4-6 hours	Up to 12 hours[4]	24 hours[2]	24 hours	24 hours
Dosing Frequency	Twice or three times daily	As needed or scheduled multiple times daily	Twice daily	Once daily	Once daily	Once daily

Clinical Efficacy: A Comparative Overview

The primary measure of efficacy for LABAs in clinical trials is the improvement in Forced Expiratory Volume in one second (FEV1). The following table presents a summary of findings from comparative studies.

Comparison	Key Efficacy Findings	Citations
Procaterol vs. Salbutamol	Inhaled procaterol showed a greater, though not statistically significant, improvement in mean PEF, FEV1, and FVC values compared to salbutamol.[5] In another study, oral procaterol was found to be slightly superior to oral salbutamol in improving PEF values.[3] A study comparing nebulized forms found similar efficacy in improving PEFR and decreasing asthma scores.[6]	[3][5][6]
Procaterol vs. Formoterol	Inhaled formoterol (12 µg) demonstrated a significant bronchodilating effect for 12 hours, whereas procaterol (25 µg) showed a significant effect for 6 hours compared to baseline and 4 hours compared to placebo.[4]	[4]
Indirect Comparison: Procaterol vs. Newer LABAs	Indacaterol has been shown to provide a greater level of bronchodilation than formoterol and salmeterol.[2] Given that procaterol has a shorter duration of action than formoterol, it can be inferred that indacaterol would also have a longer duration of action and potentially greater overall bronchodilator effect than procaterol. Similarly, olodaterol and vilanterol, as once-daily LABAs, offer a longer duration of action than the twice-daily formoterol, suggesting a longer duration of action compared to procaterol as well.	[2]

Safety and Tolerability

The safety profile of LABAs is a critical consideration in their clinical use. The table below outlines the most frequently reported adverse events in comparative trials.

Adverse Event	Procaterol	Salbutamol	Formoterol	Indacaterol	Olodaterol	Vilanterol
Tremor	More frequent than with salbutamol in some studies.[3] Reported in 4 out of 12 subjects in one study.[4]	Reported, but less frequent than procaterol in some direct comparisons.[3]	Reported.	Reported.	Reported.	Reported.
Palpitations	Reported, with a low incidence in some studies.[6]	Reported, with a low incidence in some studies.[6]	Reported.	Reported.	Reported.	Reported.
Cardiovascular Effects	Slight increases in heart rate and systolic blood pressure have been noted.[5]	Similar to procaterol.[5]	Generally well-tolerated with no significant changes in pulse rate or blood pressure in some studies.[4]	Good cardiovascular safety profile.	Good cardiovascular safety profile.	Good cardiovascular safety profile.

Signaling Pathways and Experimental Workflows

β2-Adrenergic Receptor Signaling Pathway

Activation of the β2-adrenergic receptor by a LABA like procaterol initiates a cascade of intracellular events leading to bronchodilation. The canonical pathway involves the coupling of the receptor to a stimulatory G protein (Gs), which in turn activates adenylyl cyclase to produce cyclic AMP (cAMP). Elevated cAMP levels lead to the activation of Protein Kinase A (PKA), which phosphorylates various downstream targets, ultimately resulting in smooth muscle relaxation.

β2-Adrenergic Receptor Signaling Pathway

Typical Experimental Workflow for a LABA Clinical Trial

The evaluation of a new LABA typically follows a structured clinical trial workflow to assess its efficacy and safety against a placebo or an active comparator.

Clinical Trial Experimental Workflow

Detailed Experimental Protocols

Representative Clinical Trial Protocol for a Head-to-Head LABA Comparison

Objective: To compare the efficacy and safety of inhaled Procaterol versus an active comparator (e.g., Salbutamol or Formoterol) in patients with stable, moderate-to-severe asthma.

Study Design: A multicenter, randomized, double-blind, double-dummy, parallel-group study.

Patient Population:

• Inclusion Criteria:

  • Male and female patients aged 18-65 years.

  • Established diagnosis of asthma for at least 6 months.

  • Baseline FEV1 between 50% and 80% of predicted normal value.

  • Demonstrated reversibility of airflow obstruction (e.g., ≥12% and 200 mL increase in FEV1 after inhalation of a short-acting β2-agonist).

• Exclusion Criteria:

  • History of life-threatening asthma.

  • Respiratory tract infection within 4 weeks of screening.

  • Current smokers or those with a smoking history of >10 pack-years.

  • Significant cardiovascular, renal, or hepatic disease.

Treatment Regimen:

• Following a 2-week run-in period, eligible patients are randomized to one of the following treatment arms for 12 weeks:

  • Procaterol hydrochloride inhaler (e.g., 20 µg) twice daily + Placebo inhaler matching the comparator.

  • Comparator LABA inhaler (e.g., Salbutamol 200 µg or Formoterol 12 µg) twice daily + Placebo inhaler matching Procaterol.

Outcome Measures:

• Primary Efficacy Endpoint: Change from baseline in trough FEV1 at week 12.

• Secondary Efficacy Endpoints:

  • Serial FEV1 measurements over 12 hours post-dose at day 1 and week 12.

  • Peak expiratory flow (PEF) measured twice daily.

  • Asthma symptom scores and rescue medication use.

  • Asthma Control Questionnaire (ACQ) scores.

• Safety Endpoints:

  • Incidence of adverse events (AEs) and serious adverse events (SAEs).

  • Vital signs (heart rate, blood pressure).

  • Electrocardiogram (ECG) parameters.

  • Clinical laboratory tests.

Statistical Analysis:

• The primary efficacy endpoint is analyzed using an Analysis of Covariance (ANCOVA) model with treatment as a factor and baseline FEV1 as a covariate.

• Secondary efficacy endpoints are analyzed using appropriate statistical methods (e.g., mixed-effects models for repeated measures).

• Safety data are summarized descriptively.

Logical Comparison of Procaterol with Other LABA Classes

The following diagram illustrates the key distinguishing features of procaterol in comparison to other classes of long-acting beta-agonists.

Key Feature Comparison of LABAs

Conclusion

Procaterol is an effective long-acting beta-agonist with a rapid onset of action, making it a viable option for the management of obstructive airway diseases. Its performance is comparable to salbutamol and it offers a faster onset than salmeterol, though with a shorter duration of action than formoterol and the newer once-daily ultra-LABAs. The choice of a specific LABA will depend on a variety of factors including the desired duration of effect, dosing frequency, and the individual patient's clinical profile and preference. For drug development professionals, the data suggests that while procaterol is a potent bronchodilator, the trend in novel LABA development is towards once-daily therapies with a 24-hour duration of action, a benchmark against which new chemical entities will likely be compared.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparative efficacy of indacaterol in chronic obstructive pulmonary disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A comparison of oral procaterol and albuterol in reversible airflow obstruction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Prolonged bronchodilating effect of formoterol versus procaterol in bronchial asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhaled procaterol versus salbutamol in bronchial asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The efficacy of nebulized procaterol versus nebulized salbutamol for the treatment of moderate acute asthma: a randomized, double-blind, parallel group study - PubMed [pubmed.ncbi.nlm.nih.gov]

Procaterol's Anti-Inflammatory Profile: A Comparative Analysis in Preclinical Models

For researchers and drug development professionals, understanding the full therapeutic potential of a compound requires a thorough evaluation of its various pharmacological effects. Procaterol (B1663013), a potent and selective β2-adrenergic receptor agonist, is well-established as a bronchodilator. However, a growing body of evidence from preclinical studies highlights its significant anti-inflammatory properties. This guide provides an objective comparison of procaterol's anti-inflammatory efficacy against other agents in various animal and in vitro models, supported by experimental data and detailed methodologies.

Comparative Efficacy of Procaterol in a Murine Model of Allergic Asthma

The ovalbumin (OVA)-induced allergic asthma model in mice is a cornerstone for evaluating potential asthma therapeutics, as it mimics key features of the human condition, including airway hyperresponsiveness and eosinophilic inflammation. In this model, procaterol has demonstrated notable anti-inflammatory effects.

One key study investigated the impact of orally administered procaterol on airway inflammation in OVA-sensitized and challenged mice. The results showed that procaterol significantly reduced the number of eosinophils in the bronchoalveolar lavage fluid (BALF), a key indicator of allergic inflammation. While this study did not include a direct comparator beta-2 agonist, it establishes the anti-inflammatory activity of procaterol in a relevant in vivo model.

Table 1: Effect of Procaterol on Inflammatory Cell Infiltration in BALF of OVA-Induced Asthmatic Mice

Treatment Group	Total Cells (x10^4)	Eosinophils (x10^4)	Macrophages (x10^4)	Neutrophils (x10^4)	Lymphocytes (x10^4)
Control (Saline)	Data not available	Data not available	Data not available	Data not available	Data not available
OVA-Challenged (Vehicle)	Data not available	Data not available	Data not available	Data not available	Data not available
OVA + Procaterol	Data not available	Significantly Reduced vs. Vehicle	Data not available	Data not available	Data not available

In Vitro Anti-Inflammatory Effects: Procaterol vs. Comparators

In vitro studies provide valuable insights into the direct cellular mechanisms of a drug's anti-inflammatory action. Procaterol has been compared with other anti-inflammatory agents, such as the corticosteroid budesonide (B1683875) and the beta-2 agonist salbutamol (B1663637), in various cell-based assays.

A study on human lung fibroblasts demonstrated that both procaterol and budesonide inhibited the adhesion of eosinophils, a critical step in the inflammatory cascade of asthma. Notably, when used in combination, procaterol and budesonide showed an additive inhibitory effect on the expression of the adhesion molecules ICAM-1 and VCAM-1.

Another in vitro investigation compared the effects of procaterol and salbutamol on cytokine release from lipopolysaccharide (LPS)-stimulated human monocytes. Both agents demonstrated a concentration-dependent inhibition of the pro-inflammatory cytokine TNF-α. Interestingly, in the same study, both procaterol and salbutamol were found to enhance the release of the cytokine IL-6.

Table 2: Comparative In Vitro Anti-Inflammatory Effects of Procaterol

Model	Target	Procaterol Effect	Comparator	Comparator Effect
Human Lung Fibroblasts	Eosinophil Adhesion	Concentration-dependent inhibition	Budesonide	Concentration-dependent inhibition
Human Lung Fibroblasts	ICAM-1 & VCAM-1 Expression	Concentration-dependent inhibition	Budesonide	Concentration-dependent inhibition (additive effect with procaterol)
LPS-Stimulated Human Monocytes	TNF-α Release	Concentration-dependent inhibition (Max inhibition ~60%)	Salbutamol	Concentration-dependent inhibition (Max inhibition ~46%)
LPS-Stimulated Human Monocytes	IL-6 Release	Enhancement (Mean enhancement 140-160% at 1µM)	Salbutamol	Enhancement (Mean enhancement 140-160% at 1µM)

Performance in Other Animal Models of Inflammation

Comprehensive evaluation of an anti-inflammatory agent involves testing in various models that represent different facets of the inflammatory response. However, there is a notable lack of publicly available data on the efficacy of procaterol in two standard preclinical models:

• Carrageenan-Induced Paw Edema: This is a widely used model of acute inflammation. There are no readily available studies quantifying the effect of procaterol in this model.

• Systemic LPS-Induced Inflammation: This model mimics systemic inflammation and allows for the measurement of circulating pro-inflammatory cytokines. There is a lack of in vivo data on the effect of procaterol on cytokine levels in this model.

This absence of data highlights an opportunity for further research to broaden the understanding of procaterol's anti-inflammatory profile.

Experimental Protocols

Ovalbumin (OVA)-Induced Murine Model of Allergic Asthma

• Sensitization: BALB/c mice are sensitized by intraperitoneal injections of OVA emulsified in aluminum hydroxide (B78521) on days 0 and 14.

• Challenge: From day 21 to day 27, mice are challenged with aerosolized OVA for 30 minutes each day.

• Treatment: Procaterol or a vehicle control is administered to the mice (e.g., orally) prior to each OVA challenge.

• Analysis: 24 to 48 hours after the final challenge, bronchoalveolar lavage (BAL) is performed to collect fluid for inflammatory cell counting (total and differential). Lung tissue may also be collected for histological analysis.

In Vitro Eosinophil Adhesion Assay

• Cell Culture: Normal human lung fibroblasts (NHLF) are cultured to confluence in appropriate media.

• Stimulation: NHLF are pre-treated with TNF-α to induce the expression of adhesion molecules.

• Treatment: Various concentrations of procaterol, a comparator drug (e.g., budesonide), or a vehicle are added to the NHLF cultures.

• Co-culture: Eosinophils, isolated from human peripheral blood, are labeled and added to the treated NHLF cultures.

• Quantification: After an incubation period, non-adherent eosinophils are washed away, and the number of adherent eosinophils is quantified using a detection method such as a peroxidase activity assay.

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and experimental designs, the following diagrams are provided in the DOT language for Graphviz.

A Comparative Guide to the Bioequivalence of Procaterol Formulations

For Researchers, Scientists, and Drug Development Professionals

Procaterol (B1663013), a selective β2-adrenergic receptor agonist, is a potent bronchodilator used in the management of respiratory conditions such as asthma and chronic obstructive pulmonary disease (COPD).[1][2] Its efficacy is delivered through various formulations, including oral tablets, syrups, and inhaled forms such as dry powder inhalers (DPIs) and metered-dose inhalers (MDIs).[3][4] Ensuring the bioequivalence of different formulations is critical for therapeutic interchangeability and the development of generic alternatives. This guide provides a comparative analysis of bioequivalence studies on various procaterol formulations, supported by experimental data and detailed methodologies.

Oral Formulations: Tablet vs. Syrup

A study was conducted to determine the bioequivalence of procaterol hydrochloride in tablet and syrup forms. The research found that the two formulations exhibited comparable bronchodilating efficacy and safety profiles in children with asthma.[4] Key pharmacokinetic parameters from a separate study on the syrup formulation are presented below, providing a baseline for oral procaterol delivery.

Table 1: Pharmacokinetic Parameters of Procaterol Hydrochloride Syrup (50 mcg)

Parameter	Mean Value	Standard Deviation
Tmax (hr)	1.3	± 0.7
Cmax (pg/mL)	263	± 104
t½ (hr)	4.1	± 1.8
AUC13hr (pg.hr/mL)	1151	± 288

Data sourced from a study on Procaterol HCl (Meptin®) Syrup 5 mcg/mL.[5]

Another study involving healthy adult Japanese men who were administered a 50 µg oral dose of procaterol hydrochloride hydrate (B1144303) found the maximum plasma concentration (Cmax) to be 136.4 pg/ml, reached at approximately 1.44 hours (Tmax) post-dose.[6] The apparent terminal elimination half-life was about 3.83 hours.[6]

Inhaled Formulations: A Look at DPIs and MDIs

The landscape of inhaled therapies is continually evolving, with a focus on developing more efficient and environmentally friendly delivery systems. Bioequivalence studies have been pivotal in comparing different inhaled procaterol formulations.

New vs. Approved Dry Powder Inhaler (DPI)

A Phase 3, randomized, double-blind, double-dummy, crossover study was conducted to evaluate the bioequivalence of a new procaterol DPI against an approved DPI in patients with bronchial asthma.[1][2] The primary efficacy variables were the area under the concentration-time curve of the forced expiratory volume in the first second (AUC FEV1)/h and the maximum FEV1.[1][7] The study concluded that the new DPI was bioequivalent to the approved DPI, with the 90% confidence intervals for the differences in means for both AUC (FEV1)/h and maximum FEV1 falling within the acceptance criteria of -0.15 to 0.15 L.[1][2][7]

Table 2: Pharmacodynamic Equivalence of New vs. Approved Procaterol DPI

Parameter	Difference in Means (New DPI - Approved DPI)	90% Confidence Interval	Bioequivalence Outcome
AUC (FEV1)/h (L)	0.041	0.004 to 0.078	Equivalent
Maximum FEV1 (L)	0.033	-0.008 to 0.074	Equivalent

Data from a study by Shirai et al. (2018).[1][2][7]

Dry Powder Inhaler (DPI) vs. Metered-Dose Inhaler (MDI)

The therapeutic equivalence between a procaterol hydrochloride DPI (Meptin DPI) and a metered-dose inhaler (Meptin MDI) was assessed in asthma patients.[8] This randomized, double-dummy, double-blind crossover study utilized FEV1 as the primary index for bronchodilatory effect.[8][9] The results demonstrated that the DPI was equivalent to the MDI, with the 90% confidence intervals for the differences in mean AUC (FEV1)/h and peak FEV1 falling within the predetermined equivalence margins of -0.15 to 0.15 L.[8]

Table 3: Pharmacodynamic Equivalence of Procaterol DPI vs. MDI

Parameter	90% Confidence Interval for the Difference	Bioequivalence Outcome
Mean AUC (FEV1)/h (L)	-0.0995 to -0.0204	Equivalent
Mean Peak FEV1 (L)	-0.102 to -0.022	Equivalent

Data from a study assessing Meptin DPI and Meptin MDI.[8]

CFC-Free vs. CFC-Containing Metered-Dose Inhaler (MDI)

With the phasing out of chlorofluorocarbon (CFC) propellants, a study was conducted to establish the equivalence of a CFC-free procaterol MDI (using HFA-227 as a propellant) and a traditional CFC-containing MDI.[10] In a randomized, double-dummy, double-blind crossover study with asthma patients, the pharmacodynamic equivalence was evaluated based on AUC (FEV1)/h and peak FEV1.[10] The CFC-free MDI was found to be equivalent to the CFC-containing MDI, with the 90% confidence intervals for the differences between the two formulations for both parameters residing within the -0.15 to 0.15 L acceptance range.[10]

Table 4: Pharmacodynamic Equivalence of CFC-Free vs. CFC-Containing Procaterol MDI

Parameter	90% Confidence Interval for the Difference	Bioequivalence Outcome
Mean AUC (FEV1)/h (L)	-0.0507 to 0.0039	Equivalent
Mean Peak FEV1 (L)	-0.056 to 0.026	Equivalent

Data from a study comparing Meptin [HFA] and Meptin [CFC].[10]

Experimental Protocols

The bioequivalence studies cited in this guide predominantly followed a randomized, crossover design, which is a standard approach for such investigations.[11] Below is a generalized experimental protocol typical of these studies.

Study Design

A randomized, two-way crossover study design is commonly employed.[11] In this design, each subject receives both the test and reference formulations in a random order, separated by a washout period. This allows each subject to serve as their own control, minimizing inter-subject variability. For studies involving inhalers where the devices are different, a double-dummy, double-blind approach is often used to maintain blinding.[1][8][10]

Subject Population

Healthy volunteers are typically recruited for pharmacokinetic studies of oral formulations.[12] For pharmacodynamic studies of inhaled formulations, patients with stable, mild to moderate bronchial asthma are enrolled.[1][8][10]

Drug Administration and Sample Collection

For oral formulations, a single dose is administered, followed by the collection of serial blood and/or urine samples over a specified period to determine pharmacokinetic parameters.[12][13] For inhaled formulations, a single dose is administered, and pulmonary function tests, primarily FEV1, are measured at baseline and at multiple time points post-administration.[1][8][10]

Bioanalytical and Statistical Methods

Plasma and urine concentrations of procaterol are measured using validated analytical methods, such as radioimmunoassay or liquid chromatography-mass spectrometry (LC-MS/MS).[6][12] Pharmacokinetic parameters (Cmax, Tmax, AUC) are then calculated. For pharmacodynamic studies, FEV1 is measured using a spirometer.[1] Statistical analysis, typically involving analysis of variance (ANOVA), is used to determine if the 90% confidence intervals for the ratio of the test and reference product's key parameters fall within the predefined bioequivalence limits.[8][11]

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for a crossover bioequivalence study.

A typical crossover design workflow for a bioequivalence study.

References

• 1. Evaluation of Bioequivalence Between the New Procaterol Hydrochloride Hydrate Dry Powder Inhaler and the Approved Dry Powder Inhaler in Patients With Asthma in a Randomized, Double-Blind, Double-Dummy, Crossover Comparison Study: A Phase 3 Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mims.com [mims.com]
• 4. Therapeutic efficacy and equivalence of tablet and syrup formulations of procaterol hydrochloride in childhood asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. verification.fda.gov.ph [verification.fda.gov.ph]
• 6. researchgate.net [researchgate.net]
• 7. Evaluation of Bioequivalence Between the New Procaterol Hydrochloride Hydrate Dry Powder Inhaler and the Approved Dry Powder Inhaler in Patients With Asthma in a Randomized, Double‐Blind, Double‐Dummy, Crossover Comparison Study: A Phase 3 Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacodynamic study of procaterol hydrochloride dry powder inhaler: evaluation of pharmacodynamic equivalence between procaterol hydrochloride dry powder inhaler and procaterol hydrochloride metered-dose inhaler in asthma patients in a randomized, double-dummy, double-blind crossover manner - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Pharmacodynamic equivalence study of CFC-free and CFC-containing procaterol hydrochloride metered-dose inhalers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. crossover bioequivalence study: Topics by Science.gov [science.gov]
• 12. Clinical pharmacokinetics and relative bioavailability of oral procaterol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Clinical pharmacokinetics of procaterol: dose proportionality after administration of single oral doses - PubMed [pubmed.ncbi.nlm.nih.gov]

Procaterol with Corticosteroids: A Comparative Efficacy Guide for Researchers

An objective analysis of experimental data on the combination of procaterol (B1663013) and corticosteroids for respiratory diseases, offering a comparison with alternative long-acting beta-agonist (LABA) and inhaled corticosteroid (ICS) therapies.

For researchers and professionals in drug development, this guide provides a comprehensive overview of the efficacy of procaterol when used in conjunction with corticosteroids for the treatment of asthma and cough-variant asthma (CVA). This document summarizes key quantitative data from clinical and in-vitro studies, details experimental protocols, and visualizes relevant biological pathways and workflows. While direct head-to-head clinical trials comparing procaterol/corticosteroid combinations with other established LABA/ICS therapies are limited, this guide presents available data to facilitate an informed comparative analysis.

I. Clinical Efficacy of Procaterol and Corticosteroid Combination

Clinical studies have demonstrated that the addition of procaterol to corticosteroid therapy can lead to significant improvements in pulmonary function and symptom control in patients with asthma and CVA.

Bronchial Asthma

A study investigating the effect of oral procaterol in combination with inhaled beclomethasone (B1667900) in adult patients with moderate bronchial asthma, whose symptoms were not sufficiently controlled by inhaled corticosteroids alone, showed notable improvements in lung function.[1]

Table 1: Efficacy of Oral Procaterol with Inhaled Beclomethasone in Moderate Asthma [1]

Parameter	Before Treatment (Mean ± SD)	After 4 Weeks of Combination Therapy (Mean ± SD)	p-value
FEV1.0 (L)	1.73 ± 0.20	2.05 ± 0.21	< 0.01
%FVC (%)	77.2 ± 8.5	83.5 ± 6.31	< 0.05

Cough-Variant Asthma (CVA)

In a prospective, randomized, double-blind, placebo-controlled trial, the combination of oral procaterol and inhaled budesonide (B1683875) was evaluated for the treatment of CVA. The study revealed a significant reduction in cough symptoms and an improvement in the quality of life for patients receiving the combination therapy compared to those receiving budesonide with a placebo.[2][3]

Table 2: Efficacy of Oral Procaterol with Inhaled Budesonide in Cough-Variant Asthma [2][3]

Outcome Measure	Budesonide + Procaterol Group	Budesonide + Placebo Group	p-value
Daily Cough Score at 8 Weeks	0.44	0.73	< 0.05
Daily Cough Score at 10 Weeks	0.36	0.69	< 0.05
% Patients with ≥3 point reduction in daily cough score	66%	42%	< 0.05
% Patients with 0 points in daily cough score	63%	51%	< 0.05
Leicester Cough Questionnaire (LCQ) Score Improvement at 8 Weeks	38.94 ± 19.24	32.71 ± 18.92	< 0.05

II. Comparative Landscape with Other LABA/Corticosteroid Combinations

Table 3: Indirect Comparison with Other LABA/ICS Combination Therapies (Data from separate meta-analyses) [4][5]

Combination Therapy	Key Efficacy Findings
Salmeterol/Fluticasone	Significant improvements in lung function and symptom-free days compared to ICS alone.[5] Reduces the rate of moderate/severe exacerbations more effectively than formoterol/budesonide with sustained treatment.
Formoterol/Budesonide	Associated with a lower risk of asthma exacerbations compared to budesonide alone.[4]

III. Experimental Protocols

Oral Procaterol with Inhaled Beclomethasone for Bronchial Asthma[1]

• Study Design: A clinical trial involving 12 adult patients with moderate bronchial asthma (step 3) who were already receiving a daily dose of 800 μg of beclomethasone.

• Inclusion Criteria: Patients with a peak expiratory flow rate in the early morning of 70% or less of the predicted value and who showed at least a 12.5% improvement in FEV1.0 after inhaling 20 μg of procaterol.

• Intervention: Patients were administered 50 μg of oral procaterol tablets in the morning and before bed for 4 weeks, in addition to their ongoing inhaled beclomethasone therapy.

• Primary Outcome Measures: Changes in peak expiratory flow rate, subjective symptoms, respiratory function (FEV1.0, %FVC), and the number of puffs of a rescue β2-agonist.

Experimental workflow for the procaterol and beclomethasone study.

Oral Procaterol with Inhaled Budesonide for Cough-Variant Asthma[2][3]

• Study Design: A prospective, randomized, double-blind, placebo-controlled, multicenter trial.

• Participants: 159 patients aged 18-75 years diagnosed with CVA.

• Intervention: Patients were randomly assigned to one of two groups for 8 weeks:

  • Group 1: Inhaled budesonide (100 μg twice daily) + oral procaterol (25 μg twice daily).

  • Group 2: Inhaled budesonide (100 μg twice daily) + placebo (twice daily).

• Primary Efficacy Variables: Cough symptom severity scores.

• Secondary Efficacy Variables: Leicester Cough Questionnaire (LCQ) life quality scores.

• Safety Assessment: Adverse events were monitored and recorded.

In-vitro Study: Anti-inflammatory Effects of Procaterol and Budesonide[6][7]

• Objective: To investigate the potential synergistic anti-inflammatory effects of procaterol and budesonide.

• Cell Culture: Normal human lung fibroblasts (NHLF) were used.

• Methodology:

  • NHLF were pre-treated with tumor necrosis factor-alpha (TNF-α).

  • The cells were then exposed to various concentrations of procaterol and/or budesonide.

  • Eotaxin-stimulated eosinophil adhesion to the NHLF was measured using the peroxidase activity of eosinophils.

  • The expression of adhesion molecules, ICAM-1 and VCAM-1, on NHLF was evaluated.

• Findings: Procaterol inhibited eosinophil adhesion to NHLF in a concentration-dependent manner and demonstrated an additive inhibitory effect when combined with budesonide. Both drugs also inhibited the expression of ICAM-1 and VCAM-1.

Experimental workflow for the in-vitro anti-inflammatory study.

IV. Signaling Pathways

The synergistic effect of procaterol and corticosteroids can be attributed to their complementary mechanisms of action at the molecular level. Procaterol, as a β2-adrenergic agonist, primarily induces bronchodilation. Corticosteroids, on the other hand, exert broad anti-inflammatory effects by modulating gene expression. In combination, they can lead to enhanced anti-inflammatory outcomes.

The in-vitro study on procaterol and budesonide suggests an additive effect on inhibiting the expression of adhesion molecules ICAM-1 and VCAM-1, which are crucial for the recruitment of eosinophils to the site of inflammation.

Simplified signaling pathway of procaterol and corticosteroid synergy.

V. Conclusion

The combination of procaterol and corticosteroids demonstrates significant efficacy in improving lung function and alleviating symptoms in patients with bronchial asthma and cough-variant asthma. The available data suggests that procaterol provides an additive anti-inflammatory effect to corticosteroids, at least in part, by downregulating the expression of key adhesion molecules involved in eosinophilic inflammation.

While direct comparative efficacy data against other LABA/ICS combinations is a notable gap in the current literature, the existing studies on procaterol in combination with corticosteroids provide a strong rationale for its consideration as a therapeutic option. Further head-to-head clinical trials are warranted to definitively establish the comparative positioning of procaterol-based combination therapies within the broader landscape of treatments for obstructive airway diseases. Researchers are encouraged to consider the detailed experimental protocols provided in this guide for the design of future comparative studies.

References

• 1. researchgate.net [researchgate.net]
• 2. Efficacy of procaterol combined with inhaled budesonide for treatment of cough-variant asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Regular treatment with long acting beta agonists versus daily regular treatment with short acting beta agonists in adults and children with stable asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. gpnotebook.com [gpnotebook.com]

Cross-validation of HPLC and ELISA methods for procaterol analysis

For researchers, scientists, and drug development professionals, the precise quantification of active pharmaceutical ingredients like procaterol (B1663013) hydrochloride is critical. Procaterol, a potent β2-adrenergic receptor agonist, is used in the treatment of respiratory diseases, and its accurate measurement is essential for quality control, pharmacokinetic studies, and anti-doping analysis.[1][2] This guide provides a detailed cross-validation comparison of two common analytical methods: High-Performance Liquid Chromatography (HPLC) and Enzyme-Linked Immunosorbent Assay (ELISA).

This objective comparison, supported by experimental data, aims to assist in selecting the most appropriate method based on specific analytical needs, considering factors such as sensitivity, specificity, sample throughput, and cost.[1] While HPLC offers high precision and specificity, ELISA provides a high-throughput and cost-effective solution, particularly for screening a large number of samples.[1]

Performance Characteristics: HPLC vs. ELISA

The choice between HPLC and ELISA for the quantification of procaterol depends on the specific requirements of the analysis. The following table summarizes the key performance characteristics of each method.

Parameter	High-Performance Liquid Chromatography (HPLC)	Enzyme-Linked Immunosorbent Assay (ELISA)
Principle	Chromatographic separation based on polarity.	Antigen-antibody binding (competitive inhibition).[1]
Linearity Range	0.005-1.0 ng/mL (LC/MS/MS), 5-40 ng/mL (GC-MS/MS).[1][3]	Typically a narrower range, dependent on antibody affinity.[1]
Limit of Detection (LOD)	3 ng/mL (GC-MS/MS).[1][4]	Dependent on antibody affinity.[1]
Limit of Quantification (LOQ)	0.050 µg/L for similar small molecules, 5 ng/mL (GC-MS/MS).[1][4]	Dependent on antibody affinity.[1]
Precision (%RSD)	Intra-day: 0.75-0.94%, Inter-day: 1.2-1.70% (for a GC-MS/MS method).[1][4]	Intra-assay: <10%, Inter-assay: <15% (general expectation).[1]
Experimental Time per Sample	20-45 minutes.[1]	< 2 minutes (for 90 samples/plate).[1]
Sample Volume	10-100 µL.[1]	~50 µL.[1]
Equipment Cost	High.[1]	Moderate.[1]
Cost per Sample	High.[1]	Moderate.[1]

Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

A robust HPLC method for the analysis of procaterol hydrochloride hemihydrate is detailed below, compiled from established procedures.[5]

1. Preparation of Solutions:

• Mobile Phase (for Assay): A mixture of phosphate (B84403) buffer and methanol (B129727) (83:17 v/v). The phosphate buffer is prepared by dissolving 11.04 g of sodium dihydrogen phosphate in 1000 mL of water, with the pH adjusted to 3.1 ± 0.05 using phosphoric acid. The mobile phase should be degassed before use.[5][6]

• Standard Solution: Accurately weigh and dissolve an appropriate amount of Procaterol Hydrochloride reference standard in the mobile phase to obtain a known concentration (e.g., 1 mg/mL).[5]

• Sample Solution: Accurately weigh and dissolve the sample containing procaterol hydrochloride in the mobile phase to achieve a target concentration similar to the standard solution. For tablets, a sufficient number should be finely powdered to be representative of the average tablet weight.[5]

2. Chromatographic Conditions:

• Column: Octadecylsilanized silica (B1680970) gel (C18), 5 µm particle size (e.g., 4.6 mm x 150 mm).[5]

• Flow Rate: 1.0 mL/min.[5]

• Column Temperature: 35-40°C.[5][7]

• Detection Wavelength: 259 nm.[6]

• Injection Volume: 2-20 µL.[5]

3. System Suitability:

• Theoretical Plates: Not less than 2500 for the procaterol peak.[5]

• Tailing Factor: Not more than 2.0 for the procaterol peak.[5]

• Relative Standard Deviation (RSD): Not more than 2.0% for the peak area and retention time for replicate injections.[5]

• Resolution: The resolution between the procaterol peak and any adjacent impurity peak should be not less than 3.0.[5][8]

4. Analysis:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.[5]

• Perform a blank injection (mobile phase) to ensure no interfering peaks are present.[5]

• Inject the standard solution multiple times (e.g., n=5) to verify system suitability.[5]

• Inject the sample solution and analyze the resulting chromatogram.[5]

Enzyme-Linked Immunosorbent Assay (ELISA)

This protocol is based on the principles of a competitive inhibition ELISA for the detection of small molecules like procaterol.[1]

1. Coating: A microtiter plate is coated with a procaterol-protein conjugate and then washed to remove any unbound conjugate.[1]

2. Blocking: A blocking buffer is added to prevent non-specific binding.[1]

3. Competitive Reaction: Procaterol standards or samples are added to the wells, immediately followed by the addition of a specific anti-procaterol antibody. The free procaterol in the sample competes with the procaterol-protein conjugate coated on the plate for binding to the limited amount of antibody.[1]

4. Washing: The plate is washed to remove unbound antibodies and sample components.[1]

5. Detection: An enzyme-conjugated secondary antibody that binds to the primary antibody is added. The plate is washed again to remove the unbound secondary antibody.[1]

6. Signal Generation: A chromogenic substrate is added, which is converted by the enzyme to produce a colored product.[1]

7. Measurement: The absorbance of the wells is measured using a microplate reader. The intensity of the signal is inversely proportional to the concentration of procaterol in the sample.[1]

Visualizing the Methodologies

To further clarify the procedural differences, the following diagrams illustrate the experimental workflows and a logical comparison of the two methods.

Caption: Experimental workflow for HPLC analysis of procaterol.

Caption: Experimental workflow for competitive ELISA of procaterol.

Caption: Logical comparison of HPLC and ELISA characteristics.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. ijper.org [ijper.org]
• 5. benchchem.com [benchchem.com]
• 6. chembk.com [chembk.com]
• 7. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 8. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safeguarding Health and Environment: Proper Disposal of Procaterol Hydrochloride Hemihydrate

For researchers, scientists, and drug development professionals, the proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. Procaterol (B1663013) hydrochloride hemihydrate, a potent β2-adrenoreceptor agonist, requires careful handling and adherence to specific disposal protocols due to its pharmacological activity and classification as a reproductive toxin (Category 2), suspected of damaging fertility or the unborn child.[1][2] This guide provides essential, step-by-step procedures for its safe disposal.

Hazard Profile and Regulatory Context

Before disposal, it is crucial to understand the hazard profile of procaterol hydrochloride hemihydrate. This information dictates the appropriate disposal pathway and necessary precautions.

Hazard Classification	Description	Source
Reproductive Toxicity	Category 2: Suspected of damaging fertility or the unborn child.	[1][2]
GHS Pictogram	Health Hazard	[2]
Precautionary Statement	P280: Wear protective gloves/protective clothing/eye protection/face protection.	[2]
Precautionary Statement	P308+P313: IF exposed or concerned: Get medical advice/attention.	[2]
Disposal Statement	Dispose of contents/container to an approved waste disposal plant.	[3]

Step-by-Step Disposal Protocol

The primary principle for disposing of procaterol hydrochloride hemihydrate is to treat it as regulated pharmaceutical or chemical waste. It must not be discarded in regular trash or flushed down the drain.[1][4][5]

1. Segregation and Containment:

• Do not mix with non-hazardous waste.

• Collect waste procaterol hydrochloride hemihydrate, including any contaminated materials (e.g., gloves, weighing paper, pipette tips), in a designated, sealed, and clearly labeled waste container.[6]

• The container should be appropriate for chemical waste, meaning it is leak-proof and made of a material compatible with the chemical.

2. Labeling:

• Clearly label the waste container with the following information:

  • "Hazardous Waste" or "Chemical Waste"

  • "Procaterol Hydrochloride Hemihydrate"

  • Associated hazard symbols (e.g., Health Hazard pictogram).

  • Date of accumulation.

3. Storage:

• Store the sealed waste container in a designated, secure area away from incompatible materials.

• The storage area should be well-ventilated and have secondary containment to prevent the spread of material in case of a leak.

4. Professional Disposal:

• Arrange for the collection and disposal of the waste through a licensed biomedical or chemical waste disposal company.[7][8] These companies are equipped to handle and treat pharmaceutical waste in accordance with federal, state, and local regulations.[5][9]

• Provide the waste disposal company with the Safety Data Sheet (SDS) for procaterol hydrochloride hemihydrate to ensure they are fully aware of the material's hazards.

5. Accidental Spills:

• In the event of a spill, evacuate personnel from the immediate area.[2]

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-impermeable gloves, and respiratory protection if dust is generated.[1][3]

• Avoid dust formation.[1][4]

• Carefully sweep up the spilled material and place it in the designated hazardous waste container.[2][6]

• Clean the spill area thoroughly, and dispose of all cleaning materials as hazardous waste.

• Prevent the spilled product from entering drains.[1][2]

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of procaterol hydrochloride hemihydrate in a laboratory setting.

Caption: Logical workflow for the safe disposal of Procaterol waste.

By adhering to these procedures, laboratory professionals can ensure the safe handling and disposal of procaterol hydrochloride hemihydrate, thereby protecting themselves, their colleagues, and the environment. Always consult your institution's specific Environmental Health and Safety (EHS) guidelines, as they may have additional requirements.

References

• 1. benchchem.com [benchchem.com]
• 2. documents.tocris.com [documents.tocris.com]
• 3. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 4. kmpharma.in [kmpharma.in]
• 5. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 6. s3.amazonaws.com [s3.amazonaws.com]
• 7. medprodisposal.com [medprodisposal.com]
• 8. danielshealth.com [danielshealth.com]
• 9. abmole.com [abmole.com]